ONPG

• CAS: 28347-45-7

Core Science & Biosynthesis

The Principle of the ONPG Test: A Technical Guide

The Ortho-Nitrophenyl-β-D-galactopyranoside (ONPG) test is a rapid and sensitive biochemical assay used in microbiology to detect the activity of the enzyme β-galactosidase.[1] This guide provides an in-depth exploration of the test's core principles, experimental protocols, and data interpretation for researchers, scientists, and drug development professionals. Its primary application is in the differentiation of members of the Enterobacteriaceae family and other microorganisms by identifying true lactose (B1674315) fermenters, particularly those that are delayed or "late" fermenters.[1][2][3]

Core Principle: Bypassing Permease to Detect β-Galactosidase

The ability of a bacterium to metabolize lactose is dependent on two key enzymes, which are encoded by the lac operon:

• β-galactoside Permease (lacY gene product): A transport protein embedded in the bacterial cell membrane that facilitates the entry of lactose from the environment into the cell.[1][4][5][6]

• β-galactosidase (lacZ gene product): An intracellular enzyme that catalyzes the hydrolysis of lactose, a disaccharide, into the monosaccharides glucose and galactose.[1][4][7][8] These simpler sugars can then enter the bacterium's standard metabolic pathways, such as glycolysis.

Bacteria that possess both enzymes can rapidly ferment lactose. However, some organisms, often referred to as late lactose fermenters, possess β-galactosidase but lack a functional permease.[1][2][4] In conventional lactose fermentation tests, these organisms appear as non-fermenters or show a delayed positive reaction because the substrate (lactose) cannot efficiently enter the cell.[2][5]

The ONPG test cleverly circumvents the need for permease.[1][2][4] The substrate, O-Nitrophenyl-β-D-galactopyranoside (ONPG), is a synthetic, colorless analog of lactose.[2][7][9] Due to its structure, ONPG can diffuse or be transported into the bacterial cell without the assistance of β-galactoside permease.[1][4]

Once inside a cell that contains β-galactosidase, the enzyme cleaves the β-galactoside bond in ONPG.[1][7] This hydrolysis reaction yields two products: galactose and o-nitrophenol.[7][8] While galactose is a simple sugar, the key to the assay is o-nitrophenol, a compound that imparts a distinct yellow color to the solution.[7][8] The development of this yellow color is a direct and visible indicator of β-galactosidase activity and thus signifies a positive test result.[4][5]

Experimental Protocols

Successful execution of the ONPG test requires proper inoculum preparation, as the synthesis of β-galactosidase is often inducible. It is crucial to culture the test organism on a lactose-containing medium (e.g., Triple Sugar Iron (TSI) agar, MacConkey agar) to ensure the expression of the lacZ gene.[1][5][7]

Method 1: ONPG Disk Test

This is a rapid method suitable for screening isolates.

• Preparation: Aseptically dispense 0.2 mL to 0.5 mL of sterile physiological saline into a sterile tube.[1][4]

• Inoculation: Create a heavy suspension of the test organism (from a pure, 18-24 hour culture) in the saline. The turbidity should be equivalent to a McFarland standard of 2 or 3.[1][2][10]

• Test: Add one ONPG disk to the suspension.[1][10]

• Incubation: Incubate the tube aerobically at 35-37°C.[1][3][4]

• Interpretation: Observe for the development of a yellow color in the fluid and/or on the disk. Positive results can appear within minutes for organisms with strong enzyme activity, but the test should be observed for up to 4-6 hours before being recorded as negative.[1][2][8][10]

Method 2: ONPG Broth Test

This method is used for a more definitive determination.

• Preparation: Bring a tube of ONPG broth to room temperature before use.[1][4]

• Inoculation: Using a heavy inoculum from a pure 18-24 hour culture, inoculate the broth.[1][6]

• Incubation: Incubate the tube aerobically at 35-37°C with the cap loosened.[1][4][6]

• Interpretation: Examine the tube for yellow color development at 1 hour and at intervals up to 24 hours.[1][4][7] Any shade of yellow is considered a positive result.[11] No color change after 24 hours indicates a negative result.[4]

Data Presentation

The following table summarizes the key quantitative parameters for the ONPG test.

Parameter	ONPG Disk Method	ONPG Broth Method	Quantitative Assay
Inoculum Density	McFarland Std. No. 2-3	Heavy Inoculum	N/A (uses cell lysate)
Incubation Temp.	35-37°C	35-37°C	37°C (or optimal for enzyme)
Incubation Time	Up to 6 hours (check hourly)	Up to 24 hours (check at 1 hr)	Varies (timed reaction)
Positive Result	Yellow color development	Yellow color development	Increase in absorbance
Negative Result	No color change	No color change	No change in absorbance
Quantitative Readout	N/A	N/A	Spectrophotometer at 420 nm

Visualizing the Core Principle

The biochemical reaction at the heart of the ONPG test can be visualized as a straightforward enzymatic pathway.

Caption: Enzymatic cleavage of ONPG by β-galactosidase.

Limitations and Considerations

While robust, the ONPG test has several limitations that researchers must consider:

• Pigmentation: Organisms that naturally produce a yellow pigment cannot be accurately tested using this colorimetric method.[1][2][4]

• Inducibility: The test requires that the organism be grown on a lactose-containing medium to induce the production of β-galactosidase.[1][5] Growth on glucose-heavy media may repress enzyme synthesis, leading to false-negative results.[2][5]

• Confirmatory Testing: The ONPG test is a single biochemical test and is not sufficient for the complete identification of an organism.[1][4] Results should be interpreted in conjunction with other biochemical, immunological, or molecular tests.[1][4]

References

• 1. microbiologyinfo.com [microbiologyinfo.com]
• 2. microbenotes.com [microbenotes.com]
• 3. researchtweet.com [researchtweet.com]
• 4. O-Nitrophenyl-β-D-Galactopyranoside (ONPG) test: Principle, Procedure and Results - Online Biology Notes [onlinebiologynotes.com]
• 5. universe84a.com [universe84a.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. ONPG (β-galactosidase) Test: Principle, Procedure and Results • Microbe Online [microbeonline.com]
• 8. keyscientific.com [keyscientific.com]
• 9. tmmedia.in [tmmedia.in]
• 10. biotrading.com [biotrading.com]
• 11. bio.libretexts.org [bio.libretexts.org]

ONPG as a Chromogenic Substrate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ortho-Nitrophenyl-β-D-galactopyranoside (ONPG) is a widely utilized chromogenic substrate in microbiology and molecular biology for the sensitive detection of β-galactosidase activity. This colorless compound is structurally analogous to lactose (B1674315), the natural substrate for β-galactosidase. The enzymatic cleavage of ONPG by β-galactosidase yields galactose and ortho-nitrophenol (o-nitrophenol), the latter of which is a yellow compound readily quantifiable by spectrophotometry. This guide provides a comprehensive overview of the core principles of ONPG, detailed experimental protocols, and quantitative data to facilitate its application in research and development.

Principle of Action

The utility of ONPG lies in its ability to act as a readily detectable proxy for lactose metabolism. The metabolism of lactose in bacteria, most notably in Escherichia coli, is governed by the lac operon, which codes for two key proteins: β-galactoside permease (encoded by lacY) and β-galactosidase (encoded by lacZ). Permease facilitates the transport of lactose into the cell, while β-galactosidase hydrolyzes the disaccharide into glucose and galactose.[1]

Some bacteria, known as late lactose fermenters, possess a functional β-galactosidase but lack a fully functional permease.[2][3] These organisms ferment lactose slowly and may be misidentified as non-fermenters in traditional lactose fermentation tests. ONPG circumvents this issue as it can enter the bacterial cell independently of permease.[2][3] Once inside, if β-galactosidase is present, ONPG is hydrolyzed, releasing the yellow-colored o-nitrophenol, providing a rapid and sensitive indication of enzyme activity.[4][5]

In molecular biology, the gene encoding β-galactosidase (lacZ) is a common reporter gene in transfection experiments.[4] The expression of a gene of interest linked to lacZ can be quantified by measuring the β-galactosidase activity in cell lysates using ONPG.[4] The intensity of the yellow color produced is directly proportional to the amount of β-galactosidase, and therefore, to the expression of the gene of interest.

Quantitative Data

The accurate quantification of β-galactosidase activity using ONPG relies on precise spectrophotometric measurements and an understanding of the reaction's key parameters.

Parameter	Value	Conditions	Reference
Molar Extinction Coefficient of o-Nitrophenol	4500 M⁻¹cm⁻¹	pH 7.0, 28°C	[6]
~9000 M⁻¹cm⁻¹	pH 7.4	[7]
2.13 x 10⁴ M⁻¹cm⁻¹	pH 10.2	[7]
Absorbance Maximum (λmax) of o-Nitrophenol	420 nm	Alkaline pH	[4][6]
410-420 nm	Alkaline solution
Optimal pH for β-Galactosidase Assay	7.0 - 8.0	[8]
Km of β-Galactosidase for ONPG (E. coli)	9.5 x 10⁻⁴ M	Tris buffer, pH 7.6, 20°C
Vmax of β-Galactosidase for ONPG (E. coli)	134 µmoles/min/mg protein

Experimental Protocols

ONPG Test for Bacterial Identification

This test is crucial for differentiating members of the Enterobacteriaceae family, particularly in identifying late lactose fermenters.[2][9]

a) Disk Method

• Prepare a heavy suspension of the bacterial culture (equivalent to McFarland standard No. 2) in 0.5 mL of sterile saline in a test tube.[9]

• Aseptically add an ONPG disk to the suspension.[9]

• Incubate the tube aerobically at 35-37°C.[2]

• Observe for the development of a yellow color at intervals up to 24 hours. A positive result is indicated by a change in color to yellow.[2][5]

b) Tube Method

• Inoculate a tube of ONPG broth with a heavy inoculum of the test organism from a pure 18-24 hour culture.[2][9]

• Incubate the tube aerobically at 35-37°C with the cap loosened.[2]

• Examine for a yellow color development at 1 hour and continue incubation for up to 24 hours if no color change is observed.[2][9]

Quantitative β-Galactosidase Reporter Assay for Transfected Cells

This protocol is designed for quantifying β-galactosidase expression in mammalian or yeast cells transfected with a lacZ reporter construct.[10][11]

a) Cell Lysis

• Wash the transfected cells twice with 1X Phosphate-Buffered Saline (PBS).[12]

• Add an appropriate volume of Lysis Buffer to the cells.

• Incubate at room temperature for 10-15 minutes with gentle swirling to ensure complete lysis. A freeze-thaw cycle can also be performed to enhance lysis.[12]

• Centrifuge the lysate to pellet cell debris and transfer the supernatant to a new tube.

b) High-Throughput Assay (96-well plate format)

• Pipette 50 µl of cell lysate into each well of a 96-well plate. Include a negative control with lysate from non-transfected cells.[13]

• Add 50 µl of Assay Buffer (containing ONPG) to each well.[13]

• Incubate the plate at 37°C for 30 minutes or until a faint yellow color develops.[12][13]

• Stop the reaction by adding 150 µl of 1M Sodium Carbonate to each well.[13]

• Measure the absorbance at 420 nm using a microplate reader.[12]

Visualizations

Mechanism of ONPG Hydrolysis

References

• 1. microbenotes.com [microbenotes.com]
• 2. microbiologyinfo.com [microbiologyinfo.com]
• 3. liofilchem.net [liofilchem.net]
• 4. assaygenie.com [assaygenie.com]
• 5. himedialabs.com [himedialabs.com]
• 6. Relation between ONP absorption at 420nm and - Generic - BNID 105140 [bionumbers.hms.harvard.edu]
• 7. researchgate.net [researchgate.net]
• 8. Investigation of Film with β-Galactosidase Designed for Stabilization and Handling in Dry Configuration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. microbenotes.com [microbenotes.com]
• 10. Assay for β-Galactosidase in Extracts of Mammalian Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. β-Galactosidase Enzyme Assay System with Reporter Lysis Buffer Protocol [worldwide.promega.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. boneandcancer.org [boneandcancer.org]

An In-depth Technical Guide to ONPG Hydrolysis by β-Galactosidase

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the enzymatic hydrolysis of ortho-nitrophenyl-β-D-galactopyranoside (ONPG) by β-galactosidase, a cornerstone technique in molecular biology and microbiology. The content herein delves into the core principles of the reaction, detailed experimental methodologies, and kinetic data, tailored for a technical audience engaged in research and development.

Core Principles of ONPG Hydrolysis

β-galactosidase (EC 3.2.1.23) is a hydrolase enzyme that catalyzes the cleavage of β-galactosides into monosaccharides.[1] In microbiology, its most well-known natural substrate is lactose (B1674315), which is hydrolyzed into galactose and glucose.[2][3][4][5][6] The ability of bacteria to ferment lactose is dependent on two key enzymes: a permease to transport lactose into the cell and β-galactosidase to initiate catabolism.[2][4][6]

The ONPG assay leverages a synthetic, chromogenic substrate, ortho-nitrophenyl-β-D-galactopyranoside. ONPG is structurally analogous to lactose, but the glucose moiety is replaced by an ortho-nitrophenyl group.[2][4][7] This substitution allows ONPG to be recognized and cleaved by β-galactosidase. The hydrolysis of the β-galactoside bond in ONPG yields galactose and ortho-nitrophenol (ONP).[2][4] While ONPG is colorless, ONP is a yellow compound with a strong absorbance at 420 nm, providing a straightforward and quantifiable measure of enzymatic activity.[3][8][9]

A key advantage of ONPG is its ability to penetrate the cell membrane without the need for a specific permease, unlike lactose.[2][6] This characteristic is particularly useful for differentiating bacteria that possess β-galactosidase but lack permease (late lactose fermenters) from true non-lactose fermenters.[2][4]

Quantitative Analysis of β-Galactosidase Kinetics

The enzymatic activity of β-galactosidase on ONPG can be described by Michaelis-Menten kinetics.[8] The key parameters, Michaelis constant (Km) and maximum velocity (Vmax), provide insights into the enzyme's affinity for the substrate and its catalytic efficiency. A lower Km value indicates a higher affinity of the enzyme for the substrate.

Below is a summary of kinetic parameters for β-galactosidase from various sources using ONPG as the substrate.

Enzyme Source	Km (mM)	Vmax (units)	Optimal pH	Optimal Temperature (°C)
Aspergillus oryzae	0.800	0.0864 A/min	7.5	-
Lactobacillus plantarum HF571129	6.644	147.5 µmol min-1 mg-1	6.5	50
Kluyveromyces fragilis	-	-	6.5	-
Pseudomonas BAL-31	-	-	-	-
Mannheimia succiniciproducens (BgaA and BgaB)	-	-	7.0 - 8.0	-

Note: The units for Vmax can vary between studies and are presented as reported in the source.

Detailed Experimental Protocols

The following sections provide standardized protocols for the preparation of reagents and the execution of the ONPG assay for both bacterial cultures and cell lysates.

Reagent Preparation

• Z-Buffer: For 100 mL, dissolve 0.8 g Na2HPO4·7H2O, 0.28 g NaH2PO4·H2O, 0.5 mL of 1 M KCl, and 0.05 mL of 1 M MgSO4 in distilled water. Adjust the pH to 7.0 and add 0.135 mL of β-mercaptoethanol. Store at 4°C.[3]

• ONPG Solution: Prepare a 4 mg/mL solution of ONPG in Z-buffer or a suitable phosphate (B84403) buffer.[9][10] This solution should be freshly prepared and protected from light.

• Stop Solution: A 1 M solution of sodium carbonate (Na2CO3) is typically used to stop the enzymatic reaction by drastically increasing the pH.[10]

ONPG Assay for Bacterial Cultures (Qualitative/Semi-Quantitative)

This method is commonly used in microbiology to test for the presence of β-galactosidase activity in bacteria.

• Bacterial Growth: Culture the bacteria in a medium containing lactose to induce the expression of the lacZ gene, which encodes for β-galactosidase.[4][7]

• Cell Suspension: Prepare a dense suspension of the bacteria in 0.5 mL of saline or buffer.

• Permeabilization (Optional but Recommended): Add a drop of toluene (B28343) or chloroform (B151607) to the cell suspension and vortex vigorously to permeabilize the cell membranes and release the enzyme.

• Reaction Initiation: Add an ONPG disk or a specific volume of ONPG solution to the cell suspension.[7]

• Incubation: Incubate the mixture at 37°C.[4][7]

• Observation: A positive result is indicated by the development of a yellow color. The time taken for the color to develop can provide a semi-quantitative measure of enzyme activity.[4][6] Reactions should be observed for up to 24 hours before being considered negative.[4]

ONPG Assay for Cell Lysates (Quantitative)

This protocol is designed for the quantitative measurement of β-galactosidase activity, often used when it serves as a reporter gene in transfected eukaryotic cells or for purified enzyme studies.

• Cell Lysis:

  • Wash the cells with phosphate-buffered saline (PBS).

  • Resuspend the cell pellet in a cold lysis buffer (e.g., 0.25 M Tris-HCl, pH 8.0).[11]

  • Perform freeze-thaw cycles (e.g., three cycles of freezing in liquid nitrogen or a dry ice/ethanol bath followed by rapid thawing at 37°C) to ensure complete cell lysis.[11]

  • Centrifuge the lysate at high speed (e.g., 12,000 rpm) at 4°C to pellet cell debris.[11]

  • Collect the supernatant containing the soluble proteins.[11]

• Enzyme Reaction:

  • In a microplate well or cuvette, combine a specific volume of the cell extract with a reaction buffer (e.g., Z-buffer or a 2X Assay Buffer containing NaPO4, MgCl2, β-mercaptoethanol, and ONPG).[3][11]

  • Initiate the reaction by adding the ONPG solution.

• Incubation: Incubate the reaction mixture at 37°C. The incubation time can range from 30 minutes to several hours, depending on the enzyme concentration.[10][11][12]

• Reaction Termination: Stop the reaction by adding the stop solution (1 M Na2CO3).[10][11]

• Quantification: Measure the absorbance of the solution at 420 nm using a spectrophotometer or a microplate reader.[3][8][11] Use a blank containing all components except the cell extract to zero the instrument.

• Calculation of Activity: The specific activity of β-galactosidase is typically expressed in Miller units or as the amount of ONP produced per unit time per milligram of protein.

Visualizing the Process: Diagrams and Workflows

The following diagrams, generated using the DOT language, illustrate the key processes involved in ONPG hydrolysis by β-galactosidase.

Caption: The enzymatic hydrolysis of ONPG by β-galactosidase.

Caption: A typical experimental workflow for the ONPG assay.

References

• 1. pjlss.edu.pk [pjlss.edu.pk]
• 2. microbenotes.com [microbenotes.com]
• 3. Beta-galactosidase Kinetics [rpdata.caltech.edu]
• 4. ONPG (β-galactosidase) Test: Principle, Procedure and Results • Microbe Online [microbeonline.com]
• 5. biology.kenyon.edu [biology.kenyon.edu]
• 6. microbiologyinfo.com [microbiologyinfo.com]
• 7. bio.libretexts.org [bio.libretexts.org]
• 8. agilent.com [agilent.com]
• 9. rpdata.caltech.edu [rpdata.caltech.edu]
• 10. med.upenn.edu [med.upenn.edu]
• 11. Star Republic: Guide for Biologists [sciencegateway.org]
• 12. documents.thermofisher.com [documents.thermofisher.com]

Audience: Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Substrate Specificity of β-Galactosidase for ONPG

Executive Summary

Ortho-Nitrophenyl-β-D-galactopyranoside (ONPG) is a synthetic, chromogenic substrate pivotal for the sensitive detection and quantification of β-galactosidase activity.[1] Structurally analogous to lactose (B1674315), ONPG is hydrolyzed by β-galactosidase to yield galactose and ortho-nitrophenol (o-nitrophenol).[2][3] The latter product is a distinct yellow compound, allowing for a straightforward colorimetric or spectrophotometric measurement of enzyme kinetics at an absorbance of approximately 420 nm.[3][4] This guide provides a comprehensive overview of the substrate specificity of β-galactosidase for ONPG, including comparative kinetic data, detailed experimental protocols for its use, and visual diagrams illustrating the core biochemical and logical principles. Its applications are widespread, ranging from identifying and differentiating microorganisms in clinical diagnostics to its use as a standard reporter gene (lacZ) in molecular biology.[4][5]

Principle of the ONPG Assay

The utility of ONPG lies in its ability to act as a proxy for lactose, the natural substrate of β-galactosidase.[6] The enzymatic reaction is as follows:

ONPG (colorless) + H₂O ---(β-Galactosidase)--> Galactose + o-Nitrophenol (yellow)

A key advantage of ONPG, particularly in microbiology, is its ability to penetrate the bacterial cell wall without the aid of lactose permease, an enzyme required for the transport of lactose into the cell.[5][7] This property allows the ONPG test to distinguish between:

• True non-lactose fermenters: Organisms lacking β-galactosidase.

• Late or slow lactose fermenters: Organisms that possess β-galactosidase but lack lactose permease, appearing as non-fermenters on traditional lactose-based media.[2][8]

In molecular biology, the lacZ gene, which codes for β-galactosidase, is a common reporter. The ONPG assay provides a simple and quantitative method to measure gene expression levels by assessing the activity of the translated enzyme.[4][9]

Quantitative Data: Substrate Specificity and Enzyme Kinetics

β-Galactosidase exhibits a high degree of specificity and affinity for ONPG, often exceeding that for its natural substrate, lactose. This is reflected in the Michaelis-Menten kinetic parameters (Kₘ and Vₘₐₓ) and catalytic efficiency (k꜀ₐₜ/Kₘ) of the enzyme from various biological sources. A lower Kₘ value indicates a higher affinity of the enzyme for the substrate.

The tables below summarize the kinetic constants for β-galactosidase with ONPG and lactose from different organisms.

Table 1: Kinetic Parameters of β-Galactosidase from Lactic Acid Bacteria

Organism	Substrate	Kₘ (mM)	Vₘₐₓ	k꜀ₐₜ (s⁻¹)	Catalytic Efficiency (k꜀ₐₜ/Kₘ) (s⁻¹mM⁻¹)	Reference
Lactobacillus plantarum HF571129	ONPG	6.644	147.5 µmol min⁻¹ mg⁻¹	60.24	9.06	[10][11]
Lactose	23.28	10.88 µmol min⁻¹ mg⁻¹	64.02	2.75	[10][11]
Lactiplantibacillus plantarum GV54	ONPG	27.38	0.259 U/min	N/A	N/A	[12]
Recombinant (Gal308)	ONPG	2.7 ± 0.3	N/A	464.7 ± 7.8	172.1	[13]
Lactose	7.1 ± 0.8	N/A	264.2 ± 2.1	37.2	[13]

Table 2: Kinetic Parameters of β-Galactosidase from Fungi

Organism	Substrate	Kₘ (mM)	Vₘₐₓ (A/min)	Reference
Aspergillus oryzae	ONPG	0.800	0.0864	[14]
(Lineweaver-Burk)	(Lineweaver-Burk)

Note: N/A indicates that the data was not available in the cited source. Vₘₐₓ units vary by study and are presented as reported.

Visualizations: Pathways and Workflows

Enzymatic Reaction of ONPG

Caption: Enzymatic hydrolysis of ONPG by β-galactosidase.

General Workflow for ONPG Colorimetric Assay

Caption: Standard workflow for a β-galactosidase assay.

Logic of Differentiating Lactose Fermenters

Caption: Differentiating bacteria with the ONPG test.

Experimental Protocols

Protocol 1: General Quantitative β-Galactosidase Assay (96-Well Plate)

This protocol is adapted for quantifying β-galactosidase activity from cell lysates.[4][15][16]

A. Reagents & Materials

• Z-Buffer (pH 7.0): 60 mM Na₂HPO₄, 40 mM NaH₂PO₄, 10 mM KCl, 1 mM MgSO₄. Just before use, add 2.7 µL/mL of β-mercaptoethanol.[17]

• ONPG Stock Solution: 4 mg/mL ONPG dissolved in Z-Buffer.[18]

• Lysis Buffer: Commercially available or lab-prepared (e.g., buffer with mild detergent).[15]

• Stop Solution: 1 M Sodium Carbonate (Na₂CO₃).[10]

• Purified β-galactosidase standard.

• 96-well clear, flat-bottom microplate.

• Microplate reader capable of measuring absorbance at 420 nm.

B. Procedure

• Sample Preparation (Cell Lysate):

  • Harvest cells by centrifugation. Wash the cell pellet once with 1X PBS.

  • Resuspend the pellet in an appropriate volume of cold Lysis Buffer.[16]

  • Incubate on ice for 10-15 minutes to ensure complete lysis.[15]

  • Centrifuge at high speed (e.g., 13,000 rpm) for 5 minutes at 4°C to pellet cell debris.[16]

  • Carefully transfer the supernatant (cell lysate) to a fresh, pre-chilled tube.

• Assay Reaction:

  • Prepare a standard curve by making serial dilutions of the purified β-galactosidase standard in Lysis Buffer.

  • Add 20-50 µL of cell lysate or standard to each well of the 96-well plate.[4] Include a blank well with Lysis Buffer only.

  • Initiate the reaction by adding 70-100 µL of the ONPG Stock Solution to each well. Mix gently by tapping the plate.[4][15]

  • Incubate the plate at 37°C for 30 minutes or until a faint yellow color develops. Monitor the reaction to ensure it remains within the linear range.[4][16]

  • Stop the reaction by adding 120-150 µL of Stop Solution to each well.[4]

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 420 nm using a microplate reader.

  • Subtract the absorbance of the blank from all readings.

  • Plot the standard curve (Absorbance vs. Enzyme Concentration) and determine the concentration of β-galactosidase in the samples.

  • Enzyme activity can be calculated using the formula: Activity (units/mg) = (Absorbance₄₂₀ * Volume) / (time * extinction_coefficient * mg_protein).[16]

Protocol 2: ONPG Test for Bacterial Identification

This protocol is a qualitative or semi-quantitative test for use in microbiology.[2][6][7]

A. Reagents & Materials

• ONPG Disks or ONPG Broth.

• Sterile Saline (0.85% NaCl).

• Bacterial culture (18-24 hours old) grown on a lactose-containing medium (e.g., Triple Sugar Iron (TSI) agar) to induce enzyme synthesis.[6][19]

• Sterile test tubes and inoculating loops/needles.

• Incubator at 37°C.

B. Procedure (Disk Method)

• Add 0.5 mL of sterile saline to a sterile test tube.[6]

• Create a heavy (turbid) suspension of the test organism in the saline using a sterile loop. The turbidity should be equivalent to a McFarland standard of at least 2.[5][7]

• Aseptically add one ONPG disk to the tube.

• Incubate the tube at 37°C.[6]

• Observe for color change at regular intervals.

C. Interpretation

• Positive Result: Development of a yellow color within the tube. Strong reactions may occur in minutes, but the test should be held for up to 24 hours before being recorded as negative.[2][7]

• Negative Result: The suspension remains colorless or its original color.[8]

Conclusion

ONPG is a highly specific and efficient substrate for β-galactosidase, making it an invaluable tool in both research and diagnostic settings. Its favorable kinetic properties compared to lactose, combined with its ability to bypass the need for cellular permease, underpins its utility in sensitive colorimetric assays. The standardized protocols provided herein offer robust methods for the quantification of β-galactosidase activity and the rapid identification of lactose-fermenting microorganisms. The clear visual and logical workflows further clarify the principles governing the application of this versatile substrate.

References

• 1. ortho-Nitrophenyl-β-galactoside - Wikipedia [en.wikipedia.org]
• 2. ONPG (β-galactosidase) Test: Principle, Procedure and Results • Microbe Online [microbeonline.com]
• 3. agilent.com [agilent.com]
• 4. raybiotech.com [raybiotech.com]
• 5. microbenotes.com [microbenotes.com]
• 6. bio.libretexts.org [bio.libretexts.org]
• 7. microbiologyinfo.com [microbiologyinfo.com]
• 8. O-Nitrophenyl-β-D-Galactopyranoside (ONPG) test: Principle, Procedure and Results - Online Biology Notes [onlinebiologynotes.com]
• 9. bio.libretexts.org [bio.libretexts.org]
• 10. Kinetic studies on exploring lactose hydrolysis potential of β galactosidase extracted from Lactobacillus plantarum HF571129 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. spandidos-publications.com [spandidos-publications.com]
• 13. ONPG | TargetMol [targetmol.com]
• 14. pjlss.edu.pk [pjlss.edu.pk]
• 15. resources.amsbio.com [resources.amsbio.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. Beta-galactosidase Kinetics [rpdata.caltech.edu]
• 18. faculty.salisbury.edu [faculty.salisbury.edu]
• 19. microbiologie-clinique.com [microbiologie-clinique.com]

Ortho-Nitrophenyl-β-D-galactopyranoside (ONPG): A Technical Guide to Solubility and Stability in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ortho-Nitrophenyl-β-D-galactopyranoside (ONPG) is a widely utilized chromogenic substrate for the detection of β-galactosidase activity. The enzymatic cleavage of ONPG by β-galactosidase yields galactose and o-nitrophenol, the latter of which produces a distinct yellow color that can be quantified spectrophotometrically. This property makes ONPG an invaluable tool in various biochemical assays, including the popular Blue-White screening method for molecular cloning and in enzyme kinetics studies. The accuracy and reproducibility of these assays are critically dependent on the proper preparation, handling, and storage of ONPG solutions. This technical guide provides an in-depth overview of the solubility and stability of ONPG in aqueous solutions, complete with experimental protocols and quantitative data to ensure its effective use in research and development.

ONPG: Core Properties

Ortho-Nitrophenyl-β-D-galactopyranoside is a solid, white to off-white crystalline powder.[1] Its fundamental properties are summarized in the table below.

Property	Value
Synonyms	o-Nitrophenyl β-D-galactopyranoside, 2-Nitrophenyl β-D-galactopyranoside
CAS Number	369-07-3
Molecular Formula	C₁₂H₁₅NO₈
Molecular Weight	301.3 g/mol [2][3]
Appearance	White to off-white crystalline powder[1]
Purity	≥98% to ≥99%[1][2][3]
Melting Point	195°C (decomposes)[1]

Solubility of ONPG

The solubility of ONPG is a critical factor in the preparation of stock and working solutions for various assays. While soluble in water, its solubility can be influenced by the solvent, temperature, and the presence of buffers.

Solubility in Various Solvents

The following table summarizes the solubility of ONPG in water and common organic solvents. For aqueous solutions, warming and ultrasonication can aid in dissolution.[4]

Solvent	Solubility
Water	8.33 mg/mL (27.65 mM) with ultrasonic and heating to 60°C[4]
10 mg/mL
15 mg/mL[5][6]
Soluble at 1% concentration[7]
Phosphate (B84403) Buffered Saline (PBS), pH 7.2	~2 mg/mL[2][3]
Dimethylformamide (DMF)	20 mg/mL[2][3]
Dimethyl sulfoxide (B87167) (DMSO)	15 mg/mL[2][3]
Ethanol	0.25 mg/mL[2][3]

Stability of ONPG

The stability of ONPG, both in its solid form and in aqueous solutions, is paramount for obtaining reliable and consistent experimental results. Degradation of ONPG can lead to the spontaneous release of o-nitrophenol, resulting in high background absorbance and inaccurate measurements.

Stability of Solid ONPG

When stored correctly, solid ONPG is a stable compound. The key storage conditions are summarized below.

Storage Condition	Duration
-20°C	≥ 4 years[2][3]
3 years[4]
4°C	2 years[4]
2-8°C	Recommended for general storage[8]

Key Recommendations for Storing Solid ONPG:

• Temperature: For long-term storage, -20°C is optimal.[2][3][8] For shorter periods, 2-8°C is sufficient.[8]

• Light: ONPG is light-sensitive and should be stored in opaque or amber-colored containers to prevent photodegradation.[8]

• Moisture: The compound is hygroscopic and should be stored in a tightly sealed container in a dry environment to prevent deterioration.[5][6][7]

Stability of ONPG in Aqueous Solutions

Aqueous solutions of ONPG are significantly less stable than the solid form and are susceptible to hydrolysis, which is influenced by pH, temperature, and storage duration.

Storage Condition	Recommendation
Aqueous Stock Solutions (-20°C)	Store frozen; stable for extended periods.[9][10]
Aqueous Stock Solutions (-80°C)	Can be stored for up to 2 years.[4]
Aqueous Working Solutions (4°C)	Recommended for short-term storage only. Some sources advise against storing for more than one day.[2] A study on ONPG immobilized in a hydrogel showed stability for up to 20 days at 4°C.[11][12]
Room Temperature	Not recommended for storage.[10]

Factors Affecting Stability in Solution:

• pH: The rate of ONPG hydrolysis is pH-dependent. While β-galactosidase assays are often performed at a neutral pH (around 7.0), the stability of the substrate itself can be affected by deviations from this. The optimal pH for β-galactosidase activity can vary depending on the source of the enzyme, typically ranging from pH 6.5 to 7.5 for ONPG as a substrate.[13][14][15][16]

• Temperature: Higher temperatures accelerate the rate of ONPG hydrolysis. Therefore, it is crucial to keep ONPG solutions on ice or refrigerated when not in use and to minimize the time they are kept at room temperature or elevated assay temperatures.[13][15]

Experimental Protocols

Preparation of ONPG Stock Solution

This protocol describes the preparation of a standard ONPG stock solution for use in β-galactosidase assays.

• Determine the desired concentration: A common stock solution concentration is 4 mg/mL.[9][17][18]

• Choose a suitable buffer: Z-buffer or a 0.1 M phosphate buffer (pH 7.0) are frequently used.[9][18]

• Weigh the ONPG: Accurately weigh the required amount of solid ONPG in a fume hood, avoiding inhalation of the powder.

• Dissolve the ONPG: Add the powder to the appropriate volume of buffer. Dissolution may be aided by vortexing.[17] If preparing an aqueous solution with water, warming to 37°C or 60°C and using an ultrasonic bath can improve solubility.[4][19]

• Sterilization (optional): If necessary, the solution can be filter-sterilized through a 0.22 µm filter.[4]

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.[9] It is often recommended to prepare ONPG solutions fresh for each experiment.[18]

β-Galactosidase Activity Assay using ONPG

This protocol outlines a typical procedure for measuring β-galactosidase activity.

• Prepare the reaction mixture: In a microcentrifuge tube or a well of a microplate, combine the cell lysate or purified enzyme with an appropriate assay buffer (e.g., Z-buffer). The total volume will depend on the specific assay format.

• Pre-incubation: Equilibrate the reaction mixture at the desired assay temperature (commonly 28°C, 30°C, or 37°C) for a few minutes.[9][20][21]

• Initiate the reaction: Add a defined volume of the ONPG working solution to the reaction mixture to start the enzymatic reaction. Record the exact time of addition.

• Incubation: Incubate the reaction at the chosen temperature until a pale yellow color develops.[9] The incubation time will vary depending on the enzyme concentration.

• Stop the reaction: Terminate the reaction by adding a stop solution, typically 1 M sodium carbonate (Na₂CO₃).[4][9] This raises the pH, which denatures the enzyme and enhances the yellow color of the o-nitrophenol product.

• Measure absorbance: Read the absorbance of the solution at 420 nm using a spectrophotometer.[2][3][5] Use a blank containing all components except the enzyme to zero the instrument.

• Calculate activity: The β-galactosidase activity is calculated based on the absorbance reading, the incubation time, and the amount of protein in the sample.

Visualizing the β-Galactosidase Assay Workflow

The following diagram illustrates the key steps in a typical β-galactosidase assay using ONPG.

Caption: Workflow for a typical β-galactosidase assay using ONPG.

Enzymatic Reaction of ONPG

The enzymatic hydrolysis of ONPG by β-galactosidase is a straightforward reaction that results in a quantifiable colored product.

Caption: Enzymatic hydrolysis of ONPG by β-galactosidase.

Conclusion

The successful use of ONPG in research and drug development hinges on a thorough understanding of its solubility and stability characteristics. By adhering to the guidelines for preparation and storage outlined in this document, researchers can ensure the integrity of their ONPG solutions, leading to more accurate and reproducible assay results. The provided data and protocols serve as a comprehensive resource for the effective application of this essential biochemical reagent.

References

• 1. cdn.usbio.net [cdn.usbio.net]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ONPG；o-Nitrophenyl β-D-galactopyranoside CAS 369-07-3 -南京杜莱生物技术有限公司 [dulynet.com]
• 6. genespin.com [genespin.com]
• 7. Glycosynth - o-Nitrophenyl beta-D-galactopyranoside [glycosynth.co.uk]
• 8. What are the storage conditions for ONPG? - Blog [hbynm.com]
• 9. stockingerlab.osu.edu [stockingerlab.osu.edu]
• 10. biolab.rs [biolab.rs]
• 11. researchgate.net [researchgate.net]
• 12. Effective detection of biocatalysts with specified activity by using a hydrogel-based colourimetric assay – β-galactosidase case study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Investigation of Film with β-Galactosidase Designed for Stabilization and Handling in Dry Configuration - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Kinetic studies on exploring lactose hydrolysis potential of β galactosidase extracted from Lactobacillus plantarum HF571129 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. rpdata.caltech.edu [rpdata.caltech.edu]
• 18. Beta-Galactosidase Activity Assay [rothlab.ucdavis.edu]
• 19. fda.gov [fda.gov]
• 20. documents.thermofisher.com [documents.thermofisher.com]
• 21. bio.libretexts.org [bio.libretexts.org]

Protocols & Analytical Methods

Application Notes: Quantitative Analysis of β-Galactosidase Activity in E. coli using the ONPG Assay

Introduction

The lacZ gene, encoding the enzyme β-galactosidase, is a cornerstone of molecular biology, widely employed as a reporter gene for studying gene expression in Escherichia coli. The activity of β-galactosidase can be sensitively and quantitatively measured using the chromogenic substrate ortho-nitrophenyl-β-D-galactopyranoside (ONPG).[1][2][3] In the presence of β-galactosidase, the colorless ONPG is hydrolyzed to yield galactose and the intensely yellow compound o-nitrophenol, which absorbs light at 420 nm.[3][4] This colorimetric assay provides a simple and robust method for quantifying gene expression levels, making it an invaluable tool for researchers in various fields, including drug development.

This application note provides a detailed protocol for performing the ONPG assay in E. coli, from cell culture and lysis to the final calculation of β-galactosidase activity in Miller units.

Principle of the ONPG Assay

The ONPG assay is based on the enzymatic activity of β-galactosidase. This enzyme cleaves the β-galactoside bond in ONPG, releasing o-nitrophenol.[5] The amount of yellow o-nitrophenol produced is directly proportional to the β-galactosidase activity in the sample. The reaction can be stopped at a specific time point, and the absorbance of the resulting solution is measured at 420 nm.[6] To normalize the enzyme activity, the cell density of the culture is also measured, typically at an optical density of 600 nm (OD600). The final activity is expressed in Miller units, which provides a standardized measure of β-galactosidase activity.[6][7]

Data Presentation

The results of an ONPG assay are typically presented in a tabular format that allows for easy comparison between different experimental conditions. The following table is an example of how to present quantitative data from an ONPG assay.

Sample ID	Condition	OD600	OD420	Reaction Time (min)	Miller Units
1	Uninduced	0.55	0.08	15	9.7
2	Induced	0.52	0.65	15	83.3
3	Negative Control	0.58	0.02	15	2.3

Experimental Protocols

This section provides a detailed methodology for performing the ONPG assay in E. coli.

Reagents and Buffers

• Z-Buffer (per 50 mL):

  • 0.80 g Na2HPO4·7H2O (0.06 M)

  • 0.28 g NaH2PO4·H2O (0.04 M)

  • 0.5 mL 1 M KCl (0.01 M)

  • 0.05 mL 1 M MgSO4 (0.001 M)

  • 0.135 mL β-mercaptoethanol (0.05 M)

  • Dissolve salts in approximately 40 mL of dH2O, adjust pH to 7.0, and bring the final volume to 50 mL. Store at 4°C.[7]

• ONPG Solution: 4 mg/mL in dH2O or Z-Buffer without β-mercaptoethanol.

• 1 M Na2CO3 Solution: To stop the reaction.

• Cell Lysis Reagent: PopCulture Reagent or a mixture of chloroform (B151607) and 0.1% SDS.[1]

Protocol

• Cell Culture:

  • Inoculate E. coli strains into appropriate liquid media (e.g., LB broth) with antibiotics if necessary.

  • Grow the cultures overnight at 37°C with shaking.

  • The next day, dilute the overnight cultures into fresh media and grow to the mid-log phase of growth (OD600 ≈ 0.4-0.6).[8]

• Cell Lysis:

  • Measure the OD600 of each culture.

  • Transfer a defined volume (e.g., 1 mL) of each culture to a microcentrifuge tube.

  • Permeabilization with PopCulture Reagent: Add a small volume of PopCulture Reagent (e.g., 1/10th of the culture volume) and vortex briefly. This method is often used for high-throughput assays in 96-well plates.[1]

  • Permeabilization with Chloroform/SDS: Add 2 drops of chloroform and 1 drop of 0.1% SDS to the cell suspension. Vortex for 10 seconds. This is a more traditional method.

• Enzymatic Reaction:

  • Pre-warm the cell lysates to 28°C.

  • Start the reaction by adding a defined volume of ONPG solution (e.g., 1/5th of the culture volume) to each tube and mix. Start a timer immediately.

  • Incubate the reaction at 28°C.

• Stopping the Reaction:

  • When a visible yellow color has developed, stop the reaction by adding a defined volume of 1 M Na2CO3 (e.g., half of the culture volume).

  • Record the reaction time for each sample.

• Measurement:

  • Centrifuge the tubes to pellet cell debris.

  • Transfer the supernatant to a clean cuvette or a 96-well plate.

  • Measure the absorbance at 420 nm (for the yellow o-nitrophenol) and 550 nm (to correct for light scattering by cell debris) using a spectrophotometer or a microplate reader.[7]

Calculation of Miller Units

The β-galactosidase activity is expressed in Miller units, calculated using the following formula:[7]

Miller Units = 1000 × [OD420 – (1.75 × OD550)] / (Reaction Time in min × Culture Volume in mL × OD600)

• OD420: Absorbance of the reaction mixture at 420 nm.[6]

• OD550: Absorbance of the reaction mixture at 550 nm to correct for cell debris.[7]

• Reaction Time: Time of the enzymatic reaction in minutes.[9]

• Culture Volume: Volume of the cell culture used in the assay in mL.[7]

• OD600: Absorbance of the cell culture at 600 nm before the assay.[6]

Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for the ONPG assay.

References

• 1. Single-step method for β-galactosidase assays in Escherichia coli using a 96-well microplate reader - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Basic Lab Skills: β-Galactosidase Induction in Escherichia coli [paulyeo21.github.io]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. microbiologyinfo.com [microbiologyinfo.com]
• 6. brainly.com [brainly.com]
• 7. static.igem.org [static.igem.org]
• 8. Inner Membrane Permeability Assay (ONPG Assay) - Hancock Lab [cmdr.ubc.ca]
• 9. Solved The following formula is used to calculate Miller | Chegg.com [chegg.com]

Quantitative β-Galactosidase Assay Using ONPG: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The β-galactosidase assay is a cornerstone of molecular biology research, widely employed as a reporter system to study gene expression, protein-protein interactions, and the efficacy of various compounds in drug development. The assay quantifies the activity of the enzyme β-galactosidase, the product of the lacZ gene. A common and reliable method for this quantification utilizes the chromogenic substrate o-nitrophenyl-β-D-galactopyranoside (ONPG).[1][2][3] When cleaved by β-galactosidase, the colorless ONPG is hydrolyzed into galactose and o-nitrophenol, the latter of which is a yellow compound that can be quantified spectrophotometrically.[1][3] This document provides detailed application notes and protocols for performing a quantitative β-galactosidase assay using ONPG.

Principle of the Assay

The enzymatic reaction at the core of this assay is the hydrolysis of ONPG by β-galactosidase. ONPG is an analog of lactose (B1674315), the natural substrate for the enzyme.[3] The reaction produces galactose and o-nitrophenol. The amount of yellow o-nitrophenol produced is directly proportional to the enzymatic activity of β-galactosidase under conditions of substrate excess. The absorbance of the resulting yellow solution is measured at a wavelength of 420 nm.[4][5] The assay is terminated by the addition of a high-pH solution, typically 1 M sodium carbonate (Na₂CO₃), which stops the enzymatic reaction by denaturing the enzyme.[6]

Applications

The quantitative ONPG assay has a broad range of applications in various research fields:

• Reporter Gene Assays: The lacZ gene is a commonly used reporter gene in transfection experiments.[7] The level of β-galactosidase activity directly correlates with the expression level of a gene of interest when its promoter is fused to the lacZ gene.

• Yeast Two-Hybrid (Y2H) Systems: This assay is integral to the Y2H system for studying protein-protein interactions.[1][8][9][10] The interaction between two fusion proteins (a "bait" and a "prey") reconstitutes a functional transcription factor, which then drives the expression of a reporter gene, often lacZ. The strength of the interaction can be quantified by measuring β-galactosidase activity.[1]

• Drug Screening: The assay can be adapted for high-throughput screening of compound libraries to identify molecules that modulate gene expression or specific protein-protein interactions.

• Microbiology: It is used to differentiate bacteria based on their ability to ferment lactose, distinguishing late lactose fermenters from non-lactose fermenters in families like Enterobacteriaceae.[11][12]

Signaling Pathway: Yeast Two-Hybrid (Y2H) System

The Yeast Two-Hybrid system is a powerful genetic method to identify and characterize protein-protein interactions. The principle relies on the modular nature of transcription factors, which typically have a DNA-binding domain (DBD) and a transcription activation domain (AD). In the Y2H system, the two proteins of interest, the "bait" and the "prey," are genetically fused to the DBD and AD, respectively. If the bait and prey proteins interact, the DBD and AD are brought into close proximity, reconstituting a functional transcription factor that can bind to an upstream activating sequence (UAS) and drive the expression of a downstream reporter gene, such as lacZ. The resulting β-galactosidase activity can then be quantified using the ONPG assay.

References

• 1. bio.libretexts.org [bio.libretexts.org]
• 2. Single-step method for β-galactosidase assays in Escherichia coli using a 96-well microplate reader - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ONPG (β-galactosidase) Test: Principle, Procedure and Results • Microbe Online [microbeonline.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. rpdata.caltech.edu [rpdata.caltech.edu]
• 6. Beta-Galactosidase Activity Assay [rothlab.ucdavis.edu]
• 7. resources.amsbio.com [resources.amsbio.com]
• 8. Quantitative beta-galactosidase assay suitable for high-throughput applications in the yeast two-hybrid system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. tandfonline.com [tandfonline.com]
• 11. microbenotes.com [microbenotes.com]
• 12. microbiologyinfo.com [microbiologyinfo.com]

ONPG Reporter Gene Assay in Mammalian Cells: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The o-nitrophenyl-β-D-galactopyranoside (ONPG) reporter gene assay is a widely used colorimetric method for the quantitative analysis of gene expression in mammalian cells. This technique relies on the enzymatic activity of β-galactosidase (β-gal), encoded by the lacZ gene, which is employed as a reporter. When the promoter or regulatory element of a gene of interest is cloned upstream of the lacZ gene in an expression vector, the level of β-galactosidase activity in transfected cells corresponds to the transcriptional activity of the promoter. The enzyme cleaves the colorless substrate ONPG to produce o-nitrophenol, a yellow product that can be quantified by measuring its absorbance at 420 nm.[1][2] This assay is valued for its simplicity, cost-effectiveness, and reliability, making it a staple in molecular biology and drug discovery for studying gene regulation and signaling pathways.[3]

Principle of the Assay

The ONPG assay is based on a straightforward enzymatic reaction. The bacterial lacZ gene, encoding β-galactosidase, is not naturally present in mammalian cells. Therefore, its expression can be directly correlated with the activity of the promoter it is linked to in a transfected plasmid. The β-galactosidase enzyme hydrolyzes the β-galactoside bond in the synthetic substrate o-nitrophenyl-β-D-galactopyranoside (ONPG). This cleavage releases galactose and o-nitrophenol. While ONPG is colorless, o-nitrophenol is a yellow compound that absorbs light maximally at 420 nm. The intensity of the yellow color, measured as absorbance, is directly proportional to the amount of β-galactosidase produced, and thus to the activity of the promoter of interest.[1][4]

Applications in Research and Drug Development

The ONPG reporter gene assay is a versatile tool with numerous applications in both basic research and industrial drug development.

• Promoter and Enhancer Analysis: It is frequently used to characterize the activity of promoters and enhancers by linking these regulatory elements to the lacZ gene. This allows for the identification of key regulatory regions and transcription factor binding sites.

• Signaling Pathway Analysis: The assay is instrumental in dissecting signaling pathways. By using a reporter construct containing response elements for specific transcription factors (e.g., NF-κB or TCF/LEF), researchers can monitor the activation or inhibition of pathways like the NF-κB and Wnt signaling cascades in response to various stimuli or drug candidates.[5][6]

• Drug Screening: In the pharmaceutical industry, the ONPG assay is employed in high-throughput screening (HTS) campaigns to identify compounds that modulate the activity of specific genes or signaling pathways. Its simplicity and cost-effectiveness make it suitable for large-scale screening.

• Transfection Efficiency Control: Due to its consistent expression, a plasmid constitutively expressing β-galactosidase is often co-transfected with an experimental reporter plasmid (e.g., luciferase) to normalize for variations in transfection efficiency between different cell cultures.

Data Presentation

Quantitative Comparison of Reporter Assays

Reporter System	Principle	Detection Method	Sensitivity	Throughput	Cost
ONPG (β-galactosidase)	Colorimetric	Spectrophotometry (Absorbance at 420 nm)	Moderate	High	Low
Luciferase (Firefly, Renilla)	Bioluminescent	Luminometry	High	High	High
Green Fluorescent Protein (GFP)	Fluorescent	Fluorometry / Microscopy	High	Moderate	Moderate

Typical ONPG Assay Results

Sample	Treatment	Average Absorbance (420 nm)	Standard Deviation	Fold Induction
Untransfected Cells	-	0.052	0.004	-
Control Vector (Promoterless lacZ)	-	0.075	0.006	1.0
Experimental Vector (Promoter- lacZ)	No Stimulus	0.150	0.012	2.0
Experimental Vector (Promoter- lacZ)	Stimulus	0.750	0.045	10.0

Experimental Protocols

I. Cell Culture and Transfection

• Cell Seeding: Seed mammalian cells in a 24-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection:

  • For each well, prepare a DNA-transfection reagent complex according to the manufacturer's protocol. Typically, this involves co-transfecting the experimental reporter plasmid (containing the promoter of interest fused to lacZ) and a control plasmid for normalization (e.g., a plasmid expressing Renilla luciferase or another reporter).

  • Add the transfection complex to the cells and incubate for 24-48 hours. The optimal incubation time should be determined empirically for the specific cell line and promoter being studied.

II. Preparation of Cell Lysate

• Washing: Gently wash the cells twice with 1X Phosphate-Buffered Saline (PBS).

• Lysis:

  • Add 100-200 µL of 1X Lysis Buffer to each well.[7]

  • Incubate the plate at room temperature for 15 minutes with gentle swirling to ensure complete cell lysis.[7]

  • Alternatively, a freeze-thaw cycle can be performed to enhance lysis. Freeze the plate at -80°C for at least 1 hour, then thaw at room temperature.[7]

• Harvesting: Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

• Clarification: Centrifuge the lysate at 12,000 x g for 5 minutes at 4°C to pellet cell debris.[8]

• Supernatant Collection: Carefully transfer the supernatant to a fresh, pre-chilled microcentrifuge tube. This supernatant contains the β-galactosidase enzyme.

III. ONPG Colorimetric Assay

• Reaction Setup:

  • In a 96-well flat-bottom plate, add 10-50 µL of the clarified cell lysate to each well.

  • Add 1X Lysis Buffer to bring the total volume in each well to 100 µL.

  • Prepare a blank well containing 100 µL of 1X Lysis Buffer.

• Substrate Addition: Add 100 µL of ONPG Substrate Solution (4 mg/mL) to each well.[9]

• Incubation: Incubate the plate at 37°C and monitor for the development of a yellow color. The incubation time can range from 30 minutes to several hours, depending on the level of β-galactosidase expression.[8][10]

• Stopping the Reaction: Once a sufficient yellow color has developed in the experimental wells without significant color in the negative control wells, stop the reaction by adding 50 µL of 1 M Sodium Carbonate (Na₂CO₃) to each well.[1]

• Absorbance Measurement: Measure the absorbance of each well at 420 nm using a microplate reader.[1][2]

IV. Data Analysis

• Blank Subtraction: Subtract the average absorbance value of the blank wells from the absorbance values of all other wells.

• Normalization (if applicable): If a co-transfected control reporter was used, normalize the β-galactosidase activity to the activity of the control reporter to account for variations in transfection efficiency.

• Calculation of β-galactosidase Activity: The activity can be expressed in Miller units or as fold change relative to a control condition. The formula for Miller Units is: Miller Units = (1000 × A₄₂) / (t × V × OD₆₀₀) where A₄₂₀ is the absorbance at 420 nm, t is the reaction time in minutes, V is the volume of the culture used in mL, and OD₆₀₀ is the optical density of the cell culture prior to lysis.[9]

Mandatory Visualizations

Signaling Pathway Diagrams

Caption: Principle of the ONPG reporter gene assay.

Caption: Monitoring NF-κB signaling with an ONPG reporter.

Caption: Monitoring Wnt/β-catenin signaling with an ONPG reporter.

Experimental Workflow Diagram

References

• 1. bio.libretexts.org [bio.libretexts.org]
• 2. ONPG β-Galactosidase Assay Kit – Colorimetric | Canvax [canvaxbiotech.com]
• 3. genetics - What are the advantages and disadvantages of using beta-galactosidase compared to luciferase as a reporter gene? - Biology Stack Exchange [biology.stackexchange.com]
• 4. microbiologyinfo.com [microbiologyinfo.com]
• 5. Protocol for a Wnt reporter assay to measure its activity in human neural stem cells derived from induced pluripotent stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. resources.amsbio.com [resources.amsbio.com]
• 8. Star Republic: Guide for Biologists [sciencegateway.org]
• 9. Genetics - β-Galactosidase Assays [rothlab.ucdavis.edu]
• 10. promega.com [promega.com]

Application Notes and Protocols for the ONPG Test in the Identification of Enterobacteriaceae

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ONPG (o-nitrophenyl-β-D-galactopyranoside) test is a rapid and sensitive biochemical assay used to detect the activity of the enzyme β-galactosidase in microorganisms.[1][2] This test is particularly valuable in the field of microbiology for the differentiation and identification of members of the Enterobacteriaceae family. It distinguishes between bacteria that can ferment lactose (B1674315) rapidly, slowly (late-lactose fermenters), or not at all, based on the presence of β-galactosidase.[1][3][4]

The ability of a bacterium to ferment lactose is dependent on two key enzymes: lactose permease, which facilitates the transport of lactose into the cell, and β-galactosidase, which hydrolyzes lactose into glucose and galactose.[1][5] Some bacteria may possess β-galactosidase but lack a functional lactose permease, making them appear as non-lactose fermenters or late-lactose fermenters in traditional lactose fermentation tests. The ONPG test circumvents the need for lactose permease as the ONPG substrate can freely enter the bacterial cell.[1][5]

Principle of the ONPG Test

The ONPG test utilizes the synthetic substrate o-nitrophenyl-β-D-galactopyranoside, which is structurally analogous to lactose.[1][5] If the test organism produces β-galactosidase, the enzyme hydrolyzes the β-galactoside bond in ONPG, releasing galactose and o-nitrophenol.[1][5] While ONPG is colorless, the resulting o-nitrophenol is a yellow-colored compound under alkaline conditions, providing a clear visual indicator of a positive reaction.[1][5]

Biochemical Pathway of Lactose Fermentation

The metabolism of lactose in Enterobacteriaceae is primarily regulated by the lac operon. The expression of the genes in this operon, including lacZ (encoding β-galactosidase) and lacY (encoding lactose permease), is induced by the presence of lactose and the absence of glucose.

Caption: Lactose metabolism in Enterobacteriaceae.

Principle of the ONPG Test Reaction

The ONPG test directly assesses the presence of β-galactosidase, bypassing the lactose permease step.

Caption: The biochemical reaction of the ONPG test.

Data Presentation

Table 1: ONPG Test Reagents

Reagent Component	Concentration/Amount	Purpose
ONPG Broth
Sodium Phosphate, Dibasic (Na₂HPO₄)	9.46 g/L	Buffering agent
Phenylalanine	4.0 g/L	Nutrient source
o-nitrophenyl-β-D-galactopyranoside (ONPG)	2.0 g/L	Substrate for β-galactosidase
Potassium Phosphate, Monobasic (KH₂PO₄)	0.907 g/L	Buffering agent
Final pH	8.0	Optimal for enzyme activity
ONPG Disk Method
ONPG Disks	Impregnated paper disks	Delivers a controlled concentration of ONPG
Saline, sterile (0.85%)	0.2 mL - 0.5 mL	Suspension medium for bacteria

Table 2: Quality Control Organisms for the ONPG Test

Organism	ATCC Strain Number	Expected Result
Escherichia coli	25922	Positive (Yellow)
Proteus mirabilis	12453	Negative (No color change)
Neisseria lactamica	23971	Positive (Yellow)
Neisseria gonorrhoeae	43069	Negative (No color change)

Table 3: Interpretation of ONPG Test Results for Key Enterobacteriaceae

Organism	Typical Lactose Fermentation	Expected ONPG Result	Typical Reaction Time
Escherichia coli	Rapid Fermenter	Positive	Rapid (minutes to 1 hour)
Klebsiella pneumoniae	Rapid Fermenter	Positive	Rapid (minutes to 1 hour)
Enterobacter cloacae	Rapid Fermenter	Positive	Rapid (minutes to 1 hour)
Citrobacter freundii	Slow/Late Fermenter	Positive	Variable (may be delayed up to 24 hours)
Serratia marcescens	Slow/Late Fermenter	Positive	Variable (may be delayed up to 24 hours)
Shigella sonnei	Slow/Late Fermenter	Positive	Variable (may be delayed up to 24 hours)
Salmonella spp. (most)	Non-Fermenter	Negative	No color change within 24 hours
Shigella spp. (except S. sonnei)	Non-Fermenter	Negative	No color change within 24 hours
Proteus vulgaris	Non-Fermenter	Negative	No color change within 24 hours
Morganella morganii	Non-Fermenter	Negative	No color change within 24 hours
Providencia spp.	Non-Fermenter	Negative	No color change within 24 hours

Experimental Protocols

General Considerations

• For optimal results, test organisms should be cultured on a medium containing lactose (e.g., Triple Sugar Iron (TSI) agar (B569324) or MacConkey agar) to induce the production of β-galactosidase.

• Organisms grown on media containing high concentrations of glucose may show inhibited β-galactosidase activity.

• Cultures that naturally produce a yellow pigment may interfere with the interpretation of the test results.

• A heavy inoculum is recommended to ensure a sufficient concentration of the enzyme for a timely reaction.

ONPG Disk Method Protocol

Caption: Workflow for the ONPG disk method.

Detailed Steps:

• Dispense 0.2 mL of sterile 0.85% saline into a sterile test tube.[1]

• Using a sterile loop, create a heavy suspension of the test organism (from a pure 18-24 hour culture) in the saline. The turbidity should be equivalent to a McFarland 3 standard.[1]

• Aseptically add an ONPG disk to the bacterial suspension.

• Incubate the tube aerobically at 35-37°C for up to 4 hours.[1]

• Observe the tube for the development of a yellow color. Strong positive reactions may appear within minutes.[1]

• If no color change is observed after 4 hours, continue incubation for up to 24 hours.

ONPG Broth Method Protocol

Caption: Workflow for the ONPG broth method.

Detailed Steps:

• Allow the ONPG broth to equilibrate to room temperature before use.

• Using a heavy inoculum from a pure 18-24 hour culture, inoculate the ONPG broth.

• Incubate the tube aerobically with a loosened cap at 35-37°C.[1]

• Examine the broth for the development of a yellow color after 1 hour.[1]

• If no color change is observed, continue to incubate and check periodically for up to 24 hours.[1]

Limitations of the ONPG Test

• The ONPG test is just one component of bacterial identification and should be used in conjunction with other biochemical, and if necessary, molecular or mass spectrometry tests for definitive identification.[1]

• As mentioned, bacteria that produce a natural yellow pigment cannot be accurately tested using this method.

• The performance of the test is dependent on using an inoculum from a lactose-containing medium to ensure the induction of β-galactosidase.

Conclusion

The ONPG test is a fundamental, rapid, and reliable method for detecting β-galactosidase activity in Enterobacteriaceae. Its ability to differentiate between rapid, slow, and non-lactose fermenters makes it an indispensable tool in clinical and research microbiology laboratories for the presumptive identification of these medically and industrially important bacteria. Proper adherence to the outlined protocols and quality control measures will ensure the accuracy and reproducibility of the test results.

References

• 1. microbiologyinfo.com [microbiologyinfo.com]
• 2. bio.libretexts.org [bio.libretexts.org]
• 3. microbenotes.com [microbenotes.com]
• 4. rcpath.org [rcpath.org]
• 5. dramohammadi.ir [dramohammadi.ir]

Application Notes and Protocols for ONPG Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ortho-Nitrophenyl-β-D-galactopyranoside (ONPG) is a widely used chromogenic substrate for the detection of β-galactosidase activity. The enzyme catalyzes the hydrolysis of ONPG into galactose and ortho-nitrophenol, a yellow compound that can be quantified by measuring its absorbance at 420 nm. This property makes ONPG an invaluable tool in molecular biology, microbiology, and biochemistry, particularly for reporter gene assays, enzyme kinetics studies, and microbiological identification tests.

Proper preparation and storage of the ONPG stock solution are critical for obtaining accurate and reproducible experimental results. These application notes provide a detailed protocol for the preparation, quality control, and storage of ONPG stock solutions for laboratory use.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation and storage of ONPG stock solutions.

Parameter	Value	Notes
Stock Solution Concentration	3 mg/mL to 20.5 mg/mL	A common concentration for aqueous stock solutions is 4 mg/mL.[1][2][3]
Solvents	Water, Phosphate (B84403) Buffer (e.g., 100 mM, pH 7.0-7.3), DMSO, Ethanol	Solubility in water is approximately 8.33 mg/mL, which can be enhanced with gentle warming.[4][5]
Storage Temperature	2-8°C (short-term), -20°C or -80°C (long-term)	Long-term storage at -20°C is suitable for up to one year, while -80°C can extend stability to two years.[4]
Shelf Life (in solution)	Up to 1-2 years under proper long-term storage conditions.[4]	Aqueous solutions should be made fresh or sterile-filtered for storage.[2][4] Repeated freeze-thaw cycles should be avoided.[4]
Working Concentration	Varies by assay; e.g., 0.665 mg/mL for some β-galactosidase assays.[6]	The stock solution is typically diluted into an appropriate assay buffer.
Absorbance Maximum	405-420 nm	The hydrolyzed product, o-nitrophenol, is measured in this range.[2][7][8]

Experimental Protocols

Protocol 1: Preparation of Aqueous ONPG Stock Solution (4 mg/mL)

This protocol describes the preparation of a 4 mg/mL ONPG stock solution in phosphate buffer, suitable for most standard β-galactosidase assays.

Materials:

• o-Nitrophenyl-β-D-galactopyranoside (ONPG) powder

• Sodium phosphate dibasic (Na₂HPO₄)

• Sodium phosphate monobasic (NaH₂PO₄)

• Nuclease-free water

• 0.22 µm sterile syringe filter

• Sterile conical tubes or vials for storage

• Magnetic stirrer and stir bar

• pH meter

Procedure:

• Prepare 0.1 M Phosphate Buffer (pH 7.0):

  • Prepare a 0.1 M solution of Na₂HPO₄ and a 0.1 M solution of NaH₂PO₄ in nuclease-free water.

  • To create the pH 7.0 buffer, mix the two solutions, typically starting with the Na₂HPO₄ solution and adding the NaH₂PO₄ solution until the desired pH is reached.[3] Monitor the pH using a calibrated pH meter.

• Dissolve ONPG:

  • Weigh out the required amount of ONPG powder to achieve a final concentration of 4 mg/mL (e.g., 40 mg of ONPG for 10 mL of buffer).

  • Add the ONPG powder to the 0.1 M phosphate buffer.

  • Place the container on a magnetic stirrer and stir until the ONPG is completely dissolved. Gentle warming (e.g., in a 37°C water bath) can aid dissolution, but do not boil.[8][9]

• Sterilization and Aliquoting:

  • Once fully dissolved, sterile-filter the ONPG solution using a 0.22 µm syringe filter into a sterile container.[4] This is crucial for preventing microbial growth during storage, especially for aqueous solutions.

  • Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or cryovials. This minimizes contamination and avoids repeated freeze-thaw cycles.[4]

• Storage:

  • For short-term use (a few days), the solution can be stored at 2-8°C, protected from light.[10]

  • For long-term storage, store the aliquots at -20°C or -80°C.[4]

Protocol 2: Quality Control of ONPG Stock Solution

A simple quality control check should be performed to ensure the integrity of the prepared stock solution.

Procedure:

• Visual Inspection: The freshly prepared ONPG stock solution should be colorless to very pale yellow.[9][11] A distinct yellow color indicates the presence of o-nitrophenol, suggesting degradation of the ONPG. Such a solution should be discarded.[11]

• Functional Test (Optional but Recommended):

  • Perform a mock β-galactosidase assay.

  • Prepare two reactions: a negative control (assay buffer and ONPG solution) and a positive control (assay buffer, ONPG solution, and a known concentration of β-galactosidase).

  • Incubate as per a standard assay protocol (e.g., 37°C).[1]

  • The negative control should remain colorless, while the positive control should develop a yellow color, confirming the substrate's activity.

Visualizations

Caption: Workflow for the preparation and quality control of ONPG stock solution.

Caption: Enzymatic hydrolysis of ONPG by β-galactosidase.

References

• 1. med.upenn.edu [med.upenn.edu]
• 2. Beta-Galactosidase Activity Assay [rothlab.ucdavis.edu]
• 3. reddit.com [reddit.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. agilent.com [agilent.com]
• 7. resources.amsbio.com [resources.amsbio.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. BAM R53: ONPG Test | FDA [fda.gov]
• 10. What are the storage conditions for ONPG? - Blog [hbynm.com]
• 11. rcpath.org [rcpath.org]

Application Notes and Protocols for Calculating Miller Units from an ONPG Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

The β-galactosidase assay, utilizing the chromogenic substrate o-nitrophenyl-β-D-galactopyranoside (ONPG), is a cornerstone technique in molecular biology for quantifying gene expression. The activity of β-galactosidase, the protein product of the lacZ gene, is reported in Miller units, providing a standardized measure of promoter strength or the effect of regulatory elements on gene expression.[1][2] This reporter system is widely used due to its sensitivity, reproducibility, and cost-effectiveness.[3]

These application notes provide a comprehensive guide to performing an ONPG assay and calculating Miller units, including detailed protocols, data interpretation, and examples of its application in studying signaling pathways.

Principle of the ONPG Assay

The ONPG assay is a colorimetric method to measure the enzymatic activity of β-galactosidase.[3] The bacterial lacZ gene is a commonly used reporter gene that is fused to a promoter of interest.[4] When this construct is introduced into cells, the expression of lacZ, and consequently the production of β-galactosidase, is driven by the activity of the promoter being studied.

The substrate ONPG is structurally similar to lactose, the natural substrate of β-galactosidase.[5] However, upon cleavage by β-galactosidase, ONPG yields galactose and o-nitrophenol, the latter of which is a yellow compound with a strong absorbance at 420 nm.[6] The intensity of the yellow color is directly proportional to the amount of β-galactosidase activity, which in turn reflects the level of lacZ gene expression. Miller units are then calculated to normalize this activity to the cell density and reaction time.[7]

Experimental Protocols

Materials

• Z-Buffer: (per liter) 60 mM Na2HPO4, 40 mM NaH2PO4, 10 mM KCl, 1 mM MgSO4. Adjust pH to 7.0.

• β-mercaptoethanol

• ONPG solution: 4 mg/mL in Z-Buffer (prepare fresh).

• 1 M Sodium Carbonate (Na2CO3) solution

• Cell Lysis Reagent: (e.g., PopCulture® Reagent, or chloroform (B151607) and SDS)

• Spectrophotometer or plate reader capable of measuring absorbance at 420 nm, 550 nm, and 600 nm.

• Microcentrifuge tubes or 96-well plates.

Protocol for Bacterial Cultures (96-well plate format)

• Cell Culture: Grow bacterial cultures harboring the lacZ reporter construct to the mid-logarithmic phase (OD600 ≈ 0.4-0.6).

• Record OD600: Measure and record the optical density of the cultures at 600 nm. This reading is crucial for normalizing the β-galactosidase activity to the cell density.

• Cell Lysis:

  • Transfer 100 µL of each culture to a 96-well plate.

  • Add 100 µL of Z-buffer containing a cell lysis agent (e.g., PopCulture® Reagent or a mixture of chloroform and SDS).

  • Incubate at 37°C for 10-15 minutes to ensure complete cell lysis.

• Enzymatic Reaction:

  • Start the reaction by adding 20 µL of 4 mg/mL ONPG solution to each well.

  • Record the exact start time for each sample.

  • Incubate the plate at 37°C and monitor the development of a yellow color. The incubation time can vary from a few minutes to several hours depending on the promoter strength.

• Stop Reaction:

  • Once a sufficient yellow color has developed (but before the reaction becomes saturated), stop the reaction by adding 50 µL of 1 M Na2CO3 to each well.

  • Record the exact stop time for each sample.

• Measure Absorbance:

  • Measure the absorbance of each well at 420 nm (A420) to quantify the amount of o-nitrophenol produced.

  • Measure the absorbance at 550 nm (A550) to correct for light scattering by cell debris.

Calculation of Miller Units

The Miller unit is a standardized measure of β-galactosidase activity. The formula for calculating Miller units is as follows:

Miller Units = 1000 × [A420 – (1.75 × A550)] / (t × V × OD600) [7]

Where:

• A420: Absorbance at 420 nm.

• A550: Absorbance at 550 nm (corrects for light scattering).

• t: Reaction time in minutes.

• V: Volume of culture used in the assay in mL.

• OD600: Optical density of the culture at 600 nm before the assay.

The factor of 1.75 is an empirical correction for the contribution of cell debris to the A420 reading.

Data Presentation

Quantitative data from ONPG assays are best presented in tables to facilitate comparison between different experimental conditions, such as varying promoter strengths or the effects of inducers and repressors.

Promoter	Condition	Miller Units (Mean ± SD)	Fold Change
PlacUV5	No Inducer	15 ± 3	1.0
1 mM IPTG	1500 ± 120	100
ParaBAD	No Inducer	10 ± 2	1.0
0.2% Arabinose	2500 ± 210	250
Synthetic Promoter J23100	Constitutive	3500 ± 300	-
Synthetic Promoter J23119	Constitutive	50 ± 8	-
PsrfA (B. subtilis)	10% Relative Filling Volume	197 ± 24	-
PnarG (B. subtilis)	10% Relative Filling Volume	~1000	-

This table presents hypothetical and literature-derived data for illustrative purposes. Actual values may vary depending on experimental conditions. Data for PsrfA and PnarG are from studies in Bacillus subtilis and represent promoter activity under specific oxygen availability conditions.[8][9]

Visualization of Experimental Workflow and Signaling Pathways

Diagrams created using Graphviz (DOT language) can effectively illustrate complex experimental workflows and signaling pathways.

Experimental Workflow for ONPG Assay

ONPG Assay Experimental Workflow

Example Signaling Pathway: Hedgehog Signaling

The Hedgehog (Hh) signaling pathway plays a crucial role in embryonic development. The transcription factor Gli1 is a direct target of Hh signaling, and its expression is a reliable readout of pathway activation. A common method to study Hh signaling is to use a Gli1-lacZ reporter mouse, where the lacZ gene is knocked into the Gli1 locus.[10]

Hedgehog Signaling Pathway with lacZ Reporter

Applications in Research and Drug Development

• Promoter Characterization: The ONPG assay is fundamental for characterizing the strength and regulation of both native and synthetic promoters.[5][11]

• Studying Gene Regulation: It allows for the detailed analysis of cis-acting elements (enhancers, silencers) and trans-acting factors (transcription factors) that modulate gene expression.

• Signal Transduction Pathway Analysis: By placing a lacZ reporter gene under the control of a promoter that is responsive to a specific signaling pathway, the activity of that pathway can be quantitatively measured.[12] For example, a TCF/LEF-responsive promoter can be used to monitor Wnt signaling activity.[13]

• High-Throughput Screening: The assay can be adapted to a 96-well format, enabling high-throughput screening of compound libraries for molecules that modulate gene expression or signaling pathways.[14]

• Drug Discovery: It is a valuable tool for identifying and characterizing drug candidates that target specific transcription factors or signaling cascades.

Conclusion

The ONPG assay for the calculation of Miller units remains a powerful and versatile tool in the arsenal (B13267) of molecular biologists, researchers, and drug development professionals. Its simplicity, sensitivity, and quantitative nature make it an indispensable method for dissecting the complexities of gene regulation and cellular signaling. By following the detailed protocols and understanding the principles outlined in these application notes, researchers can obtain reliable and reproducible data to advance their scientific inquiries.

References

• 1. bmglabtech.com [bmglabtech.com]
• 2. mdpi.com [mdpi.com]
• 3. m.youtube.com [m.youtube.com]
• 4. rpdata.caltech.edu [rpdata.caltech.edu]
• 5. Context‐dependency of synthetic minimal promoters in driving gene expression: a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Escherichia coli Promoters with UP Elements of Different Strengths: Modular Structure of Bacterial Promoters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. 008211 - Gli1[lz] Strain Details [jax.org]
• 11. journals.asm.org [journals.asm.org]
• 12. bpsbioscience.com [bpsbioscience.com]
• 13. Transgenic Wnt/TCF pathway reporters: all you need is Lef? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. commerce.bio-rad.com [commerce.bio-rad.com]

Application Notes and Protocols for ONPG Assay in 96-Well Plate Format

Audience: Researchers, scientists, and drug development professionals.

Introduction

The ortho-nitrophenyl-β-D-galactopyranoside (ONPG) assay is a widely used colorimetric method to quantify the activity of the enzyme β-galactosidase.[1] This enzyme catalyzes the hydrolysis of lactose (B1674315) into glucose and galactose.[2] The assay utilizes the synthetic substrate ONPG, which is structurally similar to lactose.[3][4] In the presence of β-galactosidase, ONPG is cleaved into galactose and ortho-nitrophenol (ONP), the latter of which is a yellow-colored compound.[3][5] The intensity of the yellow color, which can be measured spectrophotometrically at a wavelength of 405-420 nm, is directly proportional to the β-galactosidase activity.[6][7][8]

The adaptation of the ONPG assay to a 96-well plate format offers a high-throughput method for various applications, including reporter gene assays in molecular biology, enzyme kinetics, and screening for potential therapeutic agents.[9][10] In molecular biology, the gene encoding β-galactosidase (lacZ) is a common reporter gene, and the ONPG assay is used to measure its expression levels.[11][12] In drug development, this assay can be employed to assess the effects of compounds on cell membrane permeability.[13][14]

Principle of the ONPG Assay

The ONPG assay is based on the enzymatic activity of β-galactosidase. Two key enzymes are involved in the metabolism of lactose in bacteria: a permease that facilitates the entry of lactose into the cell, and β-galactosidase, which hydrolyzes lactose.[2][15] Some organisms may lack the permease but still possess β-galactosidase, making them slow lactose fermenters.[2][16]

ONPG can enter the bacterial cell without the need for a specific permease.[4][15] Once inside the cell, if β-galactosidase is present, it hydrolyzes the β-galactoside bond in ONPG, releasing galactose and the yellow chromophore o-nitrophenol.[3][4][16] The reaction can be stopped by adding a high pH solution, such as sodium carbonate, which inactivates the enzyme and intensifies the yellow color of o-nitrophenol.[6][10] The amount of o-nitrophenol produced is then quantified by measuring the absorbance at 405-420 nm.[7][17]

Materials and Reagents

A comprehensive list of materials and reagents required for the ONPG assay is provided in the table below.

Category	Item	Details/Specifications
Instrumentation	Microplate Reader	Capable of reading absorbance at 405-420 nm.
Incubator	Set to 37°C or the optimal temperature for the enzyme.
Centrifuge	For pelleting cells.
Consumables	96-well clear, flat-bottom plates	For performing the assay and absorbance reading.
Pipettes and sterile tips	For accurate liquid handling.
Reagent reservoirs	For multichannel pipetting.
Reagents	ONPG Substrate	Typically a 4 mg/mL solution in a suitable buffer.
Lysis Buffer	To permeabilize cells and release β-galactosidase. The composition can vary, but often contains detergents like Triton X-100 or SDS.[10]
Stop Solution	1 M Sodium Carbonate (Na₂CO₃) is commonly used to stop the reaction and increase the pH.[10]
Z-Buffer	A buffer system often used for β-galactosidase assays.
Cell Culture Media	Appropriate for the cells being assayed.
Phosphate-Buffered Saline (PBS)	For washing cells.
Controls	Blank	Contains all reagents except the cell lysate or enzyme.
Negative Control	Lysate from untransfected or untreated cells to measure endogenous β-galactosidase activity.[7]
Positive Control	Purified β-galactosidase or lysate from cells known to express high levels of the enzyme.

Experimental Protocols

Protocol 1: ONPG Assay for Adherent Cells in a 96-Well Plate

This protocol is suitable for measuring β-galactosidase activity in adherent cells, such as those used in reporter gene assays.

Day 1: Cell Seeding

• Seed cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of the assay.

• Incubate the plate overnight at 37°C in a humidified incubator with 5% CO₂.

Day 2: Transfection or Treatment (if applicable)

• If performing a reporter gene assay, transfect the cells with the appropriate plasmids.

• If screening compounds, treat the cells with the desired concentrations of the test agents.

• Include appropriate controls, such as mock-transfected or vehicle-treated cells.

• Incubate for the desired period (e.g., 24-48 hours).

Day 3: ONPG Assay

• Cell Lysis:

  • Aspirate the culture medium from the wells.

  • Wash the cells once with 100-200 µL of sterile PBS per well.

  • Add 50-100 µL of Lysis Buffer to each well.[7]

  • Incubate at room temperature for 10-15 minutes with gentle shaking to ensure complete lysis.[7] A freeze-thaw cycle can also be performed to enhance lysis.[7][17]

• Enzymatic Reaction:

  • Prepare the ONPG substrate solution (e.g., 4 mg/mL in Z-Buffer).

  • Add 50-100 µL of the ONPG substrate solution to each well.[7]

  • Incubate the plate at 37°C and monitor for the development of a yellow color. The incubation time can range from a few minutes to several hours, depending on the level of enzyme activity.[7]

• Stopping the Reaction:

  • Once a sufficient yellow color has developed in the positive control or experimental wells, add 50-100 µL of 1 M Sodium Carbonate to each well to stop the reaction.[10]

• Data Acquisition:

  • Read the absorbance of each well at 405-420 nm using a microplate reader.[7]

Protocol 2: ONPG Assay for Suspension Cells or Bacterial Cultures

This protocol is adapted for non-adherent cells, including bacterial and yeast cultures.

• Culture Growth:

  • Grow the cell or bacterial cultures under the desired experimental conditions. For bacteria, it is often beneficial to grow them in a medium containing lactose to induce the expression of β-galactosidase.[3][16]

• Cell Harvesting and Lysis:

  • Transfer an appropriate volume of the cell culture to a microcentrifuge tube or a deep 96-well plate.

  • Measure the optical density (OD) of the culture (e.g., at 600 nm for bacteria) to normalize for cell number.

  • Pellet the cells by centrifugation.

  • Resuspend the cell pellet in Lysis Buffer. Cell permeabilization can be achieved using detergents like SDS and chloroform (B151607), although care must be taken as chloroform can damage plastic plates.[10] Alternatively, enzymatic lysis or sonication can be used.

• ONPG Assay:

  • Transfer the cell lysate to a clear, flat-bottom 96-well plate.

  • Add the ONPG substrate solution to each well.

  • Incubate at the optimal temperature for the enzyme (e.g., 37°C).

  • Stop the reaction with 1 M Sodium Carbonate.

  • Read the absorbance at 405-420 nm.

Data Presentation and Analysis

The quantitative data from the ONPG assay should be summarized in a clear and structured manner.

Data Analysis

The activity of β-galactosidase is often expressed in Miller units, which normalizes the absorbance reading to the reaction time and cell density.[10]

Calculation of β-Galactosidase Activity (Miller Units):

Where:

• A420: Absorbance at 420 nm (measures o-nitrophenol).

• A550_background: Absorbance at 550 nm to correct for light scattering by cell debris.

• t: Reaction time in minutes.

• V: Volume of culture assayed in mL.

• OD600: Optical density of the culture at 600 nm before the assay.

Sample Data Table

Sample ID	Condition	Replicate 1 (A420)	Replicate 2 (A420)	Replicate 3 (A420)	Average A420	Std. Dev.	β-Galactosidase Activity (Miller Units)
1	Blank	0.052	0.055	0.053	0.053	0.0015	N/A
2	Negative Control	0.110	0.115	0.112	0.112	0.0025	10.5
3	Positive Control	1.850	1.875	1.862	1.862	0.0125	350.2
4	Test Compound 1	0.975	0.982	0.978	0.978	0.0035	180.7
5	Test Compound 2	0.250	0.255	0.251	0.252	0.0025	45.8

Visualizations

Biochemical Reaction of ONPG Hydrolysis

Caption: Enzymatic cleavage of ONPG by β-galactosidase.

Experimental Workflow for 96-Well Plate ONPG Assay

Caption: Workflow of the 96-well plate ONPG assay.

References

• 1. proprep.com [proprep.com]
• 2. microbiologyinfo.com [microbiologyinfo.com]
• 3. ONPG (β-galactosidase) Test: Principle, Procedure and Results • Microbe Online [microbeonline.com]
• 4. O-Nitrophenyl-β-D-Galactopyranoside (ONPG) test: Principle, Procedure and Results - Online Biology Notes [onlinebiologynotes.com]
• 5. ONPG orthonitrophenyl galactoside test [web2.uwindsor.ca]
• 6. β-Galactosidase Enzyme Assay System with Reporter Lysis Buffer [promega.sg]
• 7. resources.amsbio.com [resources.amsbio.com]
• 8. chem-agilent.com [chem-agilent.com]
• 9. Single-step method for β-galactosidase assays in Escherichia coli using a 96-well microplate reader - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. userpages.umbc.edu [userpages.umbc.edu]
• 11. Beta-Galactosidase Assay Kit (Colorimetric) (ab324121) | Abcam [abcam.com]
• 12. Senescence beta-Galactosidase Activity Assay Kit (Fluorescence, Plate-Based) | Cell Signaling Technology [cellsignal.com]
• 13. mdpi.com [mdpi.com]
• 14. Adaptation of a bacterial membrane permeabilization assay for quantitative evaluation of benzalkonium chloride as a membrane-disrupting agent - PMC [pmc.ncbi.nlm.nih.gov]
• 15. microbenotes.com [microbenotes.com]
• 16. microbiologie-clinique.com [microbiologie-clinique.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for Measuring Enzyme Kinetics with ONPG Substrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enzyme kinetics studies are fundamental to understanding enzyme mechanisms, identifying inhibitors, and developing new therapeutic agents. A widely used method for assaying the activity of β-galactosidase and other glycosidases involves the chromogenic substrate o-nitrophenyl-β-D-galactopyranoside (ONPG).[1][2] This application note provides a detailed protocol for determining the kinetic parameters of enzymes using ONPG, including the Michaelis-Menten constant (K m) and maximum velocity (Vmax).

Principle of the ONPG Assay

The ONPG assay is a colorimetric method used to measure the activity of β-galactosidase.[2][3] ONPG is a synthetic, colorless substrate that mimics lactose (B1674315), the natural substrate for β-galactosidase.[2][3][4] The enzyme catalyzes the hydrolysis of ONPG into galactose and o-nitrophenol (ONP).[1][4][5] While ONPG is colorless, ONP is a yellow-colored compound with a maximum absorbance at 420 nm.[1][5][6] The rate of the yellow color development is directly proportional to the enzymatic activity of β-galactosidase.[2] This allows for a simple and continuous monitoring of the enzyme reaction.[5] The reaction can be stopped by adding a basic solution, such as sodium carbonate, which denatures the enzyme and stabilizes the yellow color of ONP.[2]

The enzymatic reaction is illustrated in the signaling pathway diagram below.

Caption: Enzymatic hydrolysis of ONPG by β-galactosidase.

Materials and Reagents

• Enzyme: Purified β-galactosidase or cell lysate containing the enzyme.

• Substrate: o-nitrophenyl-β-D-galactopyranoside (ONPG)

• Buffer: Phosphate buffer, Tris-HCl, or other suitable buffer at the optimal pH for the enzyme. A common buffer is Z-buffer.

• Stopping Solution: 1 M Sodium Carbonate (Na₂CO₃)

• Equipment:

  • Spectrophotometer or microplate reader capable of measuring absorbance at 420 nm.[1][2][5]

  • Cuvettes or 96-well microplates.[1][5]

  • Pipettes

  • Incubator or water bath

  • Vortex mixer

  • Timers

Experimental Protocols

Preparation of Reagents

• Enzyme Solution: Prepare a stock solution of the enzyme in a suitable buffer. The optimal concentration should be determined empirically to ensure a linear reaction rate over the desired time course.[5]

• ONPG Stock Solution: Dissolve ONPG in the assay buffer to a final concentration of 4 mg/mL or prepare a 20 mM stock solution.[1][5] This solution should be freshly prepared.

• Assay Buffer: Prepare the appropriate buffer at the desired pH and concentration. For example, 0.1 M Tris-HCl with 0.001 M magnesium chloride, adjusted to the optimal pH of the enzyme.[7]

• Stopping Solution: Prepare a 1 M solution of sodium carbonate in deionized water.

Enzyme Kinetics Assay Protocol

The following protocol is designed to determine the Michaelis-Menten kinetic parameters (K m and Vmax). This involves measuring the initial reaction velocity at various substrate concentrations.[1]

Experimental Workflow Diagram

Caption: Workflow for ONPG-based enzyme kinetics assay.

Step-by-Step Procedure:

• Prepare Substrate Dilutions: Prepare a series of ONPG dilutions in the assay buffer from a stock solution. The concentrations should typically range from 0.1 to 10 times the expected K m value.

• Set up the Reaction: In a 96-well plate or cuvettes, add the assay buffer and the different concentrations of the ONPG substrate.[1] Prepare a blank for each substrate concentration containing the buffer and substrate but no enzyme.[7]

• Equilibrate Temperature: Pre-incubate the plate/cuvettes and the enzyme solution at the optimal temperature for the enzyme (e.g., 37°C or 50°C).[8]

• Initiate the Reaction: Add a fixed amount of the enzyme solution to each well/cuvette to start the reaction.[1] Mix quickly but gently.

• Measure Absorbance:

  • Kinetic Assay: Immediately place the plate in a microplate reader and measure the absorbance at 420 nm at regular intervals (e.g., every 30 seconds) for a set period (e.g., 10-60 minutes).[1]

  • Endpoint Assay: After a specific incubation time (ensuring the reaction is still in the linear phase), stop the reaction by adding the stopping solution (1 M Na₂CO₃).[2] Then, measure the absorbance at 420 nm.

• Record Data: Record the absorbance values over time for each substrate concentration.

Data Analysis

• Calculate Initial Velocity (v₀): For each substrate concentration, plot absorbance versus time. The initial velocity (v₀) is the slope of the linear portion of this curve. Convert the rate of change in absorbance per minute (ΔAbs/min) to product concentration using the Beer-Lambert law (A = εcl), where ε is the molar extinction coefficient of o-nitrophenol.

• Michaelis-Menten Plot: Plot the initial velocity (v₀) against the corresponding substrate concentration ([S]). The resulting hyperbolic curve can be fitted to the Michaelis-Menten equation to determine K m and Vmax.[1]

• Lineweaver-Burk Plot: For a linear representation, create a Lineweaver-Burk plot by plotting the reciprocal of the initial velocity (1/v₀) against the reciprocal of the substrate concentration (1/[S]). The y-intercept of the resulting straight line is 1/Vmax, the x-intercept is -1/K m, and the slope is K m/Vmax.[7]

Quantitative Data Summary

The kinetic parameters for β-galactosidase from different sources using ONPG as a substrate are summarized in the table below. Note that values can vary depending on the specific experimental conditions such as pH, temperature, and buffer composition.

| Enzyme Source | K m (mM) | Vmax (units) | Optimal pH | Optimal Temperature (°C) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | | Aspergillus oryzae | 0.800 | 0.0864 A/min | 7.5 | - |[7] | | Lactobacillus plantarum HF571129 | 6.644 | 147.5 µmol min⁻¹ mg⁻¹ | 6.5 | 50 |[8] | | E. coli | - | - | 7.3-7.7 | ~37 |[3] | | Penicillium woesei (recombinant) | - | - | 5.2 | 93 |[9] |

Conclusion

The ONPG assay is a robust, sensitive, and straightforward method for determining the kinetic properties of β-galactosidase and related enzymes. The detailed protocol and data analysis methods provided in this application note offer a solid foundation for researchers in academia and industry to perform reliable enzyme kinetic studies, crucial for drug discovery and development.

References

• 1. agilent.com [agilent.com]
• 2. bio.libretexts.org [bio.libretexts.org]
• 3. biology.kenyon.edu [biology.kenyon.edu]
• 4. microbenotes.com [microbenotes.com]
• 5. rpdata.caltech.edu [rpdata.caltech.edu]
• 6. ableweb.org [ableweb.org]
• 7. pjlss.edu.pk [pjlss.edu.pk]
• 8. Kinetic studies on exploring lactose hydrolysis potential of β galactosidase extracted from Lactobacillus plantarum HF571129 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Cell Lysis for Intracellular β-Galactosidase ONPG Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

The measurement of β-galactosidase activity is a cornerstone technique in molecular biology, widely used as a reporter gene in studies of gene expression and regulation. The enzyme, encoded by the lacZ gene, catalyzes the hydrolysis of β-galactosides. A common and quantifiable method for this assay involves the use of the chromogenic substrate o-nitrophenyl-β-D-galactopyranoside (ONPG). Upon cleavage by β-galactosidase, ONPG is converted into galactose and o-nitrophenol, the latter of which is a yellow-colored compound that can be measured spectrophotometrically at 420 nm.[1][2][3]

A critical initial step for assaying intracellular β-galactosidase is the efficient lysis of the cells to release the enzyme without causing its denaturation.[4][5] The choice of lysis method is dependent on the cell type and the desired experimental throughput. This document provides detailed protocols for various cell lysis methods applicable to bacterial, yeast, and mammalian cells, along with quantitative data and workflow visualizations to guide researchers in obtaining reliable and reproducible results.

Cell Lysis Methodologies: A Comparative Overview

The optimal cell lysis technique varies depending on the organism. Bacterial, yeast, and mammalian cells have different cell wall and membrane compositions, necessitating distinct approaches for effective disruption.

• Bacterial Cells (e.g., E. coli) : Possess a peptidoglycan cell wall that can be targeted by enzymes like lysozyme (B549824) or permeabilized using chemical agents such as chloroform (B151607), sodium dodecyl sulfate (B86663) (SDS), or specialized detergents like PopCulture reagent.[6][7][8]

• Yeast Cells (e.g., Saccharomyces cerevisiae) : Have a more robust cell wall composed of glucans and mannoproteins, often requiring more stringent methods like mechanical disruption with glass beads or enzymatic digestion with lyticase or zymolyase, in addition to chemical and freeze-thaw methods.[9][10][11]

• Mammalian Cells : Lack a cell wall, making them relatively easier to lyse using gentle detergents, hypotonic buffers, or physical methods like freeze-thaw cycles.[1][12]

The choice of method can also be influenced by the experimental scale. For high-throughput screening, methods that are amenable to 96-well plate formats and minimize handling steps are preferred.[6][13]

Experimental Protocols

Below are detailed protocols for cell lysis for the subsequent β-galactosidase ONPG assay.

Protocol 1: Chemical Lysis of E. coli

This protocol is suitable for routine analysis of β-galactosidase activity in E. coli.

Materials:

• Z-Buffer (see table below for composition)

• Chloroform

• 0.1% SDS solution

• ONPG solution (4 mg/mL in Z-buffer)

• 1 M Sodium Carbonate (Na₂CO₃) solution

Procedure:

• Grow E. coli cultures to the desired cell density (e.g., mid-log phase).

• Measure the optical density of the culture at 600 nm (OD₆₀₀).

• In a microcentrifuge tube, mix 100 µL of cell culture with 900 µL of Z-buffer.

• Add 100 µL of chloroform and 50 µL of 0.1% SDS.

• Vortex the mixture vigorously for 10 seconds to lyse the cells.[8]

• Incubate the tubes at room temperature for 5 minutes.

• Proceed with the ONPG assay.

Protocol 2: Freeze-Thaw Lysis of Mammalian Cells

This method is effective for lysing mammalian cells grown in culture plates.[1][12]

Materials:

• Phosphate-Buffered Saline (PBS)

• Lysis Buffer (see table below for composition)

• Dry ice or liquid nitrogen

• 37°C water bath

Procedure:

• Wash the cultured mammalian cells twice with ice-cold PBS.

• Add an appropriate volume of Lysis Buffer to the culture dish (see table below for recommendations).

• Incubate the dish at room temperature for 10-15 minutes with gentle swirling to ensure complete lysis.[12]

• For enhanced lysis, perform three freeze-thaw cycles by freezing the cell lysate in liquid nitrogen or on dry ice and then thawing it rapidly in a 37°C water bath.[1][14]

• Vortex vigorously after each thaw.[1]

• Centrifuge the lysate at 12,000 x g for 5 minutes at 4°C to pellet cell debris.[1]

• Transfer the supernatant containing the soluble β-galactosidase to a fresh tube for the ONPG assay.

Protocol 3: Glass Bead Lysis of Yeast Cells

This mechanical disruption method is highly effective for the tough cell walls of yeast.[9][11]

Materials:

• Breaking Buffer (see table below for composition)

• Acid-washed glass beads (425-600 µm diameter)

• Chilled microcentrifuge tubes

Procedure:

• Harvest yeast cells by centrifugation and wash them with sterile water.

• Resuspend the cell pellet in Breaking Buffer.

• Transfer the cell suspension to a chilled microcentrifuge tube.

• Add an equal volume of acid-washed glass beads.

• Vortex vigorously for 30-60 second intervals, with 30-60 second cooling periods on ice in between, for a total of 4-6 cycles.

• Centrifuge at high speed for 15 minutes at 4°C to pellet the glass beads and cell debris.

• Carefully transfer the supernatant to a new tube for the ONPG assay.

Quantitative Data Summary

The following tables provide concentrations and volumes for the buffers and solutions mentioned in the protocols.

Table 1: Buffer and Reagent Compositions

Buffer/Reagent	Component	Concentration
Z-Buffer	Na₂HPO₄	60 mM
NaH₂PO₄	40 mM
KCl	10 mM
MgSO₄	1 mM
β-mercaptoethanol	50 mM (add fresh)
Mammalian Cell Lysis Buffer	Tris-HCl, pH 8.0	250 mM
Yeast Breaking Buffer	Tris-HCl, pH 8.0	250 mM
Phenylmethylsulfonyl fluoride (B91410) (PMSF)	1 mM (add fresh)
ONPG Solution	o-nitrophenyl-β-D-galactopyranoside	4 mg/mL in Z-Buffer
Stop Solution	Sodium Carbonate (Na₂CO₃)	1 M

Table 2: Recommended Lysis Buffer Volumes for Mammalian Cells [12]

Culture Dish Type	Volume of Lysis Buffer (µL/well)
96-well plate	50
24-well plate	250
12-well plate	500
6-well plate	1000
60 mm dish	2500
100 mm dish	5000

ONPG Assay Protocol

After cell lysis, the β-galactosidase activity in the cell lysate can be quantified as follows:

• Add 10-100 µL of the cell lysate to a new tube.

• Adjust the total volume to 1 mL with Z-buffer.

• Pre-incubate the mixture at 28-37°C for 5 minutes.

• Initiate the reaction by adding 200 µL of ONPG solution (4 mg/mL). Note the exact time of addition.[10]

• Incubate at 28-37°C until a faint yellow color develops.[1][15]

• Stop the reaction by adding 500 µL of 1 M Na₂CO₃.[1]

• Measure the absorbance of the solution at 420 nm using a spectrophotometer.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for cell lysis and the ONPG assay.

Caption: Overview of cell lysis workflows for different cell types.

Caption: Step-by-step workflow of the ONPG colorimetric assay.

Optimization and Troubleshooting

• Incomplete Lysis : If β-galactosidase activity is lower than expected, incomplete cell lysis may be the cause. For bacterial and yeast cells, increasing the incubation time with lysis reagents or the number of vortexing cycles with glass beads can improve efficiency. For mammalian cells, ensuring sufficient freeze-thaw cycles is crucial.

• Enzyme Instability : Protease inhibitors, such as PMSF, should be added fresh to the lysis buffer to prevent degradation of β-galactosidase.[9] Keeping samples on ice throughout the procedure is also recommended to maintain enzyme activity.[16]

• Interfering Substances : Remnants of cell culture media or certain lysis reagents can interfere with the ONPG assay. Washing cells with PBS before lysis is important. If using detergents, ensure they are compatible with downstream applications.[4]

• High Background : If the blank or negative control samples show a yellow color, it could be due to contamination or spontaneous degradation of ONPG. Ensure that all reagents are fresh and properly stored.

By following these detailed protocols and considering the optimization strategies, researchers can achieve reliable and consistent results in their intracellular β-galactosidase ONPG assays.

References

• 1. Star Republic: Guide for Biologists [sciencegateway.org]
• 2. Screening and characterization of β-galactosidase activity in lactic acid bacteria for the valorization of acid whey - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. Beta-galactosidase assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Single-step method for β-galactosidase assays in Escherichia coli using a 96-well microplate reader - PMC [pmc.ncbi.nlm.nih.gov]
• 7. www-personal.umd.umich.edu [www-personal.umd.umich.edu]
• 8. users.drew.edu [users.drew.edu]
• 9. tandfonline.com [tandfonline.com]
• 10. stockingerlab.osu.edu [stockingerlab.osu.edu]
• 11. scispace.com [scispace.com]
• 12. resources.amsbio.com [resources.amsbio.com]
• 13. tandfonline.com [tandfonline.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. med.upenn.edu [med.upenn.edu]
• 16. mpbio.com [mpbio.com]

Application Notes and Protocols for ONPG Assay in Chemical Library Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

The o-nitrophenyl-β-D-galactopyranoside (ONPG) assay is a robust and cost-effective colorimetric method for quantifying β-galactosidase activity.[1] Its simplicity and adaptability to high-throughput formats make it an invaluable tool in screening large chemical libraries for potential modulators of gene expression. In many reporter gene assays, the lacZ gene, which encodes for β-galactosidase, is placed under the control of a specific promoter or signaling pathway.[2] Consequently, the enzymatic activity of β-galactosidase serves as a direct proxy for the activity of the pathway of interest. This application note provides detailed protocols for utilizing the ONPG assay in a high-throughput screening (HTS) context, guidelines for data analysis and interpretation, and a relevant signaling pathway example.

Principle of the ONPG Assay

The ONPG assay relies on the enzymatic activity of β-galactosidase to cleave the colorless substrate ONPG. This cleavage releases galactose and o-nitrophenol, the latter of which is a yellow-colored compound.[1][3] The intensity of the yellow color, which can be quantified by measuring the absorbance at 420 nm, is directly proportional to the amount of β-galactosidase activity in the sample.[1][4]

Applications in Chemical Library Screening

The ONPG assay is widely used in various screening applications, including:

• High-Throughput Screening (HTS): The assay's compatibility with microplate formats allows for the rapid and automated testing of thousands of compounds.[5]

• Drug Discovery: It is instrumental in identifying compounds that can modulate specific signaling pathways, acting as potential therapeutic agents.

• Functional Genomics: The assay can be used to study the function of genes and their regulatory elements.

Data Presentation

A critical aspect of any screening campaign is the robust analysis and clear presentation of the resulting data. Key metrics for evaluating the performance of an HTS assay include the Z'-factor, which assesses the statistical separation between positive and negative controls. An ideal Z'-factor is between 0.5 and 1.0, indicating an excellent assay quality suitable for HTS.[6][7][8][9][10]

Table 1: Example Data from a Hypothetical Screen for β-Galactosidase Inhibitors

Compound ID	Concentration (µM)	% Inhibition	IC50 (µM)	Z'-Factor of Assay
Hit-001	10	85.2	2.5	0.78
Hit-002	10	78.9	5.1	0.78
Hit-003	10	65.7	12.8	0.78
Non-Hit-001	10	5.3	> 50	0.78
Non-Hit-002	10	-2.1	> 50	0.78

Note: This table presents simulated data for illustrative purposes.

Mandatory Visualizations

Signaling Pathway: Yeast Two-Hybrid System

The yeast two-hybrid (Y2H) system is a powerful genetic method used to identify protein-protein interactions. In a common Y2H setup, the interaction between two proteins ("bait" and "prey") leads to the reconstitution of a functional transcription factor, which in turn drives the expression of a reporter gene, often lacZ. Screening a chemical library using this system can identify compounds that disrupt or enhance these protein-protein interactions.

Caption: Yeast two-hybrid signaling pathway.

Experimental Workflow for HTS

The following diagram outlines a typical workflow for a high-throughput screen using the ONPG assay to identify inhibitors of a target-driven β-galactosidase expression system.

Caption: High-throughput screening workflow.

Experimental Protocols

Protocol 1: High-Throughput ONPG Assay in 96-Well Plates (for Yeast)

This protocol is adapted for screening chemical libraries against a yeast-based reporter system.

Materials:

• Yeast strain containing the lacZ reporter construct

• Appropriate yeast growth medium (e.g., YPD, selective medium)

• Chemical library compounds dissolved in DMSO

• Z-Buffer (60 mM Na2HPO4, 40 mM NaH2PO4, 10 mM KCl, 1 mM MgSO4, pH 7.0)

• β-mercaptoethanol

• ONPG solution (4 mg/mL in Z-Buffer)

• 1 M Sodium Carbonate (Na2CO3)

• Sterile 96-well microplates (clear, flat-bottom)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Culture: Grow the yeast strain overnight in the appropriate liquid medium at 30°C with shaking until the culture reaches the mid-log phase (OD600 ≈ 0.5-0.8).

• Compound Plating: Dispense 1 µL of each compound from the chemical library into individual wells of a 96-well plate. Include wells with DMSO only for negative controls and wells with a known inhibitor (if available) for positive controls.

• Cell Dispensing: Dilute the yeast culture to an OD600 of 0.2 in fresh medium. Add 99 µL of the diluted cell suspension to each well of the 96-well plate containing the compounds.

• Incubation: Incubate the plates at 30°C for a predetermined time (e.g., 4-6 hours) to allow for compound activity and reporter gene expression.

• Cell Lysis: Add 10 µL of 0.1% SDS and 10 µL of chloroform (B151607) to each well. Seal the plate and vortex vigorously for 30-60 seconds to lyse the cells. Alternatively, use a lysis reagent compatible with yeast.

• Substrate Addition: Prepare fresh ONPG working solution by adding 2.7 µL of β-mercaptoethanol to 1 mL of ONPG solution. Add 20 µL of the ONPG working solution to each well.

• Color Development: Incubate the plate at 37°C and monitor for the development of a yellow color. The incubation time can range from 30 minutes to several hours depending on the strength of the reporter expression.

• Stopping the Reaction: Once sufficient color has developed in the control wells, stop the reaction by adding 50 µL of 1 M Na2CO3 to each well.

• Absorbance Measurement: Read the absorbance at 420 nm using a microplate reader.

Protocol 2: ONPG Assay for Adherent Mammalian Cells in 96-Well Plates

This protocol is suitable for screening compounds on a mammalian cell line with a lacZ reporter.

Materials:

• Adherent mammalian cell line with a lacZ reporter construct

• Appropriate cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Lysis Buffer (e.g., 1X Reporter Lysis Buffer)

• Chemical library compounds in DMSO

• Assay Buffer (e.g., 200 mM sodium phosphate (B84403) buffer pH 7.3, 2 mM MgCl2, 100 mM β-mercaptoethanol)

• ONPG (1.33 mg/mL in Assay Buffer)

• 1 M Sodium Carbonate (Na2CO3)

• Sterile 96-well cell culture plates (clear bottom)

• Microplate reader

Procedure:

• Cell Plating: Seed the cells in a 96-well plate at a density that will result in 70-80% confluency on the day of the assay. Incubate overnight at 37°C in a CO2 incubator.

• Compound Treatment: The next day, remove the medium and add fresh medium containing the desired concentration of the library compounds. Include appropriate vehicle controls (DMSO).

• Incubation: Incubate the cells with the compounds for a suitable period (e.g., 16-24 hours).

• Cell Lysis:

  • Aspirate the medium from the wells.

  • Wash the cells once with 100 µL of PBS.

  • Add 50 µL of Lysis Buffer to each well and incubate at room temperature for 15 minutes with gentle shaking.

• Assay Reaction:

  • Add 150 µL of the ONPG solution to each well containing the cell lysate.

• Incubation and Color Development: Incubate the plate at 37°C until a yellow color develops in the control wells (typically 30 minutes to a few hours).

• Stopping the Reaction: Stop the reaction by adding 100 µL of 1 M Na2CO3 to each well.

• Absorbance Measurement: Measure the absorbance at 420 nm using a microplate reader.

Conclusion

The ONPG assay is a powerful and versatile tool for high-throughput screening of chemical libraries. Its straightforward protocol, reliability, and cost-effectiveness make it an excellent choice for identifying and characterizing novel modulators of gene expression and signaling pathways. By following the detailed protocols and data analysis guidelines provided in these application notes, researchers can effectively implement the ONPG assay in their drug discovery and functional genomics workflows.

References

• 1. bio.libretexts.org [bio.libretexts.org]
• 2. Beta galactosidase enzyme fragment complementation as a high-throughput screening protease technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bio.libretexts.org [bio.libretexts.org]
• 4. Star Republic: Guide for Biologists [sciencegateway.org]
• 5. researchgate.net [researchgate.net]
• 6. assay.dev [assay.dev]
• 7. Z-factors – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 8. Z-factor - Wikipedia [en.wikipedia.org]
• 9. bmglabtech.com [bmglabtech.com]
• 10. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]

Application Note: High-Throughput Screening and Protein Characterization using an In Vitro Transcription/Translation Assay with ONPG Reporter

Audience: Researchers, scientists, and drug development professionals.

Introduction

In vitro transcription/translation (IVTT) or cell-free protein synthesis (CFPS) systems have emerged as powerful platforms for rapid protein production and characterization.[1][2] These systems, which are independent of living cells, provide a controlled environment for synthesizing proteins from a DNA template.[1][3] This open-system nature allows for easy manipulation of reaction components and the synthesis of proteins that may be toxic to cells.[3] When coupled with a sensitive colorimetric reporter, such as β-galactosidase and its substrate o-nitrophenyl-β-D-galactopyranoside (ONPG), IVTT assays become a robust tool for high-throughput screening (HTS) in drug discovery and for fundamental studies of protein function.[1][4]

This application note provides a detailed protocol for performing an IVTT assay using the lacZ gene (encoding β-galactosidase) as a reporter. The enzymatic activity is quantified by the hydrolysis of ONPG, which produces a yellow-colored product, o-nitrophenol, that can be easily measured spectrophotometrically.[5][6][7] This assay is highly adaptable for various applications, including screening for inhibitors of transcription or translation, and characterizing the effects of mutations on protein expression.

Principle of the Assay

The assay is based on two core biological processes reconstituted in vitro: coupled transcription and translation, and enzymatic colorimetric reporting.

• In Vitro Transcription and Translation (IVTT): A linear DNA template or plasmid containing the gene of interest (in this case, lacZ) under the control of a specific promoter (e.g., T7) is added to a cell-free extract.[8] This extract, typically derived from E. coli, contains all the necessary machinery for transcription and translation, including RNA polymerase, ribosomes, tRNAs, and amino acids.[1][2] The T7 RNA polymerase transcribes the DNA into mRNA, which is then immediately translated by the ribosomes into the functional β-galactosidase enzyme.

• ONPG Reporter System: The synthesized β-galactosidase enzyme is a hydrolase that cleaves β-D-galactosides.[7] The chromogenic substrate, o-nitrophenyl-β-D-galactopyranoside (ONPG), is structurally similar to lactose, the natural substrate for β-galactosidase.[6][9] In the presence of β-galactosidase, the colorless ONPG is hydrolyzed into galactose and o-nitrophenol.[5][6] The o-nitrophenol product has a distinct yellow color, and its concentration can be quantified by measuring the absorbance at 405-420 nm.[7][10] The rate of color development is directly proportional to the amount of active β-galactosidase synthesized, which in turn reflects the efficiency of the upstream transcription and translation processes.

Experimental Protocols

Materials and Reagents

• IVTT Kit: Commercially available E. coli-based cell-free expression system (e.g., S30 extract-based kits). These kits typically contain the S30 extract, a reaction mix (amino acids, NTPs, salts), and a positive control plasmid.

• DNA Template: Plasmid DNA containing the lacZ gene under the control of a T7 promoter. The plasmid should be purified and free of contaminants like RNases and salts.[11] A negative control (a plasmid without the lacZ gene or no DNA) should also be included.

• ONPG Substrate Solution: Prepare a 4 mg/mL solution of ONPG in a phosphate (B84403) buffer (e.g., 100 mM sodium phosphate, pH 7.5).[12]

• Reaction Stop Solution: 1 M Sodium Carbonate (Na₂CO₃).[10]

• Microplate Reader: Capable of measuring absorbance at 405-420 nm.

• 96-well Microplates: Clear, flat-bottom plates are recommended.[13]

• Nuclease-free water.

• Compound Library (for screening applications): Test compounds dissolved in a suitable solvent (e.g., DMSO).

Experimental Workflow Diagram

Caption: Workflow for the IVTT assay with ONPG reporter.

Protocol for IVTT Reaction (96-well plate format)

• Thaw Reagents: Thaw all IVTT kit components, DNA templates, and test compounds on ice.

• Prepare Master Mix: On ice, prepare a master mix containing the IVTT extract and reaction mix according to the manufacturer's instructions. For a 50 µL reaction volume, this is typically a combination of S30 extract, reaction buffer, and amino acids.

• Set up Reactions:

  • For each reaction, add the components to a well of a 96-well plate in the following order:

    • Nuclease-free water to bring the final volume to 50 µL.

    • Test compound (e.g., 1 µL of a 50x stock) or vehicle control (e.g., DMSO).

    • DNA template (e.g., 250 ng of plasmid DNA).

    • IVTT Master Mix.

  • Include the following controls:

    • Positive Control: IVTT reaction with lacZ plasmid and vehicle.

    • Negative Control (No DNA): IVTT reaction with vehicle but no DNA template.

    • Negative Control (No lacZ): IVTT reaction with a plasmid lacking the lacZ gene.

• Incubation: Seal the plate and incubate at 37°C for 1 to 2 hours to allow for protein synthesis. For some systems, lowering the temperature to 30°C can improve protein folding and activity.[11]

Protocol for ONPG Colorimetric Assay

• Add Substrate: Following the IVTT incubation, add 50 µL of the 4 mg/mL ONPG substrate solution to each well.

• Develop Color: Incubate the plate at room temperature or 37°C. Monitor the development of a yellow color. The incubation time can range from 10 minutes to several hours, depending on the amount of enzyme produced.[14] For kinetic assays, begin reading the plate immediately.

• Stop Reaction: Once the positive control wells have developed a sufficient yellow color (before saturation), stop the reaction by adding 50 µL of 1 M Na₂CO₃ to each well.[10] This increases the pH, which halts the enzymatic reaction and enhances the yellow color of the o-nitrophenol.

• Measure Absorbance: Read the absorbance of each well at 420 nm using a microplate reader.

Data Presentation and Analysis

Quantitative data should be organized for clarity and ease of comparison. The absorbance values are first corrected by subtracting the background reading from the "No DNA" negative control. The activity can then be expressed as a percentage of the positive control.

Table 1: Example Data for an Inhibitor Screening Assay

Compound ID	Concentration (µM)	Corrected Absorbance (420 nm)	% Inhibition
Vehicle	0	1.250	0%
Inhibitor A	1	1.050	16%
Inhibitor A	10	0.625	50%
Inhibitor A	100	0.125	90%
Inhibitor B	1	1.200	4%
Inhibitor B	10	1.150	8%
Inhibitor B	100	1.100	12%

% Inhibition is calculated as: [1 - (Absorbance_Compound / Absorbance_Vehicle)] x 100%

Signaling Pathway and Reaction Mechanism

The central process involves the enzymatic conversion of ONPG by the newly synthesized β-galactosidase.

Caption: Mechanism of the IVTT-ONPG reporter assay.

Applications in Research and Drug Development

• High-Throughput Screening (HTS): The simplicity and scalability of this assay make it ideal for screening large compound libraries to identify inhibitors of transcription or translation.[1]

• Target Validation: Cell-free systems allow for the rapid production of target proteins, facilitating assays to validate their potential as drug targets.[1]

• Structure-Activity Relationship (SAR) Studies: The assay can be used to quickly assess the potency of analog compounds during hit-to-lead optimization.[1]

• Protein Engineering: Researchers can use this system to rapidly screen mutant libraries of enzymes or other proteins to identify variants with desired properties.[4]

• Basic Research: The assay provides a simplified system to study the fundamental mechanisms of transcription and translation and the factors that influence them.

Troubleshooting

Problem	Possible Cause	Suggested Solution
No/Low Signal	Impure or degraded DNA template.[11][15]	Re-purify the plasmid DNA. Ensure it is free of salts and RNase contamination.[11][16] Verify template integrity on an agarose (B213101) gel.
Inactive IVTT extract or reagents.	Always run the positive control provided with the kit. Avoid multiple freeze-thaw cycles of the extract. Store reagents at the recommended temperature.
Low concentration of nucleotides.	Ensure the final nucleotide concentration is adequate, typically at least 12 µM.[11][15]
High Background Signal	Contamination in reagents or water.	Use nuclease-free water and sterile, disposable labware.
Endogenous enzymatic activity in the cell extract.	Always include a "No DNA" control. Subtract the average absorbance of this control from all other readings.
Inconsistent Results	Pipetting errors.	Use calibrated pipettes and prepare master mixes to minimize well-to-well variability.
Incomplete mixing of reagents.	Gently mix the contents of each well after adding all components.
Temperature fluctuations during incubation.	Ensure a consistent and uniform temperature across the microplate during both the IVTT and color development steps.

References

• 1. idtdna.com [idtdna.com]
• 2. Cell-Free Protein Synthesis: A Promising Option for Future Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Applications of cell free protein synthesis in protein design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. microbenotes.com [microbenotes.com]
• 6. ONPG (β-galactosidase) Test: Principle, Procedure and Results • Microbe Online [microbeonline.com]
• 7. agilent.com [agilent.com]
• 8. Troubleshooting coupled in vitro transcription–translation system derived from Escherichia coli cells: synthesis of high-yield fully active proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. microbiologyinfo.com [microbiologyinfo.com]
• 10. bio.libretexts.org [bio.libretexts.org]
• 11. go.zageno.com [go.zageno.com]
• 12. rpdata.caltech.edu [rpdata.caltech.edu]
• 13. tandfonline.com [tandfonline.com]
• 14. resources.amsbio.com [resources.amsbio.com]
• 15. promegaconnections.com [promegaconnections.com]
• 16. bitesizebio.com [bitesizebio.com]

Technical Notes & Optimization

Technical Support Center: ONPG Assay Troubleshooting

Welcome to our dedicated support center for researchers, scientists, and drug development professionals. Here, you will find comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during ONPG (o-nitrophenyl-β-D-galactopyranoside) assays for the detection of β-galactosidase activity. Our goal is to help you achieve accurate and reproducible results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of high background in an ONPG assay?

High background in an ONPG assay, which can mask the true signal from your experimental samples, can stem from several sources. One of the primary causes is the spontaneous hydrolysis of the ONPG substrate, which can occur over time, especially if the substrate solution is not freshly prepared or is stored improperly.[1] Another significant factor can be the presence of endogenous β-galactosidase activity in the cells or cell lysates being used, which can cleave the ONPG and produce a false-positive signal.[2][3] Additionally, high cell density or incomplete cell lysis can lead to the release of cellular components that interfere with the assay, contributing to elevated background readings. Contamination of reagents or well-to-well contamination in a microplate can also be a source of non-specific signal.[4]

Q2: How can I reduce background signal caused by ONPG substrate instability?

To minimize background resulting from ONPG instability, it is crucial to prepare the ONPG solution fresh for each experiment.[5] If you must store the solution, it is recommended to do so for no more than one day in an aqueous buffer.[1] For longer-term storage, consider preparing aliquots of the ONPG solution and storing them at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.[6] When preparing the solution, ensure the ONPG is fully dissolved, as undissolved particles can scatter light and contribute to high absorbance readings. Gentle warming can aid in dissolving the ONPG.[7]

Q3: What is the role of a "no-enzyme" control, and how does it help in troubleshooting?

A "no-enzyme" or "blank" control is an essential component of any enzymatic assay, including the ONPG assay. This control contains all the reaction components (buffer, ONPG) except for the cell lysate or purified enzyme.[2] The purpose of this control is to establish the baseline absorbance, which accounts for the background signal generated by the spontaneous breakdown of ONPG and any inherent color in the reagents.[8][9] By subtracting the absorbance value of the no-enzyme control from the absorbance values of your experimental samples, you can correct for this background noise and obtain a more accurate measurement of the true enzyme activity.[2] If the absorbance of the no-enzyme control is high, it indicates a problem with the substrate or other reagents.

Q4: Can the stop solution contribute to high background?

The stop solution, typically a high pH solution like 1 M sodium carbonate, is designed to halt the enzymatic reaction by denaturing the β-galactosidase.[8][10] While the stop solution itself is not a direct cause of high background during the reaction, its addition can sometimes intensify the yellow color of the o-nitrophenol product.[2] It is important to add the stop solution consistently across all wells and to read the absorbance shortly after stopping the reaction to ensure uniformity. An important consideration is the pH of the reaction; the yellow color of the o-nitrophenol product is pH-dependent and is more intense at a higher pH.[7] Therefore, ensuring the stop solution effectively and uniformly raises the pH is crucial for accurate and consistent readings.

Q5: How does cell density affect the background in an ONPG assay?

High cell density can be a significant contributor to high background in ONPG assays. Overly confluent cells can lead to an increase in endogenous β-galactosidase activity, resulting in a higher background signal. Furthermore, very high cell numbers can make complete and efficient cell lysis more challenging. Incomplete lysis can release interfering substances from the cells, which can contribute to non-specific absorbance readings. To mitigate these effects, it is recommended to use cells that are in the logarithmic growth phase and to optimize the cell seeding density to avoid over-confluence.

Quantitative Data Summary

The following table provides a summary of typical concentrations and conditions used in ONPG assays. These values can be used as a starting point for optimizing your specific experimental setup.

Parameter	Microplate Assay (96-well)	Macro Assay (Cuvette)	Notes
Cell Lysate Volume	1-50 µL	50-150 µL	The optimal volume depends on the expression level of β-galactosidase. It may be necessary to dilute the lysate.[3][11]
ONPG Solution Concentration	1 mg/mL to 4 mg/mL	1.33 mg/mL to 4 mg/mL	A common concentration is 4 mg/mL.[12][13]
ONPG Solution Volume	17-100 µL	200-300 µL	Ensure the final concentration of ONPG is sufficient for the reaction.[2][3]
Reaction Buffer	Z-Buffer or similar phosphate (B84403) buffer	Z-Buffer or similar phosphate buffer	The buffer should maintain a pH between 7.0 and 7.5 for optimal enzyme activity.[5][14]
Stop Solution	1 M Sodium Carbonate	1 M Sodium Carbonate	Added to stop the reaction and enhance the color of the product.[8][10]
Incubation Temperature	37°C	37°C	Consistent temperature is crucial for reproducible results.[2][15]
Incubation Time	10 minutes to 4 hours	30 minutes to overnight	The incubation time should be optimized to ensure the reaction is in the linear range and does not reach saturation.[3][10]
Absorbance Reading	405-420 nm	420 nm	The peak absorbance of the o-nitrophenol product.[2][8]

Experimental Protocols

Standard ONPG Assay Protocol for Microplate Reader (96-well plate)

• Cell Lysis:

  • Culture cells to the desired density in a 96-well plate.

  • Aspirate the culture medium and wash the cells once with 1X Phosphate-Buffered Saline (PBS).

  • Add 50 µL of 1X Lysis Buffer to each well.

  • Incubate at room temperature for 10-15 minutes with gentle swirling to ensure complete lysis.[3] A freeze-thaw cycle can also be performed to enhance lysis.[3]

• Prepare Controls:

  • Blank/No-Enzyme Control: Add 50 µL of Lysis Buffer to a well without cell lysate.[3]

  • Negative Control: Use lysate from non-transfected or control cells to measure endogenous β-galactosidase activity.[3]

• Assay Reaction:

  • Add 100 µL of ONPG Substrate Solution to each well, including controls.[3]

  • Incubate the plate at 37°C and monitor for the development of a yellow color. The incubation time can range from 10 minutes to 4 hours depending on the enzyme activity.[3]

• Stopping the Reaction:

  • Add 50 µL of Stop Solution (e.g., 1 M Sodium Carbonate) to each well to stop the reaction.

• Absorbance Measurement:

  • Read the absorbance at 405-420 nm using a microplate reader.[3]

• Data Analysis:

  • Subtract the absorbance of the blank control from all other readings.

  • Normalize the β-galactosidase activity to the protein concentration of the cell lysate if desired.

Macro ONPG Assay Protocol (Cuvette-based)

• Prepare Cell Lysate:

  • Harvest cells and prepare cell lysate as described in the microplate protocol, adjusting volumes as needed for larger culture dishes.

• Prepare Controls:

  • Blank/No-Enzyme Control: In a microcentrifuge tube, add the same volume of lysis buffer as your sample.

  • Negative Control: Use lysate from non-transfected or control cells.

• Assay Reaction:

  • In separate tubes, add 100-150 µL of cell lysate (or an appropriate volume based on expected enzyme activity).

  • Add 300 µL of 1X ONPG Substrate Solution to each tube.[3]

  • Incubate the tubes at 37°C until a yellow color develops (typically 30 minutes to a few hours).[3]

• Stopping the Reaction:

  • Add 500 µL of Stop Solution to each tube to terminate the reaction.[3]

• Absorbance Measurement:

  • Transfer the reaction mixture to a cuvette and read the absorbance at 420 nm using a spectrophotometer.[3]

• Data Analysis:

  • Subtract the absorbance of the blank control from your sample readings.

  • Calculate the specific activity of β-galactosidase, often expressed in Miller units.

Visualizations

ONPG Assay Workflow

Caption: Workflow of a standard ONPG assay.

Troubleshooting High Background in ONPG Assay

Caption: Troubleshooting flowchart for high background.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. resources.amsbio.com [resources.amsbio.com]
• 4. siriusgenomics.com [siriusgenomics.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. bio.libretexts.org [bio.libretexts.org]
• 9. How to Design a Colorimetric Assay for Enzyme Screening [synapse.patsnap.com]
• 10. Star Republic: Guide for Biologists [sciencegateway.org]
• 11. agilent.com [agilent.com]
• 12. researchgate.net [researchgate.net]
• 13. Beta-Galactosidase Activity Assay [rothlab.ucdavis.edu]
• 14. researchgate.net [researchgate.net]
• 15. bio.libretexts.org [bio.libretexts.org]

Optimizing ONPG Reaction Incubation Time: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the incubation time for o-Nitrophenyl-β-D-galactopyranoside (ONPG) reactions.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the ONPG test?

A1: The ONPG test is a sensitive method to detect the activity of the enzyme β-galactosidase.[1] ONPG is a colorless synthetic substrate that structurally mimics lactose (B1674315).[2][3] If β-galactosidase is present, it cleaves the β-galactoside bond in ONPG, releasing galactose and o-nitrophenol.[2][3] The o-nitrophenol product is a yellow-colored compound, and its formation can be observed visually or quantified by measuring the absorbance at a wavelength of 405-420 nm.[4] This reaction is advantageous because ONPG can penetrate the cell without the need for a specific permease enzyme, which is required for lactose transport.[1][2] This allows for the detection of β-galactosidase activity even in organisms that are late- or non-lactose fermenters due to a lack of permease.[1][3]

Q2: How long should I incubate my ONPG reaction?

A2: The optimal incubation time for an ONPG reaction depends on the level of β-galactosidase activity in your sample. For organisms or lysates with strong β-galactosidase activity, a positive result (yellow color) can appear within minutes to an hour.[1][3] For samples with weak enzyme activity, a longer incubation of up to 24 hours may be necessary.[1][2] It is recommended to observe the reaction at multiple time points, for instance, after 1, 4, and 24 hours.[1][2] For quantitative assays using a microplate reader, kinetic readings are often taken at short intervals (e.g., every 30 seconds) for a total of 30 to 60 minutes to determine the reaction velocity.[5]

Q3: What are the key factors that influence the ONPG reaction?

A3: Several factors can impact the rate and outcome of the ONPG reaction. These include:

• Enzyme Concentration: Higher concentrations of β-galactosidase will lead to a faster reaction rate.[5]

• Substrate (ONPG) Concentration: The reaction rate increases with ONPG concentration up to a saturation point.[5]

• Temperature: Most assays are performed at 35-37°C, as this is the optimal temperature for many bacterial β-galactosidases.[1][2] However, the optimal temperature can vary depending on the source of the enzyme.[6]

• pH: The optimal pH for the reaction is typically around 7.0-7.5.[7]

• Inducers and Inhibitors: The presence of lactose in the growth medium can induce the production of β-galactosidase, leading to a stronger positive result.[2][3] Conversely, glucose can inhibit enzyme expression.[2]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No yellow color development in the positive control.	1. Inactive enzyme. 2. Incorrect buffer pH. 3. ONPG substrate has degraded. 4. Insufficient incubation time for weak enzyme activity.	1. Use a fresh enzyme preparation or a reliable positive control strain. 2. Verify the pH of all buffers and reagents.[8] 3. Prepare fresh ONPG solution for each experiment.[8] 4. Extend the incubation period, checking for color development at regular intervals up to 24 hours.[1]
The negative control shows a yellow color.	1. Contamination of the negative control sample with a β-galactosidase positive organism or enzyme. 2. Endogenous β-galactosidase activity in the host cells. 3. The ONPG substrate solution is old and has auto-hydrolyzed, appearing yellow before the assay.	1. Use a fresh, pure culture for the negative control. Ensure aseptic techniques are followed. 2. Run a control with untransfected or non-induced cells to measure baseline endogenous activity.[4] 3. Always use a freshly prepared, colorless ONPG solution.
Inconsistent or variable results between replicates.	1. Inaccurate pipetting of reagents or cell lysate. 2. Non-uniform cell density in the starting culture. 3. Temperature fluctuations during incubation. 4. Bubbles in microplate wells interfering with absorbance readings.	1. Ensure pipettes are calibrated and use proper pipetting techniques. 2. Thoroughly mix cultures before sampling to ensure a homogenous cell suspension. 3. Use an incubator with stable temperature control. 4. Carefully inspect wells for bubbles before reading and remove them if necessary.[9]
The reaction turns yellow almost immediately.	The concentration of β-galactosidase in the sample is too high for the amount of substrate.	Dilute the cell lysate or enzyme preparation and repeat the assay. This will allow for a more accurate measurement of the reaction rate over time.[10]
Weak or faint yellow color after prolonged incubation.	1. Low β-galactosidase activity in the sample. 2. Sub-optimal reaction conditions (pH, temperature). 3. Presence of inhibitors in the cell lysate.	1. Increase the amount of cell lysate used in the assay or extend the incubation time. 2. Optimize the pH and temperature for your specific enzyme. 3. Consider purifying the enzyme or using a different cell lysis method to remove potential inhibitors.

Experimental Protocols

Qualitative ONPG Tube Test

This protocol is adapted for the rapid detection of β-galactosidase in bacterial cultures.

• Preparation: Prepare a heavy suspension of the bacterial culture (18-24 hours old) in sterile saline, with a turbidity equivalent to a McFarland No. 2 standard.[2]

• Inoculation: Inoculate a tube containing ONPG broth with a loopful of the bacterial suspension.[2]

• Incubation: Incubate the tube aerobically at 35-37°C.[1]

• Observation: Check for the development of a yellow color after 1 hour. If no color change is observed, continue to incubate and check again at 4 and 24 hours.[1][2]

• Interpretation: A yellow color indicates a positive result for β-galactosidase activity. No color change after 24 hours is a negative result.[1]

Quantitative ONPG Microplate Assay

This protocol is designed for the quantitative measurement of β-galactosidase activity using a microplate reader.

• Cell Lysis:

  • For adherent cells, wash with PBS and add a suitable lysis buffer. Incubate for 10-15 minutes at room temperature.[9]

  • For suspension cells, pellet the cells by centrifugation, remove the supernatant, and resuspend in lysis buffer.[9]

• Assay Setup:

  • Add 50 µL of cell lysate to each well of a 96-well plate.[9]

  • Include appropriate controls: a blank (lysis buffer only), a negative control (lysate from non-transfected/non-induced cells), and a positive control (if available).[4][9]

• Reaction Initiation: Add 100 µL of ONPG substrate solution to each well.[9]

• Incubation and Measurement:

  • Incubate the plate at the desired temperature (e.g., 37°C).

  • For a kinetic assay, measure the absorbance at 420 nm at regular intervals (e.g., every 30-60 seconds) for 30-60 minutes.[5]

  • For an endpoint assay, incubate for a fixed period (e.g., 10 minutes to 4 hours) until a yellow color develops.[9]

• Stopping the Reaction: Add 50-125 µL of a stop solution (e.g., 1M Na₂CO₃) to each well to halt the enzymatic reaction.[4][10]

• Final Reading: Read the final absorbance at 420 nm.

• Calculation: Calculate the β-galactosidase activity, often expressed in Miller units, which normalizes the rate of reaction to the cell density.

Visualizations

References

• 1. microbiologyinfo.com [microbiologyinfo.com]
• 2. microbenotes.com [microbenotes.com]
• 3. ONPG (β-galactosidase) Test: Principle, Procedure and Results • Microbe Online [microbeonline.com]
• 4. bio.libretexts.org [bio.libretexts.org]
• 5. agilent.com [agilent.com]
• 6. Kinetic studies on exploring lactose hydrolysis potential of β galactosidase extracted from Lactobacillus plantarum HF571129 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Beta-Galactosidase Activity Assay [rothlab.ucdavis.edu]
• 9. resources.amsbio.com [resources.amsbio.com]
• 10. agilent.com [agilent.com]

Technical Support Center: The ONPG Assay

This guide provides researchers, scientists, and drug development professionals with detailed information on the effect of pH on o-nitrophenyl-β-D-galactopyranoside (ONPG) assay sensitivity, including troubleshooting guides and frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for a β-galactosidase ONPG assay?

The optimal pH for β-galactosidase activity is highly dependent on the source of the enzyme. While many standard protocols, particularly for E. coli β-galactosidase, recommend a pH of 7.0 to 7.5, the optimal conditions can range from acidic to alkaline.[1][2] For example, β-galactosidase from Aspergillus niger functions best in acidic conditions (pH 3.0-5.0), whereas the enzyme from Streptococcus thermophilus can have an optimum in the alkaline range, around pH 9.0.[3][4] It is crucial to determine the specific optimum for the enzyme used in your experiment.

Q2: What are the consequences of using a suboptimal pH in my ONPG assay?

Using a pH outside the optimal range for your specific β-galactosidase can significantly reduce the enzyme's catalytic activity, leading to lower assay sensitivity and inaccurate results.[4] Deviations from the optimal pH alter the protonation state of amino acid residues in the enzyme's active site, which can impair substrate binding and the catalytic mechanism. Extreme pH values, particularly low acid environments for some enzymes, can cause irreversible denaturation of the enzyme, leading to a complete loss of activity.[4]

Q3: How does the assay buffer composition affect the results?

The buffer's primary role is to maintain a stable pH throughout the reaction. Phosphate (B84403) buffers, such as in Z-buffer, are commonly used for assays around neutral pH.[5] The buffer components themselves can also influence enzyme activity. For instance, Z-buffer is specifically formulated with MgSO₄, as Mg²⁺ ions can act as a cofactor for some β-galactosidases, and β-mercaptoethanol to protect the enzyme from oxidation.[1][5] Always ensure your chosen buffer system is compatible with your enzyme and does not contain inhibiting ions.

Q4: The reaction was stopped by adding sodium carbonate. How does this relate to pH?

Adding a solution of 1M sodium carbonate (Na₂CO₃) is a standard method to stop the enzymatic reaction.[5][6] Sodium carbonate is a basic salt that rapidly increases the pH of the reaction mixture to about 11.[5] This abrupt shift to a highly alkaline pH denatures the β-galactosidase enzyme, effectively and instantly halting all catalytic activity.[5][6] This ensures that the measured absorbance of the yellow product, o-nitrophenol, corresponds to a precise reaction time.

Troubleshooting Guide

Problem	Possible Cause (pH-Related)	Recommended Solution
Low or no yellow color development (low sensitivity)	The buffer pH is outside the optimal range for your enzyme, reducing its activity.	Verify the pH of your assay buffer with a calibrated pH meter. Consult literature for the known optimal pH of the β-galactosidase from your source organism (see table below). Prepare a fresh buffer if necessary.
Extreme pH has led to irreversible enzyme denaturation.	Ensure enzyme stocks are stored in a buffer with a pH that ensures stability. Avoid exposing the enzyme to harsh pH conditions before starting the assay.
Color develops too quickly; absorbance is out of range	The assay is being performed at the enzyme's absolute optimal pH, leading to very high activity.	Reduce the incubation time. Alternatively, dilute the cell lysate or purified enzyme to lower the reaction rate to a measurable level.
Inconsistent results between experiments	The pH of the assay buffer varies between batches.	Always prepare buffers using the same protocol and calibrate your pH meter before use. Prepare a large batch of buffer for a series of related experiments to ensure consistency.
High background absorbance in the negative control	The ONPG substrate is hydrolyzing spontaneously.	While ONPG is generally stable, this can occur at very high pH values or temperatures. Ensure the pH of your assay buffer is correct and not excessively alkaline before the reaction is stopped.[5]

Data Summary: Optimal pH for β-Galactosidase from Various Sources

The optimal pH for the hydrolysis of ONPG varies significantly depending on the organism from which the β-galactosidase is derived.

Source Organism	Optimal pH for ONPG Hydrolysis
Lactobacillus plantarum	6.5 (broad optimum from 5.5-7.0)[1]
Lactococcus lactis	7.0[7]
Bacillus licheniformis	6.5[8]
Bacillus circulans	6.0[4]
Escherichia coli	7.0 - 7.5[2]
Penicillium simplicissimum	4.0 - 4.6[9]
Aspergillus niger	3.0 - 5.0[4]
Streptococcus thermophilus	9.0[3]
Tetracladium sp.	6.0[10]

Experimental Protocols

Standard ONPG Assay Protocol (adapted from Miller Assay)

This protocol is optimized for β-galactosidase from E. coli. Modifications may be necessary based on the enzyme source.

Materials:

• Z-Buffer (pH 7.0):

  • 60 mM Na₂HPO₄·7H₂O (1.61 g/100 mL)

  • 40 mM NaH₂PO₄·H₂O (0.55 g/100 mL)

  • 10 mM KCl

  • 1 mM MgSO₄

  • 50 mM β-mercaptoethanol (add fresh before use)

  • Adjust pH to 7.0 with NaOH/HCl.[5]

• ONPG Solution: 4 mg/mL of ONPG dissolved in a phosphate buffer (pH 7.0). Prepare this solution fresh for each experiment.[5]

• Stop Solution: 1 M Sodium Carbonate (Na₂CO₃).

• Cell culture or purified enzyme sample.

Procedure:

• Cell Preparation: Grow and prepare cells as required. For intracellular enzymes, lyse the cells to release the enzyme. Resuspend the cell pellet or lysate in an appropriate volume of chilled Z-buffer.[5]

• Permeabilization (for whole cells): To permeabilize cells, add a small volume of 0.1% SDS and chloroform (B151607) and vortex vigorously.[5]

• Equilibration: Equilibrate the reaction tubes containing the cell lysate/permeabilized cells in a water bath at the desired assay temperature (e.g., 28°C or 37°C) for 5 minutes.

• Initiate Reaction: Start the reaction by adding 0.2 mL of the 4 mg/mL ONPG solution to each tube. Vortex briefly and start a timer immediately.[5]

• Incubation: Incubate the reaction at the chosen temperature. Allow the reaction to proceed until a noticeable yellow color has developed. The time can range from a few minutes to several hours depending on enzyme activity.

• Stop Reaction: Stop the reaction by adding 0.5 mL of 1 M Na₂CO₃. This raises the pH to ~11, which denatures the enzyme and halts the reaction.[5] Record the exact reaction time.

• Measurement: Remove cell debris by centrifugation. Measure the absorbance of the supernatant at 420 nm (for o-nitrophenol) and 550 nm (to scatter from cell debris).[5]

• Calculation: Calculate the enzyme activity, typically in Miller Units, using the appropriate formula that accounts for reaction time, culture volume, and cell density (OD₆₀₀).

Visualizations

Caption: Logical flow of how pH influences β-galactosidase activity and ONPG assay sensitivity.

References

• 1. Kinetic studies on exploring lactose hydrolysis potential of β galactosidase extracted from Lactobacillus plantarum HF571129 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. How is beta-galactosidase activity affected by pH and temperature? | AAT Bioquest [aatbio.com]
• 5. Beta-Galactosidase Activity Assay [rothlab.ucdavis.edu]
• 6. bio.libretexts.org [bio.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. repositorio.unesp.br [repositorio.unesp.br]
• 10. researchgate.net [researchgate.net]

Technical Support Center: ONPG (o-Nitrophenyl-β-D-galactopyranoside) Storage and Handling

This guide provides researchers, scientists, and drug development professionals with comprehensive information and troubleshooting advice to prevent the degradation of ONPG during storage and use.

Frequently Asked Questions (FAQs)

Q1: What is ONPG and why is its stability important?

A1: ONPG, or o-Nitrophenyl-β-D-galactopyranoside, is a chromogenic substrate widely used in molecular biology and microbiology to detect the activity of the enzyme β-galactosidase.[1][2] When cleaved by β-galactosidase, ONPG releases o-nitrophenol, a yellow-colored compound that can be quantified spectrophotometrically.[2][3][4] The stability of ONPG is critical because its degradation can lead to a false-positive signal (a yellow color in the absence of the enzyme), resulting in inaccurate and unreliable experimental data.[1] Proper storage is essential to extend its shelf life and ensure the validity of assay results.[1]

Q2: What are the primary factors that cause ONPG degradation?

A2: The main factors contributing to ONPG degradation are:

• Temperature: Elevated temperatures can accelerate chemical degradation.[1]

• Light: ONPG is sensitive to light, particularly UV light, which can cause photodegradation.[1][5]

• Moisture: The presence of water can lead to spontaneous hydrolysis, especially over extended periods.

• pH: ONPG is most stable in a neutral pH range. Both acidic and alkaline conditions can contribute to its breakdown. The colored product of the enzymatic reaction, o-nitrophenol, is also pH-sensitive, which can affect measurement.[6]

• Chemical Incompatibility: Contact with strong oxidizing agents, reducing agents, acids, or bases can cause ONPG to degrade.[1]

Q3: How can I tell if my ONPG has degraded?

A3: Signs of ONPG degradation include:

• Discoloration: The powder, which should be a white to off-white crystalline powder, may appear yellow.[7]

• Formation of Crystals: You might observe changes in the crystal structure of the powder.[1]

• High Background in Assays: A common indicator of degraded ONPG is a high background reading (yellow color) in your negative controls or blanks.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High background signal in blank or negative control wells.	ONPG solution has degraded.	Prepare a fresh ONPG solution from a solid stock that has been stored correctly. Run a control with the new solution to confirm the issue is resolved.
Solid ONPG has degraded.	Discard the degraded ONPG stock and use a new, unopened vial. Ensure proper storage conditions are met for the new stock.[1]
Contamination of reagents or buffers with β-galactosidase.	Use fresh, sterile buffers and reagents. Ensure proper aseptic technique to prevent microbial contamination, as many microorganisms produce β-galactosidase.
Inconsistent or non-reproducible results.	Fluctuating storage temperatures.	Store ONPG in a calibrated refrigerator or freezer that is not frequently opened to ensure a stable temperature.[1]
Partial degradation of ONPG stock.	Perform a quality control check on your ONPG stock (see Experimental Protocols section).
Improper thawing of frozen ONPG.	When using ONPG stored at -20°C or lower, allow it to thaw slowly at room temperature or in a refrigerator. Avoid rapid thawing methods like using a microwave or a hot water bath.[1]
No or very low signal in positive control wells.	Inactive enzyme.	Verify the activity of your β-galactosidase with a fresh, trusted lot of ONPG.
Incorrect buffer pH for the enzyme assay.	Ensure the pH of your assay buffer is optimal for β-galactosidase activity (typically pH 7.0-8.0).[6]

Data Presentation: Recommended Storage Conditions for ONPG

Form	Temperature	Duration	Storage Container	Additional Notes
Solid (Powder)	2°C to 8°C	1-2 years[1][7]	Opaque, tightly sealed container[1]	Protect from light and moisture.[1]
-20°C	Up to 3 years[8]	Opaque, tightly sealed container	Recommended for long-term storage.[1][9]
Stock Solution (in water or buffer)	-20°C	Up to 1 year[8]	Aliquoted in opaque, single-use tubes	Avoid repeated freeze-thaw cycles.
-80°C	Up to 2 years[8]	Aliquoted in opaque, single-use tubes	Ideal for long-term archival storage of the solution.

Experimental Protocols

Protocol: Quality Control of ONPG Stock

This protocol allows you to assess the integrity of your ONPG stock by measuring the background absorbance.

Materials:

• ONPG (solid or stock solution)

• Assay Buffer (e.g., Z-buffer: 60 mM Na2HPO4, 40 mM NaH2PO4, 10 mM KCl, 1 mM MgSO4, pH 7.0)

• Spectrophotometer or plate reader capable of measuring absorbance at 420 nm

• Cuvettes or a 96-well plate

Procedure:

• Prepare a working solution of ONPG: Dissolve the ONPG powder in the assay buffer to your typical experimental concentration (e.g., 4 mg/mL). If using a stock solution, dilute it to the final working concentration.

• Prepare a blank: Use the assay buffer alone as your blank.

• Incubate: Place the ONPG working solution and the blank in your standard assay conditions (e.g., 37°C) for the typical duration of your experiment (e.g., 30-60 minutes).

• Measure Absorbance: After incubation, measure the absorbance of the ONPG working solution and the blank at 420 nm.

• Analyze Results:

  • Acceptable ONPG: A high-quality ONPG solution should be colorless to very pale yellow, and its absorbance at 420 nm should be very low (e.g., <0.1 AU) after subtracting the blank.

  • Degraded ONPG: If the solution is visibly yellow before the addition of any enzyme and the absorbance is significantly high, your ONPG has likely degraded and should be discarded.

Visualizations

ONPG Degradation Pathways

References

• 1. What are the storage conditions for ONPG? - Blog [hbynm.com]
• 2. ortho-Nitrophenyl-β-galactoside - Wikipedia [en.wikipedia.org]
• 3. thomassci.com [thomassci.com]
• 4. notesforbiology.com [notesforbiology.com]
• 5. microbenotes.com [microbenotes.com]
• 6. Investigation of Film with β-Galactosidase Designed for Stabilization and Handling in Dry Configuration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.usbio.net [cdn.usbio.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. goldbio.com [goldbio.com]

Technical Support Center: ONPG Assays &amp; Endogenous β-Galactosidase Activity

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you address the common challenge of endogenous β-galactosidase activity in ONPG (o-nitrophenyl-β-D-galactopyranoside) and other colorimetric β-galactosidase assays.

Frequently Asked Questions (FAQs)

Q1: What is endogenous β-galactosidase activity and why is it a problem?

A1: Many mammalian and other eukaryotic cells naturally produce their own β-galactosidase enzymes. This "endogenous" activity can cleave the ONPG substrate, leading to a false-positive signal that is not attributable to your lacZ reporter gene. This high background can mask the true reporter signal, making it difficult to accurately quantify the expression of your gene of interest.

Q2: How can I determine if the signal in my ONPG assay is from my lacZ reporter or endogenous activity?

A2: The most critical control is a "mock-transfected" or "untransfected" cell lysate.[1] This control group undergoes the exact same experimental procedures, except for the introduction of the lacZ expression vector. Any signal detected in this mock lysate is due to endogenous β-galactosidase activity. By subtracting the mock-transfection signal from your experimental signal, you can determine the activity attributable to your reporter gene.

Q3: Are there assay conditions I can change to reduce endogenous β-galactosidase activity?

A3: Yes, you can modulate the pH of your assay buffer. The E. coli β-galactosidase encoded by the lacZ gene has an optimal pH of approximately 7.0-7.5. In contrast, endogenous mammalian lysosomal β-galactosidase is more active at an acidic pH (optimally around 4.5, with significant activity at pH 6.0). Performing your ONPG assay at a pH of 7.5 or higher can help to minimize the contribution from endogenous enzymes.

Q4: Can I use heat to inactivate the endogenous enzyme?

A4: Differential heat stability can potentially be exploited. While E. coli β-galactosidase is relatively stable, some endogenous mammalian β-galactosidases are more heat-labile. However, the stability of the E. coli enzyme can be affected by the cellular environment within the lysate. A carefully controlled heat inactivation step (e.g., heating the lysate at 50°C) prior to adding the substrate may reduce endogenous activity. It is crucial to empirically determine the optimal temperature and time that inactivates the endogenous enzyme without significantly affecting the lacZ-derived enzyme in your specific cell type.

Q5: Are there any inhibitors that can specifically block endogenous β-galactosidase?

A5: Yes, D-galactose has been shown to preferentially suppress the activity of endogenous mammalian lysosomal β-galactosidase.[2] This can lead to a significant increase in the sensitivity of detecting lacZ-expressing cells.[2] Other compounds like chloroquine (B1663885) can indirectly affect lysosomal enzyme activity by altering lysosomal pH.[3] It is important to note that many commercially available β-galactosidase inhibitors, such as Phenylethyl β-D-thiogalactopyranoside (PETG), are potent inhibitors of the E. coli enzyme and should not be used for this purpose.[4]

Q6: Are there better substrates than ONPG for my assay?

A6: Yes, other chromogenic substrates can offer higher sensitivity. Chlorophenol red-β-D-galactopyranoside (CPRG) is a popular alternative that is reportedly up to 10 times more sensitive than ONPG.[5] This increased sensitivity can be particularly beneficial when working with cells that are difficult to transfect or when expecting low levels of reporter gene expression.

Q7: Should I consider using a different reporter gene to avoid this issue altogether?

A7: If endogenous β-galactosidase activity is a persistent issue, switching to a different reporter system is a viable strategy. Commonly used alternatives include:

• Luciferases (e.g., from firefly or Renilla): These enzymes produce light through a chemical reaction. They offer extremely high sensitivity and virtually no background signal in most animal cells.[6] However, they require a luminometer for detection and the addition of a luciferin (B1168401) substrate.[7][8]

• Fluorescent Proteins (e.g., GFP, RFP): These reporters can be visualized in living cells without the need for substrates or cell lysis, allowing for real-time monitoring.[9][10] Disadvantages can include lower signal intensity compared to enzymatic reporters and potential photobleaching.[7]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
High signal in mock-transfected control	High endogenous β-galactosidase activity.	1. Adjust pH: Increase the pH of your assay buffer to 7.5-8.0. 2. Heat Inactivation: Perform a heat inactivation step on your cell lysates (e.g., 50°C for 30-60 minutes). This requires optimization for your specific cell type. 3. Use Inhibitors: Add D-galactose to your assay to preferentially inhibit mammalian β-galactosidase.[2] 4. Change Substrate: If your reporter signal is also low, switch to a more sensitive substrate like CPRG to increase the signal-to-noise ratio.
Low or no signal in transfected cells	1. Poor transfection efficiency. 2. Inefficient cell lysis. 3. Incorrect assay conditions.	1. Optimize Transfection: Verify transfection efficiency using an alternative method (e.g., a fluorescent co-reporter). 2. Confirm Lysis: Check for complete cell lysis under a microscope after the lysis step. Consider additional freeze-thaw cycles. 3. Verify Assay Conditions: Ensure the assay is performed at the optimal temperature (typically 37°C) and that the substrate has not expired.
High variability between replicates	1. Inconsistent cell numbers. 2. Pipetting errors. 3. Bubbles in microplate wells.	1. Normalize to Protein Concentration: Perform a protein quantification assay (e.g., BCA or Bradford) on your lysates and normalize the β-galactosidase activity to the total protein concentration. 2. Careful Pipetting: Use calibrated pipettes and ensure thorough mixing of reagents. 3. Remove Bubbles: Before reading the plate, ensure there are no bubbles in the wells, as they can interfere with absorbance readings.[1]

Data Presentation: Comparison of Methods & Reporters

Table 1: Comparison of β-Galactosidase Substrates

Substrate	Product Color	Wavelength (nm)	Relative Sensitivity	Key Advantage
ONPG	Yellow	405-420	Standard	Widely used, cost-effective.
CPRG	Red	570-595	High (up to 10x ONPG)	Increased sensitivity for low expression levels.[5]
X-gal	Blue (insoluble)	N/A (visual)	High	Good for qualitative histochemical staining.

Table 2: Comparison of Reporter Gene Systems

Reporter System	Signal Type	Live Cell Imaging?	Substrate Required?	Key Advantages	Key Disadvantages
β-Galactosidase (lacZ)	Colorimetric	No	Yes	Cost-effective, high signal-to-noise ratio.[7]	Endogenous activity in some cells, requires cell lysis.[6][7]
Luciferase	Luminescent	No (in vivo imaging possible)	Yes	Extremely high sensitivity, low background.[6][7]	Requires luminometer, substrate can be costly.[6]
Fluorescent Proteins (e.g., GFP)	Fluorescent	Yes	No	Real-time analysis in living cells, no substrate needed.[9][10]	Lower sensitivity, photobleaching, background autofluorescence.[7][9]

Experimental Protocols

Protocol 1: ONPG Assay with Mock-Transfected Control

• Cell Lysis:

  • Wash cell monolayers (in a 6-well plate) once with 1X PBS.

  • Add 200-400 µL of 1X Lysis Buffer to each well.

  • Incubate at room temperature for 15 minutes with gentle swirling to ensure complete lysis.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 12,000 x g for 5 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (cell lysate) to a fresh tube.

• Assay Procedure (96-well plate format):

  • Add 50 µL of cell lysate from each sample (including mock-transfected controls) to separate wells of a 96-well plate.

  • Prepare a blank by adding 50 µL of Lysis Buffer to a well.

  • Add 100 µL of ONPG Substrate Solution to each well.

  • Incubate at 37°C and monitor for yellow color development (typically 10 minutes to 4 hours).

  • Read the absorbance at 405-420 nm using a microplate reader.[1]

• Data Analysis:

  • Subtract the absorbance of the blank from all other readings.

  • Calculate the net reporter activity by subtracting the average absorbance of the mock-transfected controls from the absorbance of your experimental samples.

Protocol 2: pH Modification to Reduce Endogenous Activity

• Prepare a Modified Assay Buffer: Prepare your ONPG assay buffer with a pH of 8.0. Ensure all components are fully dissolved and the pH is accurately adjusted.

• Follow Protocol 1: Proceed with the ONPG assay as described above, but use the pH 8.0 assay buffer for preparing your ONPG Substrate Solution. This will create a less favorable environment for the endogenous lysosomal β-galactosidase.

Visualizations

Caption: Workflow for an ONPG assay with appropriate controls.

Caption: Decision tree for troubleshooting high background signals.

Caption: Enzymatic reaction of β-galactosidase with ONPG substrate.

References

• 1. resources.amsbio.com [resources.amsbio.com]
• 2. Differential suppression of background mammalian lysosomal beta-galactosidase increases the detection sensitivity of LacZ-marked leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. 2.2 Å resolution cryo-EM structure of β-galactosidase in complex with a cell-permeant inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. biology.stackexchange.com [biology.stackexchange.com]
• 7. How to Choose the Right Reporter Gene | VectorBuilder [en.vectorbuilder.com]
• 8. When To Use Fluorescent Reporter, Luciferase Or LacZ? | VectorBuilder [en.vectorbuilder.com]
• 9. What are the advantages and disadvantages of using GFP versus lac... | Study Prep in Pearson+ [pearson.com]
• 10. bmglabtech.com [bmglabtech.com]

Technical Support Center: Optimizing the ONPG Assay for Improved Linearity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the o-nitrophenyl-β-D-galactopyranoside (ONPG) assay, with a specific focus on improving linearity.

Troubleshooting Guide: Achieving Linearity in Your ONPG Assay

Non-linear results in an ONPG assay can arise from a variety of factors, from reagent concentrations to procedural missteps. This guide provides a systematic approach to identifying and resolving these issues.

Question: My reaction plateaus much earlier than expected, resulting in a non-linear curve. What are the likely causes and solutions?

Answer:

An early plateau in your reaction curve typically indicates that a component of the reaction has become a limiting factor. Here are the most common culprits and how to address them:

• Substrate Depletion: If the concentration of ONPG is too low relative to the enzyme concentration, it will be rapidly consumed, causing the reaction to stop prematurely.

  • Solution: Increase the initial concentration of ONPG in your reaction mixture. It is crucial to ensure that the ONPG concentration is well above the Michaelis constant (Km) for β-galactosidase to maintain a linear reaction rate.[1] For many common β-galactosidases, an ONPG concentration of 1.5 to 4 mg/mL is a good starting point.

• Enzyme Saturation: Conversely, if the enzyme concentration is too high, the reaction will proceed too quickly, leading to rapid substrate depletion and a non-linear response.[1]

  • Solution: Dilute your enzyme preparation (e.g., cell lysate) and test a range of dilutions to find a concentration that results in a steady, linear rate of product formation over your desired time course.[2][3]

• Product Inhibition: The accumulation of the product, o-nitrophenol, can sometimes inhibit enzyme activity, although this is less common for β-galactosidase with ONPG.

  • Solution: If you suspect product inhibition, running the assay for a shorter duration or using a lower enzyme concentration can mitigate this effect.

Question: I'm observing a lag phase at the beginning of my reaction, making it difficult to determine the initial velocity. What could be the reason?

Answer:

A lag phase, or a delay before the reaction reaches its maximum velocity, can be caused by a few factors:

• Temperature Equilibration: If your reagents are not at the optimal reaction temperature when mixed, it can take some time for the reaction to reach its expected rate.

  • Solution: Ensure that all your reagents, including the enzyme, substrate, and buffer, are pre-warmed to the optimal temperature (e.g., 37°C) before initiating the reaction.[4]

• Incomplete Cell Lysis: When working with cell lysates, incomplete lysis can lead to a gradual release of the enzyme, resulting in a slow start to the reaction.

  • Solution: Optimize your cell lysis protocol. For bacterial cells, methods like treatment with toluene (B28343) or a combination of lysozyme (B549824) and freeze-thaw cycles are common.[5] Ensure lysis is complete before starting the assay.

• Slow Substrate Diffusion (for whole cells): If you are performing the assay on whole cells, the rate at which ONPG enters the cells can be a limiting factor.

  • Solution: Permeabilize the cells using agents like toluene or chloroform (B151607) to facilitate ONPG entry.[5]

Question: My results are inconsistent and not reproducible between experiments. What should I check?

Answer:

Inconsistent results are often due to small variations in experimental conditions. Here's a checklist to ensure reproducibility:

• pH of Buffers: The activity of β-galactosidase is highly dependent on pH.[6]

  • Solution: Double-check the pH of all your buffers, especially the reaction buffer (Z-buffer is commonly used and should be at pH 7.0). Prepare fresh buffers regularly.

• Reagent Stability: ONPG solutions can be light-sensitive and may degrade over time.

  • Solution: Prepare fresh ONPG solutions for each experiment and store them protected from light.

• Pipetting Accuracy: Small errors in pipetting volumes of enzyme or substrate can lead to significant variations in results.

  • Solution: Use calibrated pipettes and be meticulous with your pipetting technique. When possible, prepare a master mix of reagents to minimize pipetting errors between wells.

• Incubation Temperature: Fluctuations in incubation temperature can affect the reaction rate.

  • Solution: Use a calibrated incubator or water bath to maintain a constant and accurate temperature throughout the experiment.[4]

• Mixing: Inadequate mixing of reagents can lead to localized differences in reaction rates.

  • Solution: Gently mix the contents of each well or tube immediately after adding all components.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the ONPG assay?

A1: The ONPG assay is a colorimetric method used to measure the activity of the enzyme β-galactosidase.[6] The substrate, o-nitrophenyl-β-D-galactopyranoside (ONPG), is colorless. β-galactosidase cleaves ONPG into galactose and o-nitrophenol.[6][7] At an alkaline pH, o-nitrophenol is a yellow-colored compound that can be quantified by measuring its absorbance at 420 nm.[6] The rate of color development is directly proportional to the enzyme activity under conditions where the substrate is not limiting.

Q2: How do I choose the optimal enzyme concentration for a linear assay?

A2: The optimal enzyme concentration is one that results in a slow, steady increase in absorbance over time, without reaching a plateau too quickly. A good starting point is to perform a serial dilution of your enzyme sample (e.g., cell lysate) and run the assay for each dilution.[2] Choose a dilution that gives a linear response for the desired duration of your experiment. For example, if you are running a 30-minute assay, the absorbance should increase steadily throughout that period.

Q3: What is the ideal ONPG concentration to use?

A3: The ONPG concentration should be saturating, meaning it should be well above the Michaelis-Menten constant (Km) of the β-galactosidase being assayed. This ensures that the reaction rate is dependent on the enzyme concentration and not limited by the availability of the substrate.[1] A common starting concentration is around 1.5 to 4 mg/mL. However, the optimal concentration may vary depending on the specific enzyme and experimental conditions.

Q4: What are the optimal pH and temperature for the ONPG assay?

A4: The optimal pH and temperature can vary depending on the source of the β-galactosidase. For E. coli β-galactosidase, the optimal pH is typically around 7.0, and the optimal temperature is often 37°C.[4] However, it is always best to determine the optimal conditions for your specific enzyme empirically.

Q5: How long should I incubate the reaction?

A5: The incubation time should be long enough to allow for a measurable change in absorbance but short enough to remain within the linear range of the reaction. This will depend on the enzyme concentration. For high enzyme concentrations, a shorter incubation time (e.g., 5-15 minutes) may be necessary, while for lower concentrations, a longer incubation (e.g., 30-60 minutes or even longer) may be required.[1][2] It is recommended to perform a time-course experiment to determine the linear range for your specific conditions.

Q6: What is the purpose of the stop solution?

A6: The stop solution, typically a sodium carbonate (Na2CO3) solution, is added to terminate the enzymatic reaction. It does this by drastically increasing the pH to a level where the β-galactosidase is no longer active.[6] This ensures that the reaction is stopped at a specific time point, allowing for accurate measurement of the product formed.

Data Presentation

Table 1: Factors Affecting ONPG Assay Linearity and Recommended Solutions

Factor	Issue	Recommended Solution
Enzyme Concentration	Too high: Rapid substrate depletion, non-linear curve. Too low: Low signal, poor sensitivity.	Perform a serial dilution of the enzyme to find a concentration that yields a linear response over the desired time.
Substrate (ONPG) Concentration	Too low: Becomes the limiting factor, leading to an early plateau.	Use a saturating concentration of ONPG (typically 1.5 - 4 mg/mL) to ensure the reaction is zero-order with respect to the substrate.
Incubation Time	Too long: Substrate depletion or product inhibition can occur. Too short: Insufficient product formation for accurate measurement.	Determine the linear range of the reaction by performing a time-course experiment.
Temperature	Sub-optimal: Reduced enzyme activity. Fluctuations: Inconsistent results.	Determine the optimal temperature for the specific β-galactosidase and maintain a constant temperature during incubation.
pH	Sub-optimal: Reduced enzyme activity.	Use a buffer at the optimal pH for the enzyme (typically pH 7.0 for E. coli β-galactosidase).

Table 2: Optimal pH and Temperature for β-Galactosidase from Various Sources

Source Organism	Optimal pH	Optimal Temperature (°C)
Aspergillus niger	3.0 - 4.0	50 - 60
Aspergillus oryzae	4.5 - 5.0	45 - 55
Escherichia coli	7.0	37
Kluyveromyces lactis	6.5 - 7.0	37 - 40
Lactobacillus spp.	6.0 - 7.0	40 - 50

Experimental Protocols

Detailed Protocol for a Linear ONPG Assay

This protocol is designed to help you achieve a linear and reproducible ONPG assay.

Materials:

• Z-Buffer (60 mM Na2HPO4, 40 mM NaH2PO4, 10 mM KCl, 1 mM MgSO4, 50 mM β-mercaptoethanol, pH 7.0)

• ONPG solution (4 mg/mL in Z-Buffer, freshly prepared and protected from light)

• Stop Solution (1 M Na2CO3)

• Enzyme sample (e.g., purified β-galactosidase or cell lysate)

• Microplate reader or spectrophotometer capable of reading absorbance at 420 nm

• 96-well microplate or cuvettes

• Incubator or water bath set to the optimal temperature (e.g., 37°C)

Procedure:

• Enzyme Preparation:

  • If using cell lysate, prepare it according to your standard protocol. Ensure complete lysis.

  • Perform a serial dilution of your enzyme sample in Z-Buffer to test a range of concentrations.

• Assay Setup:

  • In a 96-well plate, add your diluted enzyme samples to the wells. Include a blank control with Z-Buffer only (no enzyme).

  • Pre-warm the plate and the ONPG solution to the desired reaction temperature (e.g., 37°C) for 5-10 minutes.

• Reaction Initiation:

  • To start the reaction, add the pre-warmed ONPG solution to each well. Mix gently but thoroughly by pipetting up and down or by using a plate shaker.

  • Start a timer immediately after adding the ONPG.

• Incubation:

  • Incubate the plate at the optimal temperature for a predetermined time (determined from a preliminary time-course experiment to ensure linearity).

• Reaction Termination:

  • Stop the reaction by adding the Stop Solution to each well. The yellow color will intensify.

• Measurement:

  • Measure the absorbance of each well at 420 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank from the absorbance of each sample.

  • Plot the absorbance values against the enzyme concentration. The resulting graph should be linear within a certain range of enzyme concentrations.

Mandatory Visualization

Caption: Workflow of the ONPG assay for β-galactosidase activity.

References

• 1. agilent.com [agilent.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. Single-step method for β-galactosidase assays in Escherichia coli using a 96-well microplate reader - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bio.libretexts.org [bio.libretexts.org]
• 7. microbiologyinfo.com [microbiologyinfo.com]

interference of chemical compounds with ONPG assay

Welcome to the technical support center for the o-nitrophenyl-β-D-galactopyranoside (ONPG) assay. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the ONPG assay?

A1: The ONPG assay is a colorimetric method used to detect and quantify the activity of the enzyme β-galactosidase. β-galactosidase hydrolyzes the colorless substrate ONPG into galactose and o-nitrophenol. The product, o-nitrophenol, is a yellow compound that absorbs light at a wavelength of 420 nm.[1][2] The intensity of the yellow color is directly proportional to the β-galactosidase activity.

Q2: What are the common causes of interference in the ONPG assay?

A2: Interference in the ONPG assay can arise from several sources:

• Chemical Inhibitors: Compounds that inhibit β-galactosidase activity, either competitively or non-competitively.[3][4]

• Overlapping Absorbance: Substances in the sample that absorb light at or near 420 nm can artificially inflate the readings.

• Cell Lysis Reagents: Some chemicals used to permeabilize cells, such as chloroform (B151607) and toluene, can interfere with optical density measurements.[5]

• Endogenous Enzyme Activity: Certain cells and tissues possess native β-galactosidase activity that can contribute to the signal.[6][7]

• pH Variations: The activity of β-galactosidase is pH-dependent. Suboptimal pH can lead to inaccurate results.[6]

Q3: How can I differentiate between competitive and non-competitive inhibition in my ONPG assay?

A3: You can distinguish between competitive and non-competitive inhibition by varying the substrate (ONPG) concentration in the presence of the inhibitor.

• Competitive Inhibition: Increasing the ONPG concentration will overcome the inhibition, as the substrate outcompetes the inhibitor for the enzyme's active site.[3]

• Non-competitive Inhibition: Increasing the substrate concentration will not reverse the inhibition because the inhibitor binds to a site other than the active site, altering the enzyme's conformation.[3]

Troubleshooting Guide

Issue 1: No or Low β-galactosidase Activity Detected

Possible Cause	Troubleshooting Step
Inactive Enzyme	Ensure proper storage and handling of the β-galactosidase enzyme or cell lysates. Prepare fresh lysates if necessary.
Incorrect Assay Buffer pH	Verify the pH of the assay buffer. The optimal pH for E. coli β-galactosidase is around 7.0-7.5.[7][8]
Missing Reagents	Double-check that all components, especially ONPG substrate and β-mercaptoethanol (if required for enzyme stability), were added to the reaction mixture.[8][9]
Presence of Inhibitors	See the "Chemical Compound Interference" section below to identify potential inhibitors in your sample.
Insufficient Incubation Time or Temperature	Ensure the reaction is incubated at the optimal temperature (typically 37°C) for a sufficient duration.[9] Monitor color development over time.

Issue 2: High Background or False Positive Results

Possible Cause	Troubleshooting Step
Contamination	Use sterile techniques and reagents to prevent microbial contamination, which can introduce exogenous β-galactosidase.
Endogenous β-galactosidase Activity	Run a control using cells or lysate without the lacZ reporter gene to measure and subtract the endogenous background activity.[1][6] Adjusting the pH to be slightly basic (pH 8-9) can help suppress endogenous activity in some tissues.[6][7]
Compounds Absorbing at 420 nm	Run a sample blank containing all components except the enzyme or ONPG to check for interfering substances.
Precipitate in the Sample	Centrifuge samples to pellet any precipitate before measuring the absorbance.

Chemical Compound Interference

Several chemical compounds can interfere with the ONPG assay by inhibiting the β-galactosidase enzyme or by absorbing light at 420 nm.

Inhibitors of β-galactosidase

Inhibitor	Type of Inhibition	Mechanism of Action
Galactose	Competitive	Competes with ONPG for the active site of β-galactosidase.[3][10]
Phenylethyl β-D-thiogalactopyranoside (PETG)	Competitive	A structural analog of lactose (B1674315) that binds to the active site but cannot be hydrolyzed.[11][12]
Iodine Solution	Non-competitive	Alters the shape of the active site, preventing substrate binding.[3][10]
Heavy Metal Ions	Enzyme Inhibition	Can inhibit the activity of β-galactosidase.[13]
Chloroform/Toluene/SDS	Assay Interference	Used for cell permeabilization, but can interfere with optical density readings.[5]

Experimental Protocols

Standard ONPG Assay Protocol

• Prepare Cell Lysate:

  • Culture cells expressing β-galactosidase.

  • Harvest and wash the cells.

  • Resuspend the cell pellet in a lysis buffer.

  • Lyse the cells using a suitable method (e.g., freeze-thaw, sonication, or chemical lysis reagents).

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.[14]

• Set up the Reaction:

  • In a microplate well or cuvette, add a specific volume of cell lysate.

  • Add the assay buffer (e.g., Z-buffer) containing β-mercaptoethanol to stabilize the enzyme.[8]

  • Include appropriate controls: a blank with no lysate, and a control with lysate from cells not expressing β-galactosidase.[1]

• Initiate the Reaction:

  • Add the ONPG substrate solution to each well to start the reaction.[14]

  • Incubate the reaction at the optimal temperature (e.g., 37°C).[9]

• Stop the Reaction:

  • After sufficient yellow color has developed, stop the reaction by adding a stop solution, typically a basic solution like 1M sodium carbonate (Na₂CO₃), which raises the pH and inactivates the enzyme.[1]

• Measure Absorbance:

  • Measure the absorbance of the solution at 420 nm using a spectrophotometer or microplate reader.[1][14]

• Calculate Activity:

  • Calculate the β-galactosidase activity, often expressed in Miller units, which normalizes the absorbance reading to the reaction time, cell density, and volume of lysate used.

Visualizations

Caption: Workflow of the ONPG assay from sample preparation to data analysis.

Caption: Mechanisms of chemical interference in the ONPG assay.

References

• 1. bio.libretexts.org [bio.libretexts.org]
• 2. ortho-Nitrophenyl-β-galactoside - Wikipedia [en.wikipedia.org]
• 3. assets.ctfassets.net [assets.ctfassets.net]
• 4. stem.org.uk [stem.org.uk]
• 5. Single-step method for β-galactosidase assays in Escherichia coli using a 96-well microplate reader - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comments on Methods to Suppress Endogenous β-Galactosidase Activity in Mouse Tissues Expressing the LacZ Reporter Gene - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tracing Gene Expression Through Detection of β-galactosidase Activity in Whole Mouse Embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Beta-Galactosidase Activity Assay [rothlab.ucdavis.edu]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. A rapid enzyme assay for beta-galactosidase using optically gated sample introduction on a microfabricated chip - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. resources.amsbio.com [resources.amsbio.com]

Technical Support Center: Optimizing ONPG Assay Results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce variability in their ortho-Nitrophenyl-β-galactoside (ONPG) assay results.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind the ONPG assay?

A1: The ONPG assay is a colorimetric method used to measure the activity of the enzyme β-galactosidase.[1] This enzyme is crucial for the breakdown of lactose (B1674315) into glucose and galactose.[2][3] The assay utilizes ONPG, a synthetic compound structurally similar to lactose.[1][2][3] If β-galactosidase is present, it cleaves ONPG into galactose and o-nitrophenol.[2][4] The o-nitrophenol product is a yellow-colored compound, and the intensity of this yellow color, which can be measured spectrophotometrically at a wavelength of 405-420 nm, is directly proportional to the enzyme's activity.[1][5]

Q2: What are the key components of an ONPG assay?

A2: A typical ONPG assay includes the following components:

• Cell lysate or purified enzyme: The source of the β-galactosidase enzyme.[1]

• ONPG substrate: The chromogenic substrate that is cleaved by β-galactosidase.[1][2]

• Buffer solution: Maintains the optimal pH for the enzymatic reaction. A properly buffered ONPG solution is crucial to avoid false-positive or false-negative results.[6][7]

• Stop solution: A basic solution, typically sodium carbonate, is added to stop the reaction by changing the pH and inactivating the enzyme.[1][8]

Q3: How can I control for background or endogenous β-galactosidase activity?

A3: It is important to include proper controls in your experiment. A negative control, which could be a sample lacking the enzyme or the substrate, should be included.[1] When working with transfected cells, a mock-transfected or untransfected cell lysate should be assayed to determine the level of endogenous β-galactosidase activity, which can then be subtracted from the results of your experimental samples.[5][9]

Troubleshooting Guide

This guide addresses common issues encountered during ONPG assays and provides step-by-step solutions to minimize variability.

Issue 1: High Variability Between Replicates

High variability between replicates is a common problem that can obscure the true results of an experiment.

Possible Causes and Solutions:

Cause	Recommended Solution
Inconsistent Cell Density	Ensure that the cell density is consistent across all samples.[10] For bacterial cultures, normalize the cell suspension to a specific McFarland standard.[2] For adherent cells, ensure even cell seeding and confluency.
Pipetting Errors	Use calibrated pipettes and proper pipetting techniques to ensure accurate and consistent volumes of reagents and cell lysates are added to each well.
Incomplete Cell Lysis	Inconsistent cell lysis can lead to variable amounts of enzyme being available for the reaction. Optimize your lysis protocol. Methods like freeze-thaw cycles or the use of detergents should be applied uniformly to all samples.[8]
Temperature Fluctuations	Incubate all samples at a consistent and optimal temperature (typically 37°C).[5] Avoid placing plates near drafts or on unevenly heated surfaces.
Edge Effects in Microplates	When using 96-well plates, "edge effects" can cause variability. To mitigate this, avoid using the outer wells of the plate for samples and instead fill them with a buffer or media.

Logical Workflow for Troubleshooting High Variability:

References

• 1. bio.libretexts.org [bio.libretexts.org]
• 2. microbenotes.com [microbenotes.com]
• 3. microbiologyinfo.com [microbiologyinfo.com]
• 4. ONPG (β-galactosidase) Test: Principle, Procedure and Results • Microbe Online [microbeonline.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. rcpath.org [rcpath.org]
• 7. researchgate.net [researchgate.net]
• 8. Star Republic: Guide for Biologists [sciencegateway.org]
• 9. resources.amsbio.com [resources.amsbio.com]
• 10. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

Reference Data & Comparative Studies

Validating ONPG Assay Results: A Guide to Using Positive and Negative Controls

In the realm of molecular biology and microbiology, the o-nitrophenyl-β-D-galactopyranoside (ONPG) assay is a cornerstone for detecting and quantifying β-galactosidase activity. This enzyme is a key indicator in various applications, from identifying lactose-fermenting bacteria to its use as a reporter gene in studies of gene expression. The reliability of ONPG assay results hinges on the meticulous use of controls. This guide provides a comparative framework for validating ONPG assay results, complete with experimental data, detailed protocols, and workflow visualizations to ensure the accuracy and reproducibility of your findings.

The Critical Role of Controls in the ONPG Assay

The ONPG assay leverages a colorless substrate, ONPG, which is structurally similar to lactose.[1] If β-galactosidase is present, it cleaves ONPG into galactose and o-nitrophenol. The latter product is a yellow-colored compound, and its formation can be visually assessed or quantified by measuring its absorbance at 420 nm.[2]

To ensure that the observed color change is a true reflection of β-galactosidase activity in the test sample, and not due to contamination, spontaneous substrate degradation, or other artifacts, it is imperative to run positive and negative controls in parallel.

• Positive Control: This control contains a known source of β-galactosidase. A positive result (development of yellow color) confirms that the assay reagents and conditions are suitable for detecting the enzyme's activity. A failure to observe the expected outcome in the positive control would invalidate the results for the test samples. A commonly used positive control is a bacterial strain known to produce β-galactosidase, such as Escherichia coli.[3][4]

• Negative Control: This control lacks β-galactosidase activity. It is essential for establishing the baseline absorbance and ensuring that there is no color development in the absence of the enzyme. This helps to rule out false-positive results that could arise from substrate instability or contamination. A bacterial strain that does not produce β-galactosidase, such as Proteus mirabilis, is a suitable negative control.[3][4]

Comparative Performance Data

The following table summarizes representative quantitative data from an ONPG assay performed in a 96-well microplate format. Absorbance readings at 420 nm were taken at various time points to monitor the progression of the reaction.

Sample	Description	Time 0 min (Absorbance at 420 nm)	Time 15 min (Absorbance at 420 nm)	Time 30 min (Absorbance at 420 nm)	Time 60 min (Absorbance at 420 nm)	Qualitative Result (60 min)
Test Sample	Unknown bacterial culture	0.051	0.285	0.532	0.988	Positive (Yellow)
Positive Control	E. coli culture	0.053	0.358	0.695	1.354	Positive (Yellow)
Negative Control	P. mirabilis culture	0.052	0.054	0.055	0.058	Negative (Colorless)
Blank	Reagents only (no cells)	0.050	0.050	0.051	0.052	Negative (Colorless)

Data Interpretation: The data clearly demonstrates the expected outcomes. The Negative Control and Blank show negligible changes in absorbance over the 60-minute period, establishing a baseline. The Positive Control exhibits a robust and time-dependent increase in absorbance, confirming the validity of the assay. The Test Sample in this example also shows a significant increase in absorbance, leading to its classification as positive for β-galactosidase activity.

Experimental Protocols

Below are detailed methodologies for performing a quantitative ONPG assay using bacterial cultures in a microplate reader format.

Reagents and Materials

• Z-Buffer (pH 7.0): 60 mM Na2HPO4, 40 mM NaH2PO4, 10 mM KCl, 1 mM MgSO4

• ONPG solution: 4 mg/mL in Z-Buffer (prepare fresh)

• Cell Lysis Reagent (e.g., PopCulture® Reagent or 0.1% SDS with chloroform)

• Positive Control Culture: E. coli (grown overnight in lactose-containing medium)

• Negative Control Culture: P. mirabilis (grown overnight in lactose-containing medium)

• Test Sample Culture(s)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 420 nm and 600 nm

Experimental Workflow

The following diagram illustrates the key steps in the ONPG assay workflow, from sample preparation to data analysis, incorporating the essential validation steps with positive and negative controls.

References

• 1. Single-step method for β-galactosidase assays in Escherichia coli using a 96-well microplate reader - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Beta-Galactosidase Activity Assay [rothlab.ucdavis.edu]
• 3. microbenotes.com [microbenotes.com]
• 4. rcpath.org [rcpath.org]

A Comparative Guide to β-Galactosidase Assays: ONPG, CPRG, and MUG

For researchers, scientists, and drug development professionals, the accurate quantification of β-galactosidase activity is crucial for a myriad of applications, from reporter gene assays to enzyme kinetics studies. The choice of assay can significantly impact the sensitivity, throughput, and cost of these experiments. This guide provides a detailed comparison of three common chromogenic and fluorogenic substrates for β-galactosidase: o-nitrophenyl-β-D-galactopyranoside (ONPG), chlorophenol red-β-D-galactopyranoside (CPRG), and 4-methylumbelliferyl-β-D-galactopyranide (MUG).

Performance Comparison

The selection of an appropriate β-galactosidase assay depends on the specific requirements of the experiment, such as the expected level of enzyme activity and the desired sensitivity. The following table summarizes the key performance characteristics of ONPG, CPRG, and MUG assays.

Parameter	ONPG Assay	CPRG Assay	MUG Assay
Principle	Colorimetric	Colorimetric	Fluorometric
Substrate	o-nitrophenyl-β-D-galactopyranoside	Chlorophenol red-β-D-galactopyranoside	4-methylumbelliferyl-β-D-galactopyranide
Product	o-nitrophenol (yellow)	Chlorophenol red (red)	4-methylumbelliferone (fluorescent)
Detection Wavelength	405-420 nm[1]	570-595 nm[2]	Excitation: ~360-365 nm, Emission: ~440-460 nm[3][4]
Relative Sensitivity	Standard	High (up to 10x more sensitive than ONPG)[2]	Very High (can measure at the femtogram level)[4]
Typical Incubation Time	15 minutes to several hours[5]	30 minutes to several hours[2]	15 - 60 minutes
Advantages	Cost-effective, well-established	Higher sensitivity than ONPG	Highest sensitivity, wide dynamic range
Disadvantages	Lower sensitivity	Higher cost than ONPG	Requires a fluorescence plate reader, higher cost

Enzymatic Reaction Pathway

The fundamental principle behind these assays is the enzymatic cleavage of a specific substrate by β-galactosidase, resulting in a detectable product.

Caption: Enzymatic cleavage of substrates by β-galactosidase.

Experimental Workflows

While the specific details may vary between kits and laboratories, the general workflow for these assays follows a similar pattern.

Standard Assay Workflow

Caption: A generalized workflow for β-galactosidase assays.

Experimental Protocols

Detailed methodologies are essential for reproducible and reliable results. Below are standardized protocols for the ONPG, CPRG, and MUG assays.

ONPG Assay Protocol

• Reagent Preparation :

  • Z-Buffer : Prepare a solution containing Na₂HPO₄, NaH₂PO₄, KCl, and MgSO₄, and adjust the pH to 7.0. Immediately before use, add β-mercaptoethanol.

  • ONPG Solution : Dissolve ONPG in Z-buffer to a final concentration of 4 mg/mL.

  • Stop Solution : 1 M Sodium Carbonate (Na₂CO₃).

• Sample Preparation :

  • For cell cultures, pellet the cells and resuspend them in Z-buffer.

  • Permeabilize the cells by adding chloroform (B151607) and a small amount of SDS, followed by vortexing.

• Assay Procedure :

  • Equilibrate the permeabilized cell suspension to the desired reaction temperature (e.g., 28°C or 37°C).

  • Start the reaction by adding the ONPG solution and record the start time.

  • Incubate the reaction until a visible yellow color develops.

  • Stop the reaction by adding the stop solution.

  • Pellet the cell debris by centrifugation.

  • Measure the absorbance of the supernatant at 420 nm.

CPRG Assay Protocol

• Reagent Preparation :

  • Lysis Buffer : A buffer compatible with mammalian cells is typically used.

  • CPRG Reaction Buffer : Provided in most commercial kits.

  • CPRG Substrate : Dissolve in the reaction buffer to the recommended concentration.

  • Stop Solution : Provided in most commercial kits.

• Sample Preparation :

  • Lyse cells using the provided lysis buffer, often involving a freeze-thaw cycle.[2]

  • Clarify the lysate by centrifugation.[2]

• Assay Procedure :

  • Add the clarified cell lysate to a microplate well.

  • Add the CPRG substrate solution to initiate the reaction.[2]

  • Incubate at 37°C until a red color develops.[2]

  • Add the stop solution.

  • Measure the absorbance at 570-595 nm.[2]

MUG Assay Protocol

• Reagent Preparation :

  • Assay Buffer : A buffer at the optimal pH for the enzyme.

  • MUG Substrate Solution : Dissolve 4-MUG in a suitable solvent like DMSO, and then dilute in the assay buffer.

  • Stop Solution : A high pH buffer, such as sodium carbonate or glycine-carbonate buffer.

• Sample Preparation :

  • Prepare cell lysates as described for the CPRG assay.

• Assay Procedure :

  • Add the cell lysate to a black microplate well suitable for fluorescence measurements.

  • Add the MUG substrate solution.

  • Incubate at the optimal temperature, protected from light.

  • Stop the reaction with the stop solution.

  • Measure fluorescence with an excitation wavelength of approximately 365 nm and an emission wavelength of approximately 460 nm.[3][4]

Quality Control and Standardization

Robust quality control measures are paramount for ensuring the accuracy and reliability of assay results.

Quality Control Workflow

References

• 1. abcam.co.jp [abcam.co.jp]
• 2. thomassci.com [thomassci.com]
• 3. labunlimited.com [labunlimited.com]
• 4. researchgate.net [researchgate.net]
• 5. Beta-Galactosidase Activity Assay [rothlab.ucdavis.edu]

A Head-to-Head Comparison: Cross-Validation of ONPG and Fluorescent Substrate Assays for β-Galactosidase Activity

For researchers, scientists, and drug development professionals, the accurate quantification of β-galactosidase (β-gal) activity is crucial for a multitude of applications, from reporter gene analysis to senescence studies. The choice of assay methodology can significantly impact experimental outcomes, demanding a clear understanding of the available options. This guide provides an objective comparison of the traditional colorimetric ortho-nitrophenyl-β-D-galactopyranoside (ONPG) assay and the increasingly popular fluorescent substrate-based assays, supported by experimental data and detailed protocols.

The longstanding ONPG assay relies on the enzymatic cleavage of the colorless substrate ONPG by β-galactosidase to produce o-nitrophenol, a yellow product that can be quantified by measuring its absorbance.[1][2][3][4] While robust and cost-effective, this method can be limited by its sensitivity and susceptibility to interference from colored compounds.[2][5] In contrast, fluorescent assays utilize substrates that, upon cleavage by β-galactosidase, release a highly fluorescent molecule.[6][7][8] This approach generally offers significantly higher sensitivity, making it ideal for detecting low levels of enzyme activity and for applications in live-cell imaging.[9][10][11]

Quantitative Performance: A Comparative Analysis

To facilitate a direct comparison, the following table summarizes key performance metrics for both ONPG and representative fluorescent substrate assays. Data has been compiled from various sources to provide a comprehensive overview.

Performance Metric	ONPG Assay	Fluorescent Substrate Assay (DDAOG)	Fluorescent Substrate Assay (MUG/FDG)
Principle	Colorimetric	Fluorometric	Fluorometric
Detection Method	Absorbance (405-420 nm)[4][12]	Fluorescence (Ex/Em ~645/660 nm)	Fluorescence (Ex/Em ~360/465 nm for MUG, ~490/520 nm for FDG)[13][14]
Sensitivity	Lower	High	High
Signal-to-Background Ratio	Moderate	~12-fold higher than ONPG[11]	Significantly higher than ONPG
Detection Limit	Nanogram range	Picogram range[13]	< 0.1 mU[15]
Dynamic Range	Narrower	Wider	Wider
Live-Cell Imaging	Not suitable	Suitable	Suitable[7][9]
Cost	Low	High	Moderate to High
Interference	Susceptible to colored compounds and pH changes[2][16]	Less susceptible to colored compounds	Less susceptible to colored compounds

Visualizing the Methodologies

To further elucidate the principles behind these assays, the following diagrams illustrate the enzymatic reactions and general experimental workflows.

Figure 1: Enzymatic reactions for ONPG and fluorescent assays.

Figure 2: A generalized workflow for β-galactosidase activity assays.

Detailed Experimental Protocols

The following are generalized protocols for performing both ONPG and fluorescent substrate-based β-galactosidase assays. It is important to optimize incubation times and reagent concentrations for specific experimental conditions.

Protocol 1: ONPG Colorimetric Assay

Materials:

• Cell lysate or purified β-galactosidase

• Z-buffer (60 mM Na2HPO4, 40 mM NaH2PO4, 10 mM KCl, 1 mM MgSO4, 50 mM β-mercaptoethanol, pH 7.0)

• ONPG solution (4 mg/mL in Z-buffer)

• 1 M Sodium Carbonate (Na2CO3) solution

• Spectrophotometer or microplate reader capable of measuring absorbance at 420 nm

Procedure:

• Sample Preparation: Prepare cell lysates or dilute the purified enzyme to the desired concentration in Z-buffer.

• Reaction Setup: In a microcentrifuge tube or a 96-well plate, add your sample (e.g., 10-100 µL of cell lysate). Adjust the total volume with Z-buffer to 100 µL.

• Initiate Reaction: Add 20 µL of the ONPG solution to each sample.

• Incubation: Incubate the reaction at 37°C. The incubation time can range from a few minutes to several hours, depending on the enzyme concentration. Monitor the development of a yellow color.[3][17]

• Stop Reaction: Stop the reaction by adding 50 µL of 1 M Na2CO3. This will also enhance the yellow color.[4]

• Measurement: Measure the absorbance of the solution at 420 nm.[4][17]

• Calculation: Calculate the β-galactosidase activity using a standard curve or by applying the appropriate formula, taking into account the extinction coefficient of o-nitrophenol.

Protocol 2: Fluorescent Substrate Assay (using MUG)

Materials:

• Cell lysate or purified β-galactosidase

• Assay Buffer (e.g., PBS, pH 7.4)

• 4-Methylumbelliferyl β-D-galactopyranoside (MUG) stock solution (e.g., 10 mM in DMSO)

• Stop Solution (e.g., 0.2 M Glycine, pH 10.4)

• Fluorometer or fluorescent microplate reader (Excitation: ~360 nm, Emission: ~465 nm)

Procedure:

• Sample Preparation: Prepare cell lysates or dilute the purified enzyme in Assay Buffer.

• Reaction Setup: In a black 96-well plate, add your sample (e.g., 10-50 µL of cell lysate).

• Prepare Reaction Mix: Prepare a working solution of MUG by diluting the stock solution in Assay Buffer to the desired final concentration (e.g., 100 µM).

• Initiate Reaction: Add the MUG working solution to each well to initiate the reaction. The final volume should be consistent across all wells (e.g., 100 µL).

• Incubation: Incubate the plate at 37°C, protected from light. Incubation times will vary based on enzyme activity.

• Stop Reaction (Optional but Recommended): Add Stop Solution to each well to terminate the reaction and stabilize the fluorescent signal.

• Measurement: Measure the fluorescence intensity using a plate reader with the appropriate excitation and emission wavelengths.[14]

• Calculation: Determine the β-galactosidase activity by comparing the fluorescence of the samples to a standard curve generated with a known concentration of the fluorescent product (4-Methylumbelliferone).

Conclusion

The choice between an ONPG and a fluorescent substrate assay for β-galactosidase activity depends on the specific requirements of the experiment. The ONPG assay remains a viable and economical option for applications where high sensitivity is not a primary concern. However, for researchers requiring high sensitivity, broader dynamic range, and the ability to perform live-cell imaging, fluorescent substrate assays offer a clear advantage.[6][9] The data and protocols presented in this guide provide a foundation for making an informed decision and for the successful implementation of either method in a research setting.

References

• 1. bio.libretexts.org [bio.libretexts.org]
• 2. microbiologyinfo.com [microbiologyinfo.com]
• 3. ONPG (β-galactosidase) Test: Principle, Procedure and Results • Microbe Online [microbeonline.com]
• 4. bio.libretexts.org [bio.libretexts.org]
• 5. genetics - What are the advantages and disadvantages of using beta-galactosidase compared to luciferase as a reporter gene? - Biology Stack Exchange [biology.stackexchange.com]
• 6. Enzyme-activatable fluorescent probes for β-galactosidase: from design to biological applications - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. A Fluorogenic Probe for β-Galactosidase Activity Imaging in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Which fluorescent substrate should I use for B-galactosidase system for microscopy? | AAT Bioquest [aatbio.com]
• 9. Development of highly sensitive fluorescent probes for the detection of β-galactosidase activity - application to the real-time monitoring of senescence in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. interchim.fr [interchim.fr]
• 11. beta-Galactosidase activity assay using far-red-shifted fluorescent substrate DDAOG [pubmed.ncbi.nlm.nih.gov]
• 12. resources.amsbio.com [resources.amsbio.com]
• 13. anaspec.com [anaspec.com]
• 14. Senescence beta-Galactosidase Activity Assay Kit (Fluorescence, Plate-Based) | Cell Signaling Technology [cellsignal.com]
• 15. assaygenie.com [assaygenie.com]
• 16. researchgate.net [researchgate.net]
• 17. rpdata.caltech.edu [rpdata.caltech.edu]

A Researcher's Guide to β-Galactosidase Detection: Comparing ONPG, CPRG, MUG, and Chemiluminescent Assays

For researchers in molecular biology, cell biology, and drug development, the β-galactosidase (β-gal) reporter system remains a cornerstone for monitoring gene expression, transfection efficiency, and protein-protein interactions. The choice of assay for detecting β-gal activity is critical and can significantly impact experimental outcomes. This guide provides a detailed comparison of the most common β-galactosidase assays: the classic ONPG assay and its more sensitive alternatives, including CPRG, MUG, and chemiluminescent methods. We will delve into their sensitivity and detection limits, supported by experimental data, to help you select the optimal assay for your research needs.

Performance Comparison: Sensitivity and Detection Limits

The primary differentiator among β-galactosidase assays is their sensitivity. While the traditional ONPG assay is cost-effective and suitable for applications with high β-gal expression, more advanced assays offer significantly lower detection limits, enabling the quantification of subtle changes in gene expression or the analysis of weakly interacting proteins.

Assay Type	Substrate	Detection Method	Limit of Detection (LOD)	Key Advantages	Key Disadvantages
ONPG Assay	o-nitrophenyl-β-D-galactopyranoside	Colorimetric (420 nm)	~100 pg, 16.19 U/L[1]	Inexpensive, simple protocol[2]	Lower sensitivity compared to other methods[3]
CPRG Assay	Chlorophenol red-β-D-galactopyranoside	Colorimetric (570-595 nm)	~1 pg	Up to 10 times more sensitive than ONPG[3][4], visible red product	Higher cost than ONPG
MUG Assay	4-Methylumbelliferyl-β-D-galactopyranoside	Fluorometric (Ex: 360-365 nm, Em: 460 nm)	~500 fg[5]	High sensitivity, suitable for high-throughput screening	Requires a fluorometer, potential for background fluorescence
FDG Assay	Fluorescein di-β-D-galactopyranoside	Fluorometric (Ex: 490 nm, Em: 520 nm)	As low as 10 pg[6]	High sensitivity	Requires a fluorometer
Chemiluminescent Assay	Dioxetane-based substrates (e.g., AMPGD)	Luminescence	As low as 2 fg	Extremely high sensitivity, wide dynamic range	Requires a luminometer, generally the most expensive option

Signaling Pathways and Experimental Workflows

The fundamental principle of these assays is the enzymatic cleavage of a specific substrate by β-galactosidase, leading to the production of a detectable signal.

Enzymatic Reaction of β-Galactosidase

Caption: Enzymatic cleavage of a substrate by β-galactosidase.

General Experimental Workflow

The general workflow for these assays involves cell lysis to release the β-galactosidase enzyme, followed by incubation with the substrate and subsequent detection of the product.

Caption: A generalized workflow for β-galactosidase assays.

Experimental Protocols

Below are detailed methodologies for the key colorimetric and fluorometric assays.

ONPG (o-nitrophenyl-β-D-galactopyranoside) Assay Protocol

This protocol is a standard method for quantifying β-galactosidase activity.

• Cell Lysis:

  • Wash cultured cells with 1X PBS.

  • Add an appropriate volume of lysis buffer to the cells.

  • Incubate at room temperature for 10-15 minutes to ensure complete lysis. A freeze-thaw cycle can enhance lysis.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Assay Reaction:

  • Add a specific volume of the cell lysate to a microplate well or microcentrifuge tube.

  • Prepare a reaction mixture containing the ONPG substrate in a suitable buffer (e.g., Z-buffer).

  • Add the reaction mixture to the cell lysate.

• Incubation and Measurement:

  • Incubate the reaction at 37°C. The incubation time can range from a few minutes to several hours, depending on the level of β-galactosidase expression.[7][8]

  • Stop the reaction by adding a high pH solution, such as 1 M sodium carbonate.

  • Measure the absorbance of the yellow product (o-nitrophenol) at 420 nm using a spectrophotometer.[8]

CPRG (Chlorophenol red-β-D-galactopyranoside) Assay Protocol

This assay offers higher sensitivity compared to the ONPG assay.

• Cell Lysis:

  • Follow the same cell lysis procedure as for the ONPG assay.

• Assay Reaction:

  • Add the cell lysate to a microplate well.

  • Prepare the CPRG substrate solution in an appropriate reaction buffer.

  • Add the CPRG substrate solution to the cell lysate.

• Incubation and Measurement:

  • Incubate the reaction at 37°C until a dark red color develops. This can take from 10 minutes to several hours.

  • The reaction can be stopped with a stop solution, although for microplate readers, this is often not necessary as all wells are read simultaneously.

  • Measure the absorbance of the red product (chlorophenol red) at 570-595 nm.[3]

MUG (4-Methylumbelliferyl-β-D-galactopyranoside) Assay Protocol

This fluorometric assay provides a highly sensitive method for β-galactosidase detection.

• Cell Lysis:

  • Perform cell lysis as described for the ONPG assay.

• Assay Reaction:

  • Add the cell lysate to a black 96-well plate suitable for fluorescence measurements.

  • Prepare the MUG substrate solution in an assay buffer.

  • Add the MUG substrate solution to the cell lysate.

• Incubation and Measurement:

  • Incubate the reaction at 37°C.

  • Stop the reaction by adding a stop solution (e.g., a high pH buffer).

  • Measure the fluorescence of the product (4-methylumbelliferone) using a fluorometer with an excitation wavelength of approximately 360-365 nm and an emission wavelength of around 460 nm.

Conclusion

The choice of a β-galactosidase assay should be guided by the specific requirements of the experiment, including the expected level of enzyme expression, the need for high sensitivity, and budget constraints. For routine applications with robust β-gal expression, the ONPG assay offers a reliable and economical solution. When higher sensitivity is required, such as in studies involving weak promoters or difficult-to-transfect cells, the CPRG assay provides a significant improvement. For high-throughput screening and applications demanding even greater sensitivity, the fluorometric MUG assay is an excellent choice. Finally, for experiments where the utmost sensitivity is paramount, chemiluminescent assays offer the lowest detection limits, albeit at a higher cost. By understanding the performance characteristics and protocols of each assay, researchers can confidently select the most appropriate method to achieve accurate and reproducible results.

References

• 1. β-Galactosidase (β-GAL) Activity Assay Kit - Elabscience® [elabscience.com]
• 2. Beta-galactosidase assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. hpst.cz [hpst.cz]
• 5. merckmillipore.com [merckmillipore.com]
• 6. anaspec.com [anaspec.com]
• 7. microbiologyinfo.com [microbiologyinfo.com]
• 8. resources.amsbio.com [resources.amsbio.com]

A Head-to-Head Comparison: The Advantages of ONPG over Lactose in Fermentation Tests

In the realm of microbial identification, particularly within the differentiation of the Enterobacteriaceae family, the ability to ferment lactose (B1674315) has long been a cornerstone of diagnostic bacteriology. The traditional lactose fermentation test, a staple in microbiology laboratories, provides valuable information but is not without its limitations, especially concerning the speed and detection of atypical lactose fermenters. The development of the o-nitrophenyl-β-D-galactopyranoside (ONPG) test has offered a more rapid and sensitive alternative. This guide provides a comprehensive comparison of the ONPG and lactose fermentation tests, supported by biochemical principles and detailed experimental protocols, to assist researchers, scientists, and drug development professionals in selecting the optimal method for their needs.

Unveiling the Mechanism: Principles of Lactose and ONPG Metabolism

The critical difference between these two tests lies in the enzymatic pathways they assess. For a bacterium to be classified as a lactose fermenter in a traditional test, it must possess two key enzymes: a lactose permease and β-galactosidase.[1][2] The permease is a transport protein that facilitates the entry of lactose, a disaccharide, into the bacterial cell.[1][2] Once inside, β-galactosidase cleaves the lactose molecule into glucose and galactose, which can then be metabolized to produce acidic byproducts, leading to a detectable pH change in the medium.[1][2]

Some bacteria, however, may possess β-galactosidase but lack a functional lactose permease.[1][2] These organisms are known as late or slow lactose fermenters because the transport of lactose into the cell is inefficient, delaying the production of acid.[1] In some cases, they may even be misidentified as non-lactose fermenters by conventional methods.[1][2]

This is where the ONPG test demonstrates its primary advantage. ONPG is a synthetic, chromogenic substrate that is structurally similar to lactose.[1] Crucially, ONPG can freely enter the bacterial cell without the need for a specific permease.[1] If the bacterium possesses β-galactosidase, the enzyme will cleave ONPG, releasing galactose and o-nitrophenol.[1] The o-nitrophenol is a yellow-colored compound, and its presence provides a direct and rapid visual confirmation of β-galactosidase activity.[1]

Performance Comparison: ONPG vs. Lactose Fermentation

Feature	ONPG Test	Lactose Fermentation Test
Principle	Direct enzymatic assay for β-galactosidase.	Indirectly assesses lactose metabolism through acid production.
Enzymes Detected	Primarily β-galactosidase.	Requires both lactose permease and β-galactosidase.
Substrate	o-nitrophenyl-β-D-galactopyranoside (ONPG).	Lactose.
Detection Method	Colorimetric (yellow color from o-nitrophenol).	pH indicator change (e.g., phenol (B47542) red turning yellow).
Time to Result	Rapid, often within 1-4 hours.[1]	Slower, typically requires 18-24 hours or longer.
Detection of Late Lactose Fermenters	Effectively identifies organisms with β-galactosidase but lacking permease.[1][2]	Often yields delayed or false-negative results.[1]
Sensitivity	Considered a very sensitive test for β-galactosidase activity.	May lack sensitivity for organisms with weak or delayed lactose metabolism.
Specificity	High for the presence of β-galactosidase.	Dependent on both permease and β-galactosidase activity.
Primary Application	Rapid identification of β-galactosidase-positive organisms, including late lactose fermenters.	Differentiation of lactose fermenting from non-lacting fermenting bacteria.

Experimental Protocols

ONPG Test Protocol (Broth and Disk Methods)

This protocol is adapted from standard microbiological procedures.

Materials:

• Pure, 18-24 hour culture of the test organism on a lactose-containing medium (e.g., MacConkey agar).

• ONPG broth or ONPG disks.

• Sterile physiological saline (0.85% NaCl).

• Sterile test tubes.

• Incubator at 35-37°C.

• Sterile inoculating loop or needle.

Procedure (Broth Method):

• Aseptically inoculate a tube of ONPG broth with a heavy inoculum of the test organism.

• Incubate the tube aerobically at 35-37°C.

• Observe for a color change at regular intervals for up to 24 hours. A positive result is indicated by the development of a yellow color. Most positive results are visible within the first few hours.

Procedure (Disk Method):

• Dispense 0.5 mL of sterile physiological saline into a sterile test tube.

• Create a heavy suspension of the test organism in the saline. The turbidity should be equivalent to a McFarland standard of at least 2.

• Aseptically add an ONPG disk to the suspension.

• Incubate the tube at 35-37°C.

• Examine the tube for the development of a yellow color in the suspension, which indicates a positive result. Check at regular intervals for up to 4-6 hours.

Expected Results:

• Positive: Development of a distinct yellow color.

• Negative: The suspension remains colorless or its original color.

Lactose Fermentation Test Protocol

This protocol describes a typical carbohydrate fermentation test using a broth medium with a pH indicator.

Materials:

• Pure, 18-24 hour culture of the test organism.

• Lactose fermentation broth (e.g., Phenol Red Lactose Broth) containing a pH indicator and a Durham tube for gas detection.

• Incubator at 35-37°C.

• Sterile inoculating loop or needle.

Procedure:

• Aseptically inoculate a tube of lactose fermentation broth with the test organism.

• Incubate the tube at 35-37°C for 18-24 hours. Some organisms may require longer incubation.

• Observe the tube for a color change and the presence of a gas bubble in the Durham tube.

Expected Results:

• Positive (Acid Production): The color of the medium changes from its original color (e.g., red) to yellow.

• Positive (Acid and Gas Production): The color of the medium changes to yellow, and a gas bubble is trapped in the Durham tube.

• Negative: The medium remains its original color or changes to a more alkaline color (e.g., magenta or deep red).

Visualizing the Biochemical and Experimental Pathways

To further clarify the distinction between these two tests, the following diagrams illustrate the biochemical pathways and a generalized experimental workflow.

Caption: Biochemical pathways of Lactose and ONPG metabolism.

Caption: Generalized experimental workflow for the tests.

References

• 1. ONPG (β-galactosidase) Test: Principle, Procedure and Results • Microbe Online [microbeonline.com]
• 2. Beta-galactosidase and lactose fermentation in the identification of enterobacteria including salmonellae - PMC [pmc.ncbi.nlm.nih.gov]

A Quantitative Comparison of ONPG and MUG Substrates for β-Galactosidase Activity Assays

For researchers, scientists, and drug development professionals selecting the appropriate substrate for β-galactosidase assays is critical for generating accurate and reliable data. Two of the most commonly employed substrates are o-nitrophenyl-β-D-galactopyranoside (ONPG) and 4-methylumbelliferyl-β-D-galactopyranoside (MUG). This guide provides a quantitative comparison of their performance, supported by experimental data and detailed protocols, to aid in the selection of the optimal substrate for specific research needs.

Introduction to β-Galactosidase Substrates

β-galactosidase is an enzyme that catalyzes the hydrolysis of β-galactosides into monosaccharides. In molecular biology, the E. coli lacZ gene, which codes for β-galactosidase, is a widely used reporter gene. The activity of the enzyme, and therefore the expression of the reporter gene, can be quantified by providing an artificial substrate that releases a detectable product upon cleavage.

ONPG is a chromogenic substrate that, upon hydrolysis by β-galactosidase, yields galactose and o-nitrophenol, a yellow-colored compound that can be quantified by measuring its absorbance at 420 nm.[1][2] MUG , on the other hand, is a fluorogenic substrate. Its hydrolysis by β-galactosidase releases 4-methylumbelliferone (B1674119) (4-MU), a product that emits a bright blue fluorescence, detectable with an excitation wavelength of approximately 360 nm and an emission wavelength of around 460 nm.[1]

Quantitative Performance Comparison

The choice between ONPG and MUG often depends on the required sensitivity of the assay and the available instrumentation. While ONPG is suitable for many applications and its kinetics are well-documented, MUG offers significantly higher sensitivity.

Feature	ONPG (o-nitrophenyl-β-D-galactopyranoside)	MUG (4-methylumbelliferyl-β-D-galactopyranoside)
Detection Method	Colorimetric (Absorbance at 420 nm)[1][2]	Fluorometric (Excitation ~360 nm, Emission ~460 nm)[1]
Product	o-nitrophenol (yellow)	4-methylumbelliferone (blue fluorescence)
Sensitivity	Lower	Higher (reportedly 100 to 1000-fold more sensitive than chromogenic assays)
Michaelis Constant (Km)	Varies by enzyme source, typically in the mM range. For example, 0.24 mM for purified β-galactosidase, 0.800 mM for Aspergillus oryzae β-galactosidase, and 6.644 mM for Lactobacillus plantarum β-galactosidase.[2][3][4]	Specific Km values are less commonly reported in general literature but are expected to be in the µM range for some fluorogenic substrates, indicating a high affinity.
Maximum Velocity (Vmax)	Dependent on enzyme concentration and source.	Dependent on enzyme concentration and source.
Primary Application	Routine β-galactosidase activity measurements, high-concentration enzyme studies.	Detection of low levels of β-galactosidase activity, high-throughput screening, reporter gene assays in transfected cells.[5]

Signaling Pathways and Experimental Workflows

The enzymatic reaction for both ONPG and MUG is a single-step hydrolysis reaction catalyzed by β-galactosidase. The fundamental difference lies in the properties of the released product, which dictates the detection method and sensitivity.

Fig 1. Enzymatic cleavage of ONPG and MUG by β-galactosidase.

A typical experimental workflow for quantifying β-galactosidase activity involves cell lysis, incubation with the substrate, and subsequent detection of the product.

Fig 2. Generalized workflow for β-galactosidase assays.

Experimental Protocols

Below are detailed methodologies for performing β-galactosidase assays using ONPG and MUG.

ONPG Assay Protocol

This protocol is adapted for use in a microplate format.

Materials:

• Z-buffer (60 mM Na2HPO4, 40 mM NaH2PO4, 10 mM KCl, 1 mM MgSO4, 50 mM β-mercaptoethanol, pH 7.0)

• ONPG solution (4 mg/mL in Z-buffer)

• Stop solution (1 M Na2CO3)

• Cell lysate containing β-galactosidase

• 96-well microplate

• Microplate reader capable of measuring absorbance at 420 nm

Procedure:

• Prepare cell lysates from your experimental samples. This can be done by methods such as freeze-thaw cycles or using a lysis buffer.

• Centrifuge the lysates to pellet cell debris and transfer the clear supernatant to a new tube.

• In a 96-well plate, add 10-50 µL of cell lysate to each well. Include a blank control with lysis buffer only.

• Add 100 µL of Z-buffer to each well.

• To start the reaction, add 20 µL of ONPG solution to each well.

• Incubate the plate at 37°C and monitor the development of a yellow color. The incubation time can vary from a few minutes to several hours depending on the enzyme concentration.

• Stop the reaction by adding 50 µL of 1 M Na2CO3 to each well.

• Measure the absorbance at 420 nm using a microplate reader.

• Calculate β-galactosidase activity, often expressed in Miller units, which normalizes for incubation time, cell density, and reaction volume.

MUG Assay Protocol

This protocol is based on a typical fluorometric assay format.

Materials:

• Assay Buffer (e.g., 100 mM sodium phosphate, pH 7.5, 10 mM KCl, 1 mM MgSO4)

• MUG stock solution (e.g., 10 mM in DMSO)

• Stop Solution (e.g., 0.4 M glycine, pH 10.4)

• 4-Methylumbelliferone (4-MU) standard for calibration curve

• Cell lysate containing β-galactosidase

• Black 96-well microplate suitable for fluorescence measurements

• Fluorometric microplate reader (Excitation ~360 nm, Emission ~460 nm)

Procedure:

• Prepare cell lysates as described in the ONPG protocol.

• Prepare a standard curve using the 4-MU standard in assay buffer.

• In a black 96-well plate, add 10-50 µL of cell lysate to each well. Include a blank control with lysis buffer only.

• Prepare a reaction mixture by diluting the MUG stock solution in the assay buffer to the desired final concentration (e.g., 0.1-1 mM).

• Add 50 µL of the MUG reaction mixture to each well to start the reaction.

• Incubate the plate at 37°C for a suitable time (e.g., 15-60 minutes). The high sensitivity of the MUG assay often requires shorter incubation times compared to the ONPG assay.

• Stop the reaction by adding 100 µL of the stop solution.

• Measure the fluorescence using a microplate reader with excitation set to ~360 nm and emission to ~460 nm.

• Determine the concentration of the product (4-MU) from the standard curve and calculate the β-galactosidase activity.

Conclusion

Both ONPG and MUG are valuable substrates for the quantification of β-galactosidase activity. The choice between them should be guided by the specific requirements of the experiment.

• ONPG is a reliable and cost-effective choice for applications where high sensitivity is not paramount and for which a large body of kinetic data is available for comparison. Its colorimetric readout is straightforward and requires a standard spectrophotometer.

• MUG is the superior substrate when high sensitivity is required, such as in studies with low enzyme expression or for high-throughput screening applications where minimal reaction times are advantageous.[1][5][6] The fluorometric detection method allows for the quantification of β-galactosidase at femtogram levels.[1]

For researchers in drug development and other fields requiring precise and sensitive measurements of gene expression through the lacZ reporter system, the MUG assay offers significant advantages. However, for routine applications and initial characterizations, the well-established and quantitatively characterized ONPG assay remains a robust and practical option.

References

• 1. Enzyme Kinetics of Beta-Galactosidase - 1705 Words | Bartleby [bartleby.com]
• 2. labunlimited.com [labunlimited.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. β-Galactosidase activity in mixed micelles of imidazolium ionic liquids and sodium dodecylsulfate: A sequential injection kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Kinetic fluorescence measurement of fluorescein di-beta-D-galactoside hydrolysis by beta-galactosidase: intermediate channeling in stepwise catalysis by a free single enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to ONPG and Its Alternatives for Measuring β-Galactosidase Activity in Molecular Biology

For Researchers, Scientists, and Drug Development Professionals

The measurement of β-galactosidase (β-gal) activity is a cornerstone of molecular biology research, widely employed in reporter gene assays to study gene expression, protein-protein interactions, and cell signaling pathways. The choice of substrate for detecting β-gal activity is critical and can significantly impact the sensitivity, quantitation, and experimental workflow. This guide provides a comprehensive comparison of o-nitrophenyl-β-D-galactopyranoside (ONPG), a traditional chromogenic substrate, with its common alternatives: 5-bromo-4-chloro-3-indolyl-β-D-galactopyranoside (X-gal), chlorophenol red-β-D-galactopyranoside (CPRG), and 4-methylumbelliferyl-β-D-galactopyranoside (MUG).

Quantitative Comparison of β-Galactosidase Substrates

The selection of a suitable substrate for a β-galactosidase assay depends on the specific experimental needs, such as the required sensitivity, whether the assay needs to be quantitative or qualitative, and the available detection instrumentation. The following table summarizes the key quantitative parameters for ONPG and its alternatives. Note: Direct comparative data for all parameters under identical experimental conditions is limited in the literature; therefore, some values are presented as relative comparisons based on available information.

Substrate	Assay Type	Detection Method	Wavelength (nm)	Limit of Detection (LOD)	Dynamic Range	Key Advantages	Key Disadvantages
ONPG	Quantitative	Colorimetric (Absorbance)	420[1]	~0.1 U/mL[2]	Narrower	Inexpensive, simple protocol.[3]	Less sensitive.[4]
X-gal	Qualitative/Semi-quantitative	Colorimetric (Precipitate)	N/A (Blue Precipitate)	High Sensitivity	Not truly quantitative	High sensitivity, good for spatial localization.[3]	Insoluble product, difficult to quantify.[3]
CPRG	Quantitative	Colorimetric (Absorbance)	570-595[4][5]	Up to 10x more sensitive than ONPG[4][6]	Wider than ONPG	High sensitivity in a colorimetric assay.[4]	More expensive than ONPG.[7]
MUG	Quantitative	Fluorometric (Fluorescence)	Excitation: 365, Emission: 460[8]	High Sensitivity (femtogram level)[9]	Wide	Very high sensitivity.[9]	Requires a fluorometer, more expensive.[5]

Experimental Protocols

Detailed methodologies for the key β-galactosidase assays are provided below.

ONPG Assay Protocol

This protocol is adapted for a 96-well plate format.

Materials:

• Cell lysate containing β-galactosidase

• Z-Buffer (60 mM Na2HPO4, 40 mM NaH2PO4, 10 mM KCl, 1 mM MgSO4, 50 mM β-mercaptoethanol, pH 7.0)

• ONPG solution (4 mg/mL in Z-Buffer)

• 1 M Sodium Carbonate (Na2CO3) solution

• 96-well microplate

• Microplate reader

Procedure:

• Add 10-100 µL of cell lysate to each well of a 96-well plate.

• Add Z-Buffer to each well to bring the total volume to 200 µL.

• Add 40 µL of ONPG solution to each well to start the reaction.

• Incubate the plate at 37°C and monitor the development of a yellow color.

• Stop the reaction by adding 100 µL of 1 M Na2CO3 to each well.

• Measure the absorbance at 420 nm using a microplate reader.

• Calculate β-galactosidase activity, often expressed in Miller units.[10]

X-gal Staining Protocol for Tissues and Cells

This protocol is for visualizing β-galactosidase activity in situ.

Materials:

• Cells or tissue sections fixed with 4% paraformaldehyde.

• PBS (Phosphate-Buffered Saline)

• X-gal staining solution (5 mM potassium ferricyanide, 5 mM potassium ferrocyanide, 2 mM MgCl2, 0.01% sodium deoxycholate, 0.02% NP-40, and 1 mg/mL X-gal in PBS).

• Microscope

Procedure:

• Wash the fixed cells or tissues twice with PBS.

• Incubate the samples in the X-gal staining solution at 37°C in the dark.

• Monitor for the development of a blue color, which can take from 30 minutes to overnight.[11]

• Once the desired staining intensity is reached, stop the reaction by washing the samples with PBS.

• Visualize the blue precipitate under a microscope.[12]

CPRG Assay Protocol

This protocol is for a high-sensitivity colorimetric assay in a 96-well plate format.

Materials:

• Cell lysate containing β-galactosidase

• CPRG Assay Buffer

• CPRG Substrate Solution

• Stop Solution

• 96-well microplate

• Microplate reader

Procedure:

• Add 10-20 µL of cell lysate to each well of a 96-well plate.

• Add 130 µL of 1x CPRG substrate solution to each well.

• Incubate the reactions at 37°C for 30 minutes to several hours, until a dark red color develops.[6]

• Stop the reactions by adding 80 µL of stop solution to each well.[6]

• Measure the absorbance at 570-595 nm using a microplate reader.[4]

MUG Assay Protocol

This protocol describes a highly sensitive fluorometric assay.

Materials:

• Cell lysate containing β-galactosidase

• Fluorescent β-Galactosidase Assay Buffer

• MUG Substrate Solution

• Stop Solution

• 96-well black microplate

• Fluorometer

Procedure:

• Add 10-50 µL of cell lysate to each well of a black 96-well plate.

• Prepare an assay reaction mix by adding the MUG substrate to the assay buffer.

• Add the reaction mix to each well.

• Incubate the plate at 37°C for 30-60 minutes.

• Stop the reaction by adding the stop solution.

• Measure the fluorescence with an excitation wavelength of 365 nm and an emission wavelength of 460 nm.[8]

Visualizing Workflows and Pathways

Diagrams created using Graphviz (DOT language) illustrate key applications and workflows where ONPG and other β-galactosidase substrates are utilized.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative β-galactosidase assay suitable for high-throughput applications in the yeast two- hybrid system | Semantic Scholar [semanticscholar.org]
• 4. CPRG Assay for sensitive detection of beta galactosidase reporter in transfected cells [gbiosciences.com]
• 5. ozbiosciences.com [ozbiosciences.com]
• 6. hpst.cz [hpst.cz]
• 7. A rapid and sensitive fluorimetric β-galactosidase assay for coliform detection using chlorophenol red-β-D-galactopyranoside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. microbenotes.com [microbenotes.com]
• 9. labunlimited.com [labunlimited.com]
• 10. researchgate.net [researchgate.net]
• 11. A fast and sensitive alternative for β-galactosidase detection in mouse embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of ONPG: A Procedural Guide

This guide provides essential safety and logistical information for the proper disposal of o-Nitrophenyl-β-D-galactopyranoside (ONPG), a chromogenic substrate widely used in molecular biology and microbiology to detect β-galactosidase activity. Adherence to these procedures is critical for maintaining laboratory safety and regulatory compliance.

Immediate Safety and Hazard Profile

According to multiple safety data sheets, ONPG is not classified as a hazardous substance or mixture under the Globally Harmonized System (GHS) or OSHA regulations.[1][2][3][4][5] It presents no known OSHA hazards.[2][4] However, standard laboratory precautions should always be observed. May cause mild irritation to the skin, eyes, or respiratory tract upon contact or inhalation.[4] In case of accidental release, personnel should avoid dust formation, sweep up the material, and place it in a suitable, closed container for disposal.[1][3][4] It is crucial to prevent ONPG from entering drains.[1][3][4]

Quantitative Safety Data Summary

While specific toxicity data is largely unavailable, the hazard ratings provide a quantitative measure of ONPG's low-risk profile.[1][2]

Hazard Metric	Rating	Source
GHS Classification	Not a dangerous substance or mixture	[4][5]
OSHA Hazards	No known OSHA hazards	[2][4]
HMIS Rating	Health: 0, Flammability: 0, Physical: 0	[4]
NFPA Rating	Health: 0, Fire: 0, Reactivity: 0	[4]

Procedural Disposal Plan

The correct disposal method for ONPG depends on whether it is unused (pure chemical) or has been used in biological applications (potentially contaminated).

Disposal of Unused or Surplus ONPG

Unused ONPG and its contaminated packaging should be disposed of as chemical waste.

Step-by-Step Procedure:

• Consult Regulations: Always dispose of the material in compliance with all local, state, and national environmental regulations.[1][6]

• Contact Waste Disposal Service: Offer surplus and non-recyclable ONPG to a licensed professional waste disposal company.[3][7] They can provide guidance on proper packaging and labeling for pickup.

• Packaging: Ensure the material is in a suitable, securely closed, and clearly labeled container before disposal.[1][3]

• Contaminated Packaging: Dispose of contaminated packaging in the same manner as the unused product.[3][7]

Disposal of ONPG Used in Experimental Protocols

When ONPG is used in microbiological or clinical settings (e.g., ONPG test discs or solutions), it must be treated as potentially biohazardous waste.

Step-by-Step Procedure:

• Decontamination: All used or unusable preparations of ONPG that have come into contact with microorganisms or clinical samples must be decontaminated.[8]

• Sterilization: The primary method for decontamination is sterilization by autoclaving and/or incineration.[8] Follow established laboratory procedures for disposing of infectious materials.[8]

• Final Disposal: After sterilization, the decontaminated waste can typically be disposed of as regular laboratory waste, in accordance with institutional guidelines.

Experimental Protocol: Post-Assay ONPG Waste Handling

This protocol outlines the methodology for handling waste generated from a typical ONPG-based β-galactosidase assay in a microbiology laboratory.

• Collection: Collect all materials containing ONPG and microbial cultures (e.g., test tubes, microplates, pipette tips, ONPG discs) in a designated biohazard waste container.

• Autoclaving: Seal the biohazard container and process it through a standard autoclave cycle according to your institution's biosafety guidelines. This ensures the inactivation of all biological agents.

• Disposal: Once the material is sterilized and cooled, it can be discarded with the regular, non-hazardous laboratory trash. Ensure the biohazard symbols on the bags are defaced.

• Documentation: Maintain records of waste decontamination as required by laboratory and regulatory protocols.

ONPG Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of ONPG.

Caption: Logical workflow for determining the correct ONPG disposal procedure.

References

• 1. brecklandscientific.co.uk [brecklandscientific.co.uk]
• 2. edvotek.com [edvotek.com]
• 3. bio.vu.nl [bio.vu.nl]
• 4. bmrservice.com [bmrservice.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. odu.edu [odu.edu]
• 7. anaspec.com [anaspec.com]
• 8. himedialabs.com [himedialabs.com]